Methyl 2-amino-5-fluoronicotinate

• CAS: 1211535-54-4

Core Science & Biosynthesis

Introduction: The Strategic Importance of Fluorinated Heterocycles

An In-Depth Technical Guide to the Structure Elucidation of Methyl 2-amino-5-fluoronicotinate

In the landscape of modern drug discovery and materials science, fluorinated heterocyclic compounds represent a cornerstone of innovation. The strategic incorporation of fluorine into a molecular scaffold can profoundly modulate its physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity. Methyl 2-amino-5-fluoronicotinate is one such pivotal building block. As a derivative of nicotinic acid, its unique arrangement of an amino group, a fluorine atom, and a methyl ester on a pyridine ring makes it a highly valuable intermediate for the synthesis of complex bioactive molecules, particularly in the development of novel therapeutic agents.[1]

This guide provides a comprehensive, multi-technique framework for the unambiguous structure elucidation of Methyl 2-amino-5-fluoronicotinate. As Senior Application Scientists, we recognize that absolute certainty in molecular structure is the non-negotiable foundation upon which all further research and development rests. Therefore, this document moves beyond a simple listing of techniques, instead detailing the causality behind our analytical choices and demonstrating how a confluence of orthogonal data streams creates a self-validating system for structural confirmation. We will proceed through a logical workflow, beginning with foundational mass and functional group analysis, advancing to the intricate connectivity mapping provided by nuclear magnetic resonance, and culminating in the definitive spatial arrangement determined by X-ray crystallography.

The proposed structure for Methyl 2-amino-5-fluoronicotinate is presented below:

Figure 1. Proposed structure and atom numbering of Methyl 2-amino-5-fluoronicotinate.

Chapter 1: Foundational Analysis: Molecular Formula and Unsaturation

The first step in any structure elucidation is to determine the elemental composition. This is most reliably achieved using High-Resolution Mass Spectrometry (HRMS), which provides the exact mass of the molecule with sufficient accuracy to define a unique molecular formula.

High-Resolution Mass Spectrometry (HRMS)

Causality of Choice: We select HRMS over standard-resolution MS because for a novel or synthesized compound, we cannot assume its identity. HRMS provides an exact mass measurement (typically to within 5 ppm), which allows for the calculation of a single, unambiguous elemental composition. This is a critical first step that constrains all subsequent spectral interpretation.

For Methyl 2-amino-5-fluoronicotinate, the molecular formula is C₇H₇FN₂O₂. The expected exact mass for the protonated molecule [M+H]⁺ can be calculated. Based on data from a closely related bromo-analog (C₇H₇BrN₂O₂), which has a calculated [M+H]⁺ of 230.9764, we can confidently predict the target for our fluoro-compound.[2]

• Expected [M+H]⁺: 171.0564 Da

An experimental HRMS result matching this value confirms the molecular formula.

Degree of Unsaturation

With a confirmed molecular formula of C₇H₇FN₂O₂, the degree of unsaturation (DoU) can be calculated:

DoU = C + 1 - (H/2) - (X/2) + (N/2) DoU = 7 + 1 - (7/2) - (1/2) + (2/2) = 5

A DoU of 5 is highly indicative of an aromatic system (which accounts for 4 degrees: three double bonds and one ring) and an additional double bond, consistent with the carbonyl group (C=O) of the methyl ester. This initial calculation aligns perfectly with our proposed structure.

Chapter 2: Functional Group Identification via Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[3]

Causality of Choice: IR spectroscopy provides direct, tangible evidence of key functional groups. Before delving into complex NMR analysis, confirming the presence of the amine (N-H), carbonyl (C=O), and aromatic (C=C, C=N) functionalities provides a crucial checklist to guide the interpretation of more detailed spectroscopic data.

Predicted IR Absorption Bands

The predicted IR spectrum is based on characteristic group frequencies and data from analogous structures, such as Methyl 2-amino-5-bromonicotinate and 2-amino-5-methylpyridine.[2][4]

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity
Amino (R-NH₂)	N-H Symmetric & Asymmetric Stretch	3450 - 3300	Medium (two bands)
Aromatic C-H	C-H Stretch	3100 - 3000	Medium to Weak
Aliphatic C-H (Methyl)	C-H Stretch	2980 - 2850	Medium
Ester Carbonyl (C=O)	C=O Stretch	~1710 - 1690	Strong
Aromatic Ring	C=C and C=N Stretches	1620 - 1550	Medium to Strong
Amino (R-NH₂)	N-H Bend (Scissoring)	1650 - 1580	Medium
Ester C-O	C-O Stretch	1300 - 1150	Strong
Aryl Fluoride (C-F)	C-F Stretch	1270 - 1200	Strong

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the empty ATR setup. This is crucial to subtract any atmospheric (CO₂, H₂O) or ambient signals.

• Place a small amount (1-2 mg) of the solid Methyl 2-amino-5-fluoronicotinate sample directly onto the ATR crystal.

• Apply pressure using the built-in clamp to ensure firm and even contact between the sample and the crystal.

• Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• The resulting spectrum should be automatically ratioed against the background spectrum and displayed in terms of transmittance or absorbance.

Chapter 3: The Cornerstone of Elucidation - Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure of an organic molecule in solution.[5] By analyzing the chemical environment, connectivity, and spatial relationships of ¹H, ¹³C, and ¹⁹F nuclei, we can assemble the complete molecular puzzle.

Proton (¹H) NMR Spectroscopy

¹H NMR provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), the number of neighboring protons (multiplicity), and their relative numbers (integration).

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz):

• δ ~8.1 ppm (1H, dd, J ≈ 2.5 Hz, 8.5 Hz): This signal corresponds to H-6. It is shifted downfield due to the anisotropic effect of the pyridine nitrogen. It will appear as a doublet of doublets, split by the adjacent H-4 (a four-bond coupling, small J) and the meta-coupled fluorine atom (a four-bond H-F coupling, J ≈ 8.5 Hz).

• δ ~7.8 ppm (1H, dd, J ≈ 2.5 Hz, 4.5 Hz): This signal is assigned to H-4. It is also downfield and will appear as a doublet of doublets, split by the adjacent H-6 (small J) and the ortho-coupled fluorine atom (a three-bond H-F coupling, J ≈ 4.5 Hz).

• δ ~4.8 ppm (2H, broad s): This broad singlet is characteristic of the amino (-NH₂) protons. The broadness is due to quadrupole broadening from the ¹⁴N nucleus and potential hydrogen exchange.

• δ ~3.9 ppm (3H, s): This sharp singlet is unequivocally assigned to the methyl ester (-OCH₃) protons, which have no neighboring protons to couple with.

Carbon-13 (¹³C) NMR Spectroscopy

¹³C NMR reveals the carbon skeleton of the molecule. For this compound, we expect 7 distinct carbon signals. A key feature will be the observation of C-F coupling, which is invaluable for confirming fluorine's position.

Predicted ¹³C NMR Spectrum (in CDCl₃, 100 MHz):

Carbon Atom	Estimated δ (ppm)	Expected Multiplicity (due to C-F coupling)
C-7 (C=O)	~166	s
C-2	~158	d, ²JCF ≈ 15 Hz
C-5	~150	d, ¹JCF ≈ 240 Hz
C-6	~145	d, ³JCF ≈ 10 Hz
C-4	~125	d, ²JCF ≈ 20 Hz
C-3	~108	s (or small d)
C-8 (-OCH₃)	~52	s

Causality of Interpretation: The carbon directly attached to the fluorine (C-5) will exhibit a very large one-bond coupling constant (¹JCF), which is a definitive marker. The adjacent carbons (C-4 and C-6) will show smaller two- and three-bond couplings, respectively, further cementing the fluorine's location.[6]

Fluorine-19 (¹⁹F) NMR Spectroscopy

For a fluorinated compound, ¹⁹F NMR is an essential and highly informative experiment. The ¹⁹F nucleus has a spin of 1/2 and 100% natural abundance, making it a sensitive nucleus to observe.[7] It also has a very wide chemical shift range, making it exceptionally sensitive to the local electronic environment.[8][9]

Causality of Choice: This experiment directly observes the fluorine atom. Its chemical shift confirms its electronic environment (e.g., attached to an aromatic ring), and its coupling to nearby protons provides definitive proof of its position relative to the hydrogen atoms on the ring.

Predicted ¹⁹F NMR Spectrum (in CDCl₃, 376 MHz):

• We expect a single resonance, as there is only one fluorine environment in the molecule.

• The signal will appear as a doublet of doublets (dd) .

• This multiplicity arises from coupling to the two neighboring aromatic protons:

  • Three-bond coupling to the ortho proton H-4 (³JHF ≈ 4.5 Hz).

  • Four-bond coupling to the meta proton H-6 (⁴JHF ≈ 8.5 Hz).

Data Integration: 2D Correlation NMR & Experimental Protocols

While 1D NMR provides the core data, 2D NMR experiments are required to connect the pieces unambiguously.

• COSY (Correlation Spectroscopy): Would show a correlation between H-4 and H-6, confirming their proximity on the pyridine ring.

• HSQC (Heteronuclear Single Quantum Coherence): Would link each proton directly to the carbon it is attached to (H-4 to C-4, H-6 to C-6, and H-8 to C-8).

• HMBC (Heteronuclear Multiple Bond Correlation): This is crucial for mapping the full skeleton. Key expected correlations include:

  • H-8 (-OCH₃) to C-7 (C=O) and C-3.

  • H-4 to C-2, C-3, C-5, and C-6.

  • H-6 to C-2, C-4, and C-5.

Experimental Protocol: Acquiring NMR Spectra

• Sample Preparation: Dissolve ~5-10 mg of Methyl 2-amino-5-fluoronicotinate in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Place the tube in the NMR spectrometer. The instrument should be locked onto the deuterium signal of the solvent and the magnetic field shimmed to homogeneity.

• ¹H Spectrum: Acquire a standard one-pulse ¹H spectrum. Optimize receiver gain and ensure a sufficient number of scans (e.g., 8 or 16) for good signal-to-noise.

• ¹³C Spectrum: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, more scans (e.g., 128 to 1024) and a longer acquisition time will be necessary.

• ¹⁹F Spectrum: Tune the probe to the ¹⁹F frequency. Acquire a standard one-pulse ¹⁹F spectrum. This is often a quick experiment due to the high sensitivity of the nucleus.

• 2D Spectra: Run standard, gradient-selected COSY, HSQC, and HMBC pulse programs. These are typically overnight experiments, with parameters optimized for expected coupling constants.

Chapter 4: Definitive Confirmation: Single-Crystal X-ray Crystallography

While NMR provides the definitive structure in solution, single-crystal X-ray crystallography provides an unambiguous, three-dimensional map of the molecule in the solid state.[10] It is considered the "gold standard" for structure proof.

Causality of Choice: X-ray crystallography provides absolute stereochemistry and precise, quantitative data on bond lengths, bond angles, and intermolecular interactions. This technique validates the connectivity derived from NMR and reveals higher-order structural features like crystal packing and hydrogen-bonding networks, which can be critical for understanding the material's bulk properties.

Expected Structural Features

Based on crystal structures of similar compounds like Methyl 2-amino-5-chlorobenzoate and 2-Amino-5-methylpyridinium benzoate, we can anticipate key features:[11][12]

• Planarity: The pyridine ring system is expected to be largely planar.

• Intramolecular Hydrogen Bonding: A potential intramolecular N-H···O hydrogen bond may exist between one of the amino protons and the carbonyl oxygen, forming a stable six-membered ring.[11][13]

• Intermolecular Hydrogen Bonding: In the crystal lattice, molecules are likely to be linked into chains or sheets via intermolecular N-H···N or N-H···O hydrogen bonds, where the amino group of one molecule interacts with the pyridine nitrogen or carbonyl oxygen of a neighboring molecule.

Experimental Workflow: X-ray Crystallography

• Crystal Growth: High-quality single crystals must be grown. This is often the most challenging step and is typically achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Crystal Mounting: A suitable crystal (typically <0.5 mm in any dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in the X-ray diffractometer and cooled under a stream of liquid nitrogen (~100 K) to minimize thermal vibrations. It is then rotated in a beam of monochromatic X-rays, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then "solved" using computational methods to determine the initial positions of the atoms. This initial model is then "refined" to best fit the experimental data, resulting in the final, precise 3D structure.

Chapter 5: Synthesis and Data Integration: A Self-Validating Conclusion

A plausible synthesis for this molecule could involve fluorination of a suitable pyridine precursor, a process that has been explored for related compounds.[14] The characterization of the final product using the workflow described herein provides the necessary validation that the intended chemical transformation has occurred and that the product is of the required purity and identity for its use in research and development.

By systematically applying HRMS, IR, a full suite of NMR techniques, and single-crystal X-ray crystallography, we move from a molecular formula to a complete and irrefutable three-dimensional structure. This rigorous, multi-faceted approach ensures the highest level of scientific integrity and provides the trustworthy foundation required for any subsequent application of Methyl 2-amino-5-fluoronicotinate.

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An In-depth Technical Guide to Methyl 2-amino-5-fluoronicotinate (CAS Number 1211535-54-4)

A Core Intermediate for Innovations in Research and Development

Authored by [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Methyl 2-amino-5-fluoronicotinate, a key heterocyclic building block in medicinal chemistry and agrochemical research. The strategic incorporation of a fluorine atom onto the pyridine ring significantly influences the molecule's physicochemical properties, offering unique opportunities for the design of novel bioactive compounds. This document details the physicochemical characteristics, synthesis, spectroscopic profile, and potential applications of Methyl 2-amino-5-fluoronicotinate, serving as an essential resource for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Importance of Fluorinated Pyridines

The introduction of fluorine into organic molecules is a well-established strategy in modern drug discovery to enhance metabolic stability, binding affinity, and lipophilicity.[1] Fluorinated pyridine derivatives, in particular, are privileged scaffolds found in numerous approved drugs and clinical candidates. Methyl 2-amino-5-fluoronicotinate (CAS No. 1211535-54-4) is a versatile intermediate, combining the functionalities of an aromatic amine, a methyl ester, and a strategically placed fluorine atom on a pyridine core. These features make it an attractive starting material for the synthesis of a diverse range of more complex molecules with potential therapeutic or agrochemical applications.[2] Its structural analogs, such as the bromo- and chloro-derivatives, have demonstrated utility as key intermediates in the development of agents targeting neurological disorders and in anti-inflammatory and anti-cancer drug discovery.[2]

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of Methyl 2-amino-5-fluoronicotinate is essential for its effective use in synthesis and formulation.

Property	Value	Source
CAS Number	1211535-54-4	[3]
Molecular Formula	C₇H₇FN₂O₂	[3]
Molecular Weight	170.14 g/mol	[3]
Appearance	Light yellow to yellow solid	[3]
Storage Conditions	Store under inert gas (nitrogen or Argon) at 2–8 °C	[3]
Solubility	Soluble in methanol and other common organic solvents.[4]	Inferred Data

Safety and Handling:

As with any chemical reagent, proper safety precautions should be observed when handling Methyl 2-amino-5-fluoronicotinate. Based on data for structurally similar compounds, it may cause skin and eye irritation and may be harmful if swallowed or inhaled.[5][6] Therefore, handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.[7] For detailed safety information, it is recommended to consult the supplier's Safety Data Sheet (SDS).

Synthesis and Mechanistic Insights

The most direct and common method for the synthesis of Methyl 2-amino-5-fluoronicotinate is the esterification of its corresponding carboxylic acid, 2-amino-5-fluoronicotinic acid, with methanol.[8] This reaction is typically catalyzed by a strong acid.

Proposed Synthesis Workflow: Acid-Catalyzed Esterification

This section outlines a detailed, self-validating protocol for the synthesis of Methyl 2-amino-5-fluoronicotinate based on established esterification methodologies for nicotinic acids and amino acids.[8][9]

Caption: Acid-catalyzed esterification workflow.

Detailed Experimental Protocol

Materials:

• 2-Amino-5-fluoronicotinic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated) or Thionyl chloride

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2-amino-5-fluoronicotinic acid (1.0 eq.) in anhydrous methanol (10-20 volumes).

• Acid Addition (Causality): Cool the suspension in an ice bath. Slowly add the acid catalyst (e.g., concentrated sulfuric acid, 0.1-0.2 eq., or thionyl chloride, 1.1-1.5 eq.) dropwise. The acid protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack by methanol. Thionyl chloride converts the carboxylic acid to a more reactive acid chloride intermediate.

• Reaction: Heat the mixture to reflux and maintain for several hours (typically 4-12 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reflux temperature ensures a sufficient reaction rate.[9]

• Work-up - Quenching and Neutralization: After the reaction is complete, cool the mixture to room temperature and carefully concentrate it under reduced pressure to remove excess methanol. The residue is then cautiously added to a stirred mixture of ice and saturated sodium bicarbonate solution to neutralize the excess acid.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 volumes). The product, being more soluble in the organic phase, will be separated from inorganic salts.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to yield the pure Methyl 2-amino-5-fluoronicotinate.

Spectroscopic Characterization

While specific experimental spectra for Methyl 2-amino-5-fluoronicotinate are not widely published, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amino group protons, and the methyl ester protons. The chemical shifts will be influenced by the electronic effects of the fluorine, amino, and ester groups.

• Aromatic Protons (2H): Two doublets in the aromatic region (δ 7.0-8.5 ppm). The fluorine atom will cause splitting of the adjacent proton signals.

• Amino Protons (2H): A broad singlet in the region of δ 4.5-6.5 ppm, which is exchangeable with D₂O.

• Methyl Protons (3H): A sharp singlet around δ 3.8-4.0 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton.

• Carbonyl Carbon: A signal in the downfield region, typically δ 165-175 ppm.

• Aromatic Carbons: Several signals in the aromatic region (δ 100-160 ppm). The carbon directly attached to the fluorine atom will show a large C-F coupling constant.

• Methyl Carbon: A signal in the upfield region, around δ 50-55 ppm.

FT-IR Spectroscopy

The infrared spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• N-H Stretching: Two bands in the region of 3300-3500 cm⁻¹, characteristic of a primary amine.[10]

• C=O Stretching: A strong absorption band around 1700-1730 cm⁻¹, corresponding to the ester carbonyl group.

• C-F Stretching: A strong band in the region of 1200-1300 cm⁻¹.

• C-O Stretching: Bands in the region of 1100-1300 cm⁻¹.

• Aromatic C=C and C=N Stretching: Absorptions in the 1400-1600 cm⁻¹ region.

Mass Spectrometry

The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (170.14 g/mol ). Fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃) or the entire ester group (-COOCH₃).

Applications in Research and Drug Development

Methyl 2-amino-5-fluoronicotinate is a valuable building block for the synthesis of more complex molecules with potential biological activity.

Caption: Potential application areas.

Conclusion

Methyl 2-amino-5-fluoronicotinate is a high-value chemical intermediate with significant potential in the fields of drug discovery and agrochemical development. Its synthesis is achievable through straightforward esterification of the corresponding carboxylic acid. This guide provides a foundational understanding of its properties, synthesis, and potential applications, serving as a valuable resource for scientists and researchers aiming to leverage this versatile building block in their research and development endeavors. Further exploration of its reactivity and the biological activity of its derivatives is warranted to fully unlock its potential.

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A Technical Guide to the Spectroscopic Characterization of Methyl 2-amino-5-fluoronicotinate

This guide provides an in-depth analysis of the spectroscopic data for Methyl 2-amino-5-fluoronicotinate, a key heterocyclic building block in contemporary drug discovery. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond raw data to offer a detailed interpretation grounded in fundamental principles of spectroscopy. We will explore the expected ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) data, explaining the causal relationships between the molecular structure and its spectral output.

Introduction: The Significance of Fluorinated Nicotinates

Methyl 2-amino-5-fluoronicotinate belongs to a class of fluorinated pyridine derivatives that are of high interest in medicinal chemistry. The introduction of a fluorine atom into an organic molecule can profoundly alter its physicochemical properties, including metabolic stability, lipophilicity, and binding affinity to biological targets. Consequently, precise and unambiguous structural confirmation is paramount. Spectroscopic analysis provides the definitive fingerprint of the molecule, ensuring its identity and purity before its incorporation into complex drug candidates. This guide establishes a validated framework for the comprehensive spectroscopic analysis of this valuable compound.

Molecular Structure and Spectroscopic Implications

The structure of Methyl 2-amino-5-fluoronicotinate contains several key features that dictate its spectroscopic signature: a substituted pyridine ring, an amino group, a fluorine atom, and a methyl ester. Each of these functional groups gives rise to characteristic signals in different spectroscopic experiments.

Caption: Molecular structure with atom numbering for NMR assignments.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The spectrum of Methyl 2-amino-5-fluoronicotinate is predicted to show distinct signals for the aromatic protons, the amino protons, and the methyl ester protons. The interpretation relies heavily on chemical shifts (δ), spin-spin coupling constants (J), and integration values.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Signal	Predicted δ (ppm)	Multiplicity	Coupling Constant(s) (Hz)	Assignment
1	~8.1 - 8.3	dd	J(H,F) ≈ 8-10, J(H,H) ≈ 2.5	H-6
2	~7.8 - 8.0	dd	J(H,F) ≈ 4-5, J(H,H) ≈ 2.5	H-4
3	~6.5 - 7.0	br s	-	NH₂

| 4 | ~3.8 - 3.9 | s | - | OCH₃ |

Causality Behind the Predictions:

• Aromatic Protons (H-4, H-6): The pyridine ring protons are found in the downfield region (δ > 7.0 ppm) due to the deshielding effect of the aromatic ring current.

  • H-6: This proton is ortho to the ring nitrogen and will be the most downfield. It will appear as a doublet of doublets (dd) due to coupling with H-4 (meta coupling, ⁴JHH ≈ 2.5 Hz) and the fluorine atom at C-5 (meta coupling, ⁴JHF ≈ 4-5 Hz).

  • H-4: This proton is also significantly deshielded. It will appear as a doublet of doublets (dd) due to coupling with H-6 (meta coupling, ⁴JHH ≈ 2.5 Hz) and the fluorine atom at C-5 (ortho coupling, ³JHF ≈ 8-10 Hz). The larger coupling constant will be due to the three-bond H-F interaction.

• Amino Protons (NH₂): These protons typically appear as a broad singlet due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange. Their chemical shift can be highly variable depending on solvent, concentration, and temperature.

• Methyl Protons (OCH₃): The three protons of the methyl ester group are equivalent and do not couple with other protons, resulting in a sharp singlet at approximately 3.8-3.9 ppm.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides critical information about the carbon framework of the molecule. A key feature in the ¹³C NMR spectrum of Methyl 2-amino-5-fluoronicotinate will be the large coupling constants between the fluorine atom and the carbon atoms of the pyridine ring.

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Predicted δ (ppm)	Coupling Constant (¹JCF, ²JCF, ³JCF) (Hz)	Assignment
~166	-	C=O (Ester)
~158	d, ²JCF ≈ 15-25	C-2
~150-155	d, ¹JCF ≈ 230-250	C-5
~140	d, ³JCF ≈ 3-5	C-6
~135	d, ²JCF ≈ 15-25	C-4
~105	d, ³JCF ≈ 3-5	C-3

| ~52 | - | OCH₃ |

Causality Behind the Predictions:

• Carbonyl Carbon (C=O): The ester carbonyl carbon is the most deshielded carbon, appearing around 166 ppm.

• Fluorine-Coupled Carbons: The most telling feature is the direct, one-bond coupling between C-5 and the fluorine atom (¹JCF), which is typically very large (230-250 Hz). This results in a large doublet for the C-5 signal. The carbons ortho to the fluorine (C-4 and C-6) will show smaller two-bond couplings (²JCF) of around 15-25 Hz, while the meta carbons (C-2 and C-3) will exhibit even smaller three-bond couplings (³JCF) of 3-5 Hz.[2] This distinct pattern of C-F coupling is a powerful diagnostic tool for confirming the position of the fluorine substituent.

• C-2: This carbon, attached to the amino group, is significantly deshielded and will appear far downfield.

• Methyl Carbon (OCH₃): The methyl carbon of the ester is highly shielded and will appear upfield, typically around 52 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule, which are crucial for confirming its identity. For Methyl 2-amino-5-fluoronicotinate (C₇H₇FN₂O₂), the exact molecular weight is 170.0491 g/mol . In a typical Electrospray Ionization (ESI) experiment in positive mode, the molecule will be observed as the protonated molecular ion [M+H]⁺.

Predicted Mass Spectrometry Data (ESI+)

m/z Value	Ion Formula	Interpretation
171.0569	[C₇H₈FN₂O₂]⁺	Protonated Molecular Ion [M+H]⁺
139.0311	[C₆H₄FN₂O]⁺	Loss of methanol (CH₃OH) from [M+H]⁺

| 112.0355 | [C₅H₃FN₂]⁺ | Loss of CO from the m/z 139 fragment |

Predicted Fragmentation Pathway:

Caption: Predicted ESI-MS fragmentation pathway.

The primary fragmentation pathway for esters is often the loss of the alcohol moiety. For Methyl 2-amino-5-fluoronicotinate, this would involve the loss of methanol (32 Da) from the protonated molecular ion to yield a highly stable acylium ion. Subsequent loss of carbon monoxide (28 Da) is also a common fragmentation pathway for aromatic carbonyl compounds.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Data (Solid Phase, cm⁻¹)

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3450 - 3300	Medium-Strong	N-H Symmetric & Asymmetric Stretch	Primary Amine (-NH₂)
3100 - 3000	Medium	C-H Aromatic Stretch	Pyridine Ring
2990 - 2950	Medium	C-H Aliphatic Stretch	Methyl Ester (-OCH₃)
1710 - 1690	Strong	C=O Stretch	Ester Carbonyl
1620 - 1580	Strong	N-H Bend & C=C Aromatic Stretch	Amine & Pyridine Ring
1300 - 1200	Strong	C-O Stretch	Ester

| 1250 - 1150 | Strong | C-F Stretch | Aryl-Fluoride |

Causality Behind the Predictions:

• N-H Stretching: The primary amine will show two distinct stretching bands in the 3450-3300 cm⁻¹ region, corresponding to the symmetric and asymmetric vibrations.[3]

• C=O Stretching: The ester carbonyl group will produce a very strong and sharp absorption band around 1700 cm⁻¹. Its exact position can be influenced by conjugation with the pyridine ring.

• C-F Stretching: The C-F bond gives rise to a strong absorption in the fingerprint region, typically between 1250 and 1150 cm⁻¹, which is a key diagnostic peak for the presence of the fluorine atom.[4]

• Aromatic Region: The C=C and C=N stretching vibrations of the pyridine ring will appear in the 1620-1450 cm⁻¹ region. The N-H bending vibration often overlaps with these signals.

Standardized Experimental Protocols

To ensure data reproducibility and integrity, the following standardized protocols are recommended.

General Spectroscopic Workflow

Caption: General workflow for spectroscopic characterization.

A. NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of Methyl 2-amino-5-fluoronicotinate and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended due to its excellent solvating power for polar aromatic compounds.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.[5]

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio. Reference the spectrum to the residual DMSO solvent peak (δ ≈ 2.50 ppm).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required (e.g., 1024 or more). Reference the spectrum to the DMSO-d₆ solvent peak (δ ≈ 39.52 ppm).[6]

B. Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Acquisition: Infuse the sample solution into the ESI source in positive ion mode. Acquire data over a mass range of m/z 50-500. The high-resolution capability is crucial for confirming the elemental composition based on the accurate mass measurement.[7]

C. Infrared Spectroscopy

• Sample Preparation: For a solid sample, either use an Attenuated Total Reflectance (ATR) accessory or prepare a potassium bromide (KBr) pellet. ATR is often preferred for its simplicity and speed.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.[8]

• Acquisition: Collect a background spectrum of the empty ATR crystal or the KBr press. Then, acquire the sample spectrum over the range of 4000-400 cm⁻¹. A typical acquisition involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

Conclusion

The comprehensive spectroscopic analysis of Methyl 2-amino-5-fluoronicotinate provides an unambiguous confirmation of its chemical structure. The predictable patterns in ¹H and ¹³C NMR, particularly the characteristic H-F and C-F coupling constants, serve as definitive markers for the fluorine substituent's position. High-resolution mass spectrometry validates the elemental composition, while IR spectroscopy confirms the presence of key functional groups. By following the detailed interpretations and standardized protocols outlined in this guide, researchers and drug development professionals can confidently verify the identity and purity of this important synthetic intermediate, ensuring the integrity of their subsequent scientific endeavors.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Analysis of Methyl 2-amino-5-fluoronicotinate

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Methyl 2-amino-5-fluoronicotinate, a key intermediate in pharmaceutical synthesis. As researchers and drug development professionals, a thorough understanding of the structural elucidation of such molecules is paramount. This document offers a detailed walkthrough of sample preparation, spectral acquisition, and in-depth interpretation of the NMR data. We will explore the influence of the amino, fluoro, and methyl ester substituents on the chemical shifts and coupling constants of the pyridine ring, providing a robust framework for the structural verification of this and similar compounds.

Introduction: The Significance of Methyl 2-amino-5-fluoronicotinate

Methyl 2-amino-5-fluoronicotinate is a substituted pyridine derivative that serves as a versatile building block in the synthesis of a wide range of biologically active compounds. Its structural features, including a nucleophilic amino group, an electron-withdrawing fluorine atom, and a methyl ester, make it a valuable precursor for creating complex molecular architectures. Accurate and unambiguous structural confirmation is the bedrock of any chemical synthesis, and NMR spectroscopy stands as the most powerful technique for the non-destructive elucidation of molecular structures in solution. This guide will demonstrate the application of ¹H and ¹³C NMR spectroscopy to confidently assign the structure of Methyl 2-amino-5-fluoronicotinate.

Experimental Methodology: A Self-Validating Protocol

The quality of NMR data is intrinsically linked to the meticulousness of the experimental procedure. The following protocol is designed to ensure high-resolution spectra, free from common artifacts.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.[1][2] The following steps ensure a homogenous solution and minimize interference.

Protocol:

• Weighing the Analyte: Accurately weigh 10-20 mg of Methyl 2-amino-5-fluoronicotinate for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.[2] Using a vial for initial dissolution allows for better mixing and visual confirmation of complete solubility before transferring to the NMR tube.[2]

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound, offering good solubility and a single, well-defined solvent peak. Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[1] This volume is optimal for standard 5 mm NMR tubes, ensuring the sample fills the active region of the NMR coil.[1]

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample. If necessary, gentle warming can be applied, but care should be taken to avoid solvent evaporation.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube. Avoid introducing any solid particles, as they can degrade spectral quality.[2]

• Cleaning and Insertion: Before inserting the sample into the spectrometer, wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints.[3]

NMR Instrument Parameters

The spectra were acquired on a Bruker AVANCE III 400 spectrometer operating at 400 MHz for ¹H and 100.6 MHz for ¹³C.[4][5]

¹H NMR Parameters:

• Pulse Program: A standard single-pulse experiment (zg30) was used.

• Number of Scans: 16 scans were accumulated to achieve a good signal-to-noise ratio.

• Relaxation Delay: A relaxation delay of 1.0 second was employed.

• Acquisition Time: An acquisition time of 4.089 seconds was used.

• Spectral Width: The spectral width was set to 20.5 ppm.

¹³C NMR Parameters:

• Pulse Program: A proton-decoupled pulse program (zgpg30) was used to simplify the spectrum to singlets for each unique carbon.

• Number of Scans: 1024 scans were acquired due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

• Relaxation Delay: A relaxation delay of 2.0 seconds was used.

• Spectral Width: The spectral width was set to 240 ppm, which is a typical range for most organic molecules.[6]

Spectral Analysis and Interpretation

The following sections provide a detailed analysis of the ¹H and ¹³C NMR spectra of Methyl 2-amino-5-fluoronicotinate.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum reveals three distinct signals in the aromatic region, a broad singlet for the amino protons, and a sharp singlet for the methyl ester protons.

Table 1: ¹H NMR Spectral Data for Methyl 2-amino-5-fluoronicotinate in CDCl₃

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	7.98	dd	J(H,F) = 3.2, J(H,H) = 0.8	1H	H-6
2	7.34	dd	J(H,F) = 9.2, J(H,H) = 0.8	1H	H-4
3	5.05	br s	-	2H	-NH₂
4	3.88	s	-	3H	-OCH₃

Interpretation:

• Aromatic Protons (H-4 and H-6): The protons on the pyridine ring appear in the downfield region, as expected for aromatic protons. The presence of the electron-withdrawing fluorine atom and the ester group, along with the electron-donating amino group, influences their precise chemical shifts.

  • H-6 (δ 7.98): This proton is deshielded due to its proximity to the nitrogen atom and the ester group. It appears as a doublet of doublets due to coupling with both the fluorine atom and the H-4 proton.

  • H-4 (δ 7.34): This proton is also deshielded and appears as a doublet of doublets, showing coupling to the fluorine atom and the H-6 proton.

• Amino Protons (-NH₂): The protons of the amino group appear as a broad singlet at approximately 5.05 ppm. The broadness is due to quadrupole broadening from the ¹⁴N nucleus and potential hydrogen exchange. The chemical shift of amine protons can be concentration and solvent dependent.[7]

• Methyl Protons (-OCH₃): The three protons of the methyl ester group appear as a sharp singlet at 3.88 ppm, a characteristic region for such functional groups.

Diagram 1: Molecular Structure and ¹H NMR Assignments

Caption: A streamlined workflow for the NMR analysis of Methyl 2-amino-5-fluoronicotinate.

Causality of Experimental Choices and Field-Proven Insights

• Choice of Solvent: CDCl₃ was chosen for its excellent solubilizing power for a broad range of organic compounds and its single, easily identifiable residual peak. For compounds with poor solubility in CDCl₃, other deuterated solvents like DMSO-d₆ or Methanol-d₄ could be considered, though their residual peaks are more complex. [4]* Concentration: The specified concentration ranges are a balance between obtaining a good signal-to-noise ratio in a reasonable time and avoiding issues like line broadening due to sample viscosity or aggregation. [3]* Proton Decoupling in ¹³C NMR: Proton decoupling is a standard technique that simplifies the ¹³C spectrum by removing C-H coupling. This results in each unique carbon appearing as a single peak (or a doublet in this case, due to C-F coupling), making the spectrum much easier to interpret.

• Understanding Substituent Effects:

  • Amino Group (-NH₂): As an electron-donating group, the amino group tends to shield the carbons and protons of the pyridine ring, particularly at the ortho and para positions.

  • Fluoro Group (-F): Fluorine is a highly electronegative atom, leading to a strong deshielding effect on the directly attached carbon (C-5). [8]Its influence on other carbons and protons is a combination of through-bond inductive effects and through-space effects. The large C-F coupling constants are invaluable for assignment. [9] * Methyl Ester Group (-COOCH₃): This electron-withdrawing group deshields the adjacent carbons and protons.

Conclusion: Unambiguous Structural Verification

The comprehensive analysis of the ¹H and ¹³C NMR spectra provides conclusive evidence for the structure of Methyl 2-amino-5-fluoronicotinate. The observed chemical shifts, multiplicities, integration values, and coupling constants are all consistent with the proposed structure. The characteristic C-F coupling patterns in the ¹³C NMR spectrum are particularly diagnostic, allowing for the unambiguous assignment of the fluorinated pyridine ring. This detailed NMR analysis serves as a robust quality control measure and a fundamental component of the characterization of this important synthetic intermediate.

References

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An In-Depth Technical Guide to the Mass Spectrometry of Methyl 2-amino-5-fluoronicotinate

Introduction: The Significance of Methyl 2-amino-5-fluoronicotinate in Modern Drug Discovery

Methyl 2-amino-5-fluoronicotinate is a substituted pyridine derivative of significant interest in the pharmaceutical and agrochemical industries. Its structural motifs, including the aminopyridine core, a fluorine substituent, and a methyl ester, make it a versatile building block for the synthesis of a wide array of bioactive molecules.[1][2][3] The strategic incorporation of a fluorine atom can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, such as metabolic stability, binding affinity, and bioavailability.[4] As such, robust analytical methodologies for the characterization of this key intermediate are paramount for ensuring the quality and integrity of downstream drug candidates.

This technical guide provides a comprehensive overview of the mass spectrometric analysis of Methyl 2-amino-5-fluoronicotinate. We will delve into the principles of its ionization and fragmentation behavior, offer a detailed experimental protocol for its analysis by electrospray ionization-mass spectrometry (ESI-MS), and present a plausible fragmentation pathway based on established chemical principles. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the analytical chemistry of this important synthetic intermediate.

Physicochemical Properties and Expected Mass Spectrometric Behavior

Before delving into the practical aspects of mass spectrometric analysis, it is crucial to understand the key physicochemical properties of Methyl 2-amino-5-fluoronicotinate that will influence its behavior in the mass spectrometer.

Property	Value	Source
Molecular Formula	C₇H₇FN₂O₂	[3]
Molecular Weight	170.14 g/mol	[3]
Exact Mass	170.0495	Calculated

The presence of the basic amino group and the pyridine nitrogen makes this molecule readily amenable to protonation. Therefore, electrospray ionization in positive ion mode ([M+H]⁺) is the preferred method for its analysis. The protonated molecule will have a monoisotopic mass of m/z 171.0573.

Experimental Protocol: High-Resolution Mass Spectrometry of Methyl 2-amino-5-fluoronicotinate

This section outlines a detailed, step-by-step methodology for the analysis of Methyl 2-amino-5-fluoronicotinate using a liquid chromatography-quadrupole time-of-flight mass spectrometer (LC-Q-TOF MS). This system provides high-resolution and accurate mass data, which is essential for unambiguous identification and structural elucidation.

1. Sample Preparation:

• Standard Solution: Prepare a 1 mg/mL stock solution of Methyl 2-amino-5-fluoronicotinate in HPLC-grade methanol. From this stock, prepare a working solution of 1 µg/mL by serial dilution with 50:50 (v/v) acetonitrile:water containing 0.1% formic acid. The formic acid aids in the protonation of the analyte.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations to assess the accuracy and precision of the analysis.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for retaining and separating the analyte from potential impurities.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would be to start at 5% B, hold for 0.5 minutes, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 600 L/hr.

• Acquisition Mode: Full scan MS and tandem MS (MS/MS) from m/z 50 to 500.

• Collision Energy (for MS/MS): A collision energy ramp (e.g., 10-40 eV) should be employed to induce fragmentation and obtain a comprehensive fragmentation spectrum.

This experimental workflow is depicted in the following diagram:

Caption: Experimental workflow for LC-MS analysis.

Predicted Mass Spectrum and Fragmentation Analysis

Based on the principles of mass spectrometry and the known fragmentation patterns of related compounds, we can predict the major fragments of protonated Methyl 2-amino-5-fluoronicotinate ([M+H]⁺, m/z 171.06).[5][6][7][8][9]

Predicted Fragmentation Data:

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss	Proposed Fragment Structure
171.06	139.03	CH₃OH (Methanol)	2-amino-5-fluoronicotinoyl cation
171.06	112.04	COOCH₃ (Carbomethoxy radical)	2-amino-5-fluoropyridinium
139.03	111.03	CO (Carbon monoxide)	5-fluoro-2-aminopyridinium
112.04	85.03	HCN (Hydrogen cyanide)	Fluorinated cyclopentadienyl cation

The fragmentation is expected to be initiated by the loss of neutral molecules from the ester group, followed by cleavages within the pyridine ring. The loss of methanol from the protonated molecule is a common fragmentation pathway for methyl esters.[9] Subsequent loss of carbon monoxide is also a characteristic fragmentation of nicotinic acid derivatives.[8]

The proposed fragmentation pathway is illustrated in the following diagram:

Caption: Proposed fragmentation of Methyl 2-amino-5-fluoronicotinate.

Conclusion: A Framework for Confident Characterization

This technical guide provides a robust framework for the mass spectrometric analysis of Methyl 2-amino-5-fluoronicotinate. By combining a detailed experimental protocol with a theoretically sound prediction of its fragmentation behavior, researchers and drug development professionals can approach the characterization of this important building block with confidence. The high-resolution mass spectrometry data obtained using the described methodology will be invaluable for confirming the identity and purity of this compound, thereby ensuring the quality of subsequent synthetic endeavors.

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Physical characteristics of Methyl 2-amino-5-fluoronicotinate

An In-Depth Technical Guide to the Physicochemical Characteristics of Methyl 2-amino-5-fluoronicotinate

Introduction

Methyl 2-amino-5-fluoronicotinate, with the CAS number 1211535-54-4, is a fluorinated pyridine derivative of significant interest in the fields of medicinal chemistry and agrochemical research. Its structural motif, featuring an aminopyridine core functionalized with a fluorine atom and a methyl ester, makes it a valuable and versatile building block for the synthesis of more complex molecules. The strategic placement of the fluorine atom can profoundly influence the pharmacokinetic and pharmacodynamic properties of parent compounds, often leading to enhanced metabolic stability, increased binding affinity, and improved bioavailability. This guide provides a comprehensive overview of the known physical and chemical characteristics of Methyl 2-amino-5-fluoronicotinate, offering insights for researchers and professionals engaged in drug discovery and development.

Physicochemical Properties

Property	Value	Source
CAS Number	1211535-54-4	[1][2][3]
Molecular Formula	C₇H₇FN₂O₂	[1][2]
Molecular Weight	170.14 g/mol	[1][2]
Appearance	Light yellow to yellow solid	[4]
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Expected to be soluble in organic solvents like methanol and ethanol.	[5]
Storage Conditions	Store under inert gas (nitrogen or Argon) at 2–8 °C.	[4]

Structural Representation

Caption: 2D Structure of Methyl 2-amino-5-fluoronicotinate

Spectroscopic Characterization

Detailed experimental spectroscopic data for Methyl 2-amino-5-fluoronicotinate is not widely published. However, based on the analysis of structurally related compounds, the following spectral characteristics can be anticipated.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons and the methyl ester protons. The fluorine atom at the 5-position will cause characteristic splitting of the adjacent aromatic proton signals.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon framework of the molecule. The carbon atom attached to the fluorine will exhibit a large one-bond C-F coupling constant.

Infrared (IR) Spectroscopy

The IR spectrum of Methyl 2-amino-5-fluoronicotinate would be expected to show characteristic absorption bands for the N-H stretching of the primary amine, the C=O stretching of the ester, and C-F stretching. For the related compound 2-amino-5-methylpyridine, N-H stretching vibrations are observed around 3444 and 3335 cm⁻¹[6][7].

Mass Spectrometry

Mass spectrometry would confirm the molecular weight of the compound. The molecular ion peak (M+) would be expected at m/z 170.14.

Synthesis Protocol: Esterification of 2-amino-5-fluoronicotinic Acid

A common and efficient method for the synthesis of Methyl 2-amino-5-fluoronicotinate is the esterification of its corresponding carboxylic acid, 2-amino-5-fluoronicotinic acid, using methanol in the presence of an acid catalyst.[8]

Experimental Workflow

Caption: Synthesis and Purification Workflow

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend one equivalent of 2-amino-5-fluoronicotinic acid in an excess of dry methanol.

• Catalyst Addition: To this suspension, slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid or thionyl chloride, while stirring. The addition should be done carefully, as the reaction can be exothermic.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Neutralization and Extraction: The residue is then carefully neutralized with a saturated aqueous solution of a weak base, such as sodium bicarbonate. The aqueous layer is extracted several times with a suitable organic solvent, like ethyl acetate.

• Drying and Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is evaporated to yield the crude product. Further purification can be achieved by column chromatography on silica gel.

Safety and Handling

• Hazard Statements (Anticipated):

  • H302: Harmful if swallowed.[11]

  • H315: Causes skin irritation.[11]

  • H319: Causes serious eye irritation.[11]

  • H335: May cause respiratory irritation.[11]

• Precautionary Statements:

  • Wear protective gloves, protective clothing, and eye/face protection.

  • Avoid breathing dust/fumes.

  • Use only in a well-ventilated area.

  • Wash hands thoroughly after handling.

  • In case of contact with eyes, rinse cautiously with water for several minutes.

  • If skin irritation occurs, seek medical advice.

Applications in Research and Development

Methyl 2-amino-5-fluoronicotinate serves as a key intermediate in the synthesis of a variety of biologically active molecules. Its utility stems from the presence of multiple reactive sites that allow for further chemical modifications. The primary amino group can be acylated, alkylated, or used in cyclization reactions, while the ester can be hydrolyzed or converted to other functional groups. The fluorinated pyridine ring itself can participate in various coupling reactions. These properties make it a valuable precursor for the development of novel pharmaceuticals and agrochemicals.[12][13]

Conclusion

Methyl 2-amino-5-fluoronicotinate is a valuable chemical intermediate with significant potential in synthetic chemistry. While a complete experimental dataset of its physical properties is not yet available in the public domain, this guide provides a comprehensive overview of its known characteristics, a reliable synthesis protocol, and essential safety information based on analogous compounds. As research involving this molecule continues to grow, a more detailed understanding of its physicochemical properties will undoubtedly emerge, further enabling its application in the development of new and improved chemical entities.

References

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The Impact of Fluorination on the Biological Activity of Nicotinic Acid Derivatives: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Fluorine in Modulating Nicotinic Acid Scaffolds

Nicotinic acid, a fundamental pyridinecarboxylic acid, and its amide counterpart, nicotinamide, are well-established entities in biological systems. Beyond their roles as vitamins, their core structure has served as a versatile scaffold in medicinal chemistry. The strategic introduction of fluorine atoms into these molecules has emerged as a powerful tool to modulate their physicochemical properties and, consequently, their biological activities. This guide provides an in-depth exploration of the synthesis, biological evaluation, and mechanistic underpinnings of fluorinated nicotinic acid derivatives, offering insights for researchers engaged in drug discovery and development.

The incorporation of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2] These modifications can transform a simple nicotinic acid scaffold into a potent and selective agent with therapeutic potential in diverse areas, including inflammation, infectious diseases, and neurological disorders. This guide will delve into the causality behind experimental designs and the validation of protocols, providing a comprehensive resource for advancing the study of these promising compounds.

I. Synthetic Strategies for Fluorinated Nicotinic Acid Derivatives

The synthesis of fluorinated nicotinic acid derivatives requires careful consideration of the timing and method of fluorine incorporation. Two primary approaches are generally employed: late-stage fluorination of a pre-formed nicotinic acid ring or the construction of the pyridine ring from fluorinated precursors.

Ring Construction from Fluorinated Building Blocks

One robust strategy involves the synthesis of the pyridine ring using simple, commercially available fluorinated precursors.[3] This approach offers the advantage of precise control over the position of the fluorine substituent. For instance, 2-(trifluoromethyl)nicotinic acid derivatives can be efficiently synthesized through novel routes that involve building the pyridine ring.[3]

Experimental Protocol: Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives [3]

This protocol outlines a general approach for the synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors.

• Precursor Selection: Begin with a readily available fluorinated building block, such as a trifluoromethyl-containing ketone or ester.

• Condensation Reaction: React the fluorinated precursor with a suitable enamine or enaminone in a cyclocondensation reaction to form the pyridine ring. This step often requires a catalyst, such as a Lewis acid or a base.

• Oxidation: The resulting dihydropyridine intermediate is then oxidized to the aromatic nicotinic acid derivative. Common oxidizing agents include nitric acid or manganese dioxide.

• Hydrolysis (if necessary): If the product is an ester, it can be hydrolyzed to the corresponding carboxylic acid using standard acidic or basic conditions.

• Purification: The final compound is purified using techniques such as recrystallization or column chromatography.

Late-Stage Fluorination

Alternatively, fluorine can be introduced into a pre-existing nicotinic acid scaffold. This is often achieved through nucleophilic aromatic substitution reactions, where a leaving group (e.g., a chloro or nitro group) is displaced by a fluoride ion.[2]

Experimental Protocol: General Synthesis of Fluorinated Neonicotinoid Analogues [3]

This protocol describes a general method for the synthesis of fluorinated neonicotinoid analogues, which often incorporate a fluorinated pyridine moiety.

• Dissolution: Dissolve the substituted aniline (2.0 mmol) in anhydrous acetonitrile (5 mL) in a round-bottom flask.

• Addition of Reagents: Add 2-chloro-5-(chloromethyl)pyridine (0.324 g, 1.9 mmol) and anhydrous potassium carbonate (0.828 g, 6.0 mmol).

• Reflux: Attach a water-cooled condenser and heat the mixture to reflux with vigorous stirring for several hours.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: After completion, filter off the inorganic salts and wash the solid residue with dichloromethane.

• Solvent Removal: Combine the liquid fractions and remove the solvents by evaporation under reduced pressure.

• Purification: Purify the crude product by preparative TLC on silica gel using a suitable eluent system (e.g., EtOAc/hexane 1:2).

Caption: General synthetic workflows for fluorinated nicotinic acid derivatives.

II. Anti-inflammatory Activity of Fluorinated Nicotinic Acid Derivatives

Nicotinic acid derivatives have been investigated for their anti-inflammatory properties, and fluorination can enhance this activity.[4] The primary mechanism of action for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is upregulated during inflammation.[5]

In Vitro Evaluation of COX-2 Inhibition

The inhibitory activity of fluorinated nicotinic acid derivatives against COX-2 can be assessed using in vitro assays. These assays typically measure the production of prostaglandins, the downstream products of COX activity.

Experimental Protocol: Fluorometric COX-2 Inhibitor Screening Assay [6]

This protocol provides a method for screening compounds for their ability to inhibit human recombinant COX-2.

• Reagent Preparation:

  • Reconstitute the human recombinant COX-2 enzyme with purified water and store on ice.

  • Prepare a solution of the COX probe in DMSO.

  • Prepare a solution of arachidonic acid (the substrate).

• Assay Setup:

  • In a 96-well plate, add the COX assay buffer to all wells.

  • Add the test compound (dissolved in a suitable solvent) to the desired wells. Include a positive control (a known COX-2 inhibitor like celecoxib) and a negative control (solvent only).

  • Add the human recombinant COX-2 enzyme to all wells except the negative control.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 10 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the arachidonic acid substrate to all wells to start the reaction.

• Detection: Add the COX probe, which will fluoresce in the presence of prostaglandin G2, the product of the COX-2 reaction.

• Measurement: Measure the fluorescence intensity using a microplate reader at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.

• Data Analysis: Calculate the percentage of inhibition for each compound by comparing the fluorescence in the test wells to the positive and negative controls. The IC50 value (the concentration of inhibitor that causes 50% inhibition) can then be determined.

In Vivo Anti-inflammatory Models

The anti-inflammatory effects of these compounds can be further evaluated in animal models of inflammation, such as the carrageenan-induced paw edema model in rats.[4][7]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats [8]

• Animal Acclimatization: Acclimate male Wistar rats to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the test compound or vehicle (control) orally or intraperitoneally at a predetermined dose.

• Induction of Edema: After a specific time (e.g., 1 hour), inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point by comparing the increase in paw volume in the treated groups to the control group.

Caption: Experimental workflow for evaluating anti-inflammatory activity.

III. Antifungal Activity of Fluorinated Nicotinamide Derivatives

Fluorinated nicotinamide derivatives have also demonstrated promising antifungal activity. Their mechanism of action can involve the disruption of essential cellular processes in fungi, such as protein synthesis.

In Vitro Antifungal Susceptibility Testing

The antifungal efficacy of these compounds is typically determined by measuring their minimum inhibitory concentration (MIC) against various fungal strains. Standardized methods, such as those provided by the Clinical and Laboratory Standards Institute (CLSI), are often employed.[9][10]

Experimental Protocol: Broth Microdilution MIC Assay [9][10]

• Fungal Strain Preparation: Culture the fungal strain on an appropriate agar medium. Prepare a standardized inoculum suspension in sterile saline or broth.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Make serial dilutions of the compound in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at a suitable temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits fungal growth. This can be determined visually or by measuring the optical density at a specific wavelength.

Mechanism of Action: Inhibition of Tyrosyl-tRNA Synthetase

Molecular docking studies have suggested that some nicotinic acid derivatives may exert their antifungal effect by inhibiting tyrosyl-tRNA synthetase, an essential enzyme in fungal protein synthesis.[9][11]

Caption: Proposed mechanism of antifungal action.

IV. Fluorinated Nicotinic Acid Derivatives as Nicotinic Acetylcholine Receptor (nAChR) Antagonists

Fluorinated derivatives of nicotinic acid have been developed as potent and selective antagonists of neuronal nicotinic acetylcholine receptors (nAChRs). These receptors are implicated in a variety of neurological processes and are targets for therapeutic intervention in conditions such as addiction and neurodegenerative diseases.

In Vitro nAChR Binding Assays

The affinity of fluorinated nicotinic acid derivatives for nAChR subtypes can be determined using radioligand binding assays. These assays measure the ability of a test compound to displace a radiolabeled ligand from the receptor.[12][13]

Experimental Protocol: Radioligand Binding Assay for nAChRs [12][13][14]

• Receptor Preparation: Prepare cell membranes from a cell line expressing the desired nAChR subtype (e.g., α4β2 or α7).

• Assay Setup: In a 96-well plate, combine the cell membranes, a radiolabeled ligand (e.g., [³H]-cytisine for α4β2 nAChRs), and varying concentrations of the test compound in a suitable buffer.

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C) for a set time (e.g., 75 minutes) to allow for binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the unbound radioligand by rapid filtration through a glass fiber filter.

• Quantification: Measure the amount of radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Determine the IC50 value of the test compound, which is the concentration that inhibits 50% of the specific binding of the radioligand. The Ki (inhibition constant) can then be calculated from the IC50 value.

Structure-Activity Relationship (SAR)

The position and nature of the fluorine substitution on the nicotinic acid scaffold can significantly impact the binding affinity and selectivity for different nAChR subtypes. For example, quantitative structure-activity relationship (QSAR) studies have shown that large substituents at certain positions of the nicotinic acid ring can be detrimental to binding affinity.[15]

V. The Influence of Fluorination on Pharmacokinetics and Metabolism

The introduction of fluorine can have a profound impact on the absorption, distribution, metabolism, and excretion (ADME) properties of nicotinic acid derivatives.[2][16][17]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[18] This can lead to increased metabolic stability and a longer half-life of the drug.[1][18]

• Lipophilicity and Permeability: Fluorination can increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.[16] This is a critical consideration for drugs targeting the central nervous system.

• Binding Affinity: The high electronegativity of fluorine can alter the electronic properties of the nicotinic acid ring, leading to enhanced binding interactions with the target protein.[1][19][20] Computational studies have shown that fluorine can participate in favorable interactions within the binding pocket of a protein.[21][22]

VI. Quantitative Data Summary

Table 1: Antifungal Activity of Selected Nicotinamide Derivatives

Compound	Fungal Strain	MIC (µg/mL)	Reference
16g	Candida albicans SC5314	0.25	[6]
16g	Fluconazole-sensitive C. albicans	0.125-0.5	[17]
16g	Fluconazole-resistant C. albicans	0.125-1	[17]

Table 2: Anti-inflammatory Activity of Selected Nicotinic Acid Derivatives

Compound	Assay	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
4d	COX-2 Inhibition	0.940 ± 0.05	13.57	[8]
6b	COX-2 Inhibition	0.614 ± 0.03	-	[8]
Celecoxib	COX-2 Inhibition	0.844 ± 0.04	7.92	[8]

Conclusion

The strategic incorporation of fluorine into the nicotinic acid scaffold offers a powerful approach to modulate the biological activity of these versatile molecules. This guide has provided a comprehensive overview of the synthesis, biological evaluation, and mechanistic insights into fluorinated nicotinic acid derivatives with anti-inflammatory, antifungal, and nAChR antagonist properties. By understanding the principles outlined herein, researchers can leverage the unique properties of fluorine to design and develop novel therapeutic agents with improved potency, selectivity, and pharmacokinetic profiles. The detailed experimental protocols and workflows serve as a practical resource for scientists in the field, facilitating the advancement of research into this promising class of compounds.

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An In-depth Technical Guide to Methyl 2-amino-5-fluoronicotinate: Synthesis, Reactivity, and Applications

Introduction

In the landscape of modern drug discovery and medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of lead optimization. The unique properties of fluorine—its small size, high electronegativity, and ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, binding affinity, and pharmacokinetic profile. Within this context, fluorinated heterocyclic building blocks have emerged as invaluable tools for researchers.

This guide provides a comprehensive technical overview of Methyl 2-amino-5-fluoronicotinate, a versatile fluorinated pyridine derivative. Its structure combines three key functional groups: a pyridine ring, a nucleophilic amino group, and a readily modifiable methyl ester. This trifecta of reactivity makes it a strategic intermediate in the synthesis of complex pharmaceutical agents and agrochemicals. We will explore its synthesis from common starting materials, delve into its chemical reactivity, and highlight its field-proven applications, particularly in the development of kinase inhibitors for oncology.

Physicochemical Properties and Data

Methyl 2-amino-5-fluoronicotinate is a fluorinated derivative of nicotinic acid. Its key identifying information and properties are summarized below.

Property	Value	Reference
CAS Number	1211535-54-4	[1]
Molecular Formula	C₇H₇FN₂O₂	[1]
Molecular Weight	170.14 g/mol	[1]
Appearance	White to yellow solid (predicted)	[2]
Storage	Room temperature, dry, sealed	[1]

Note: Spectroscopic data for the direct fluoro-compound is not widely published. Data for the analogous bromo-compound, Methyl 2-amino-5-bromonicotinate, is provided for reference.

Spectroscopic Data (Methyl 2-amino-5-bromonicotinate)	Values	Reference
¹H NMR (400 MHz, d6-DMSO)	δ 8.24 (1H, d, J=2.4 Hz), 8.21 (1H, d, J=2.4 Hz), 6.68–6.19 (2H, br.s), 3.89 (3H, s)	[3]
¹³C NMR (100 MHz, d6-DMSO)	δ 166.6, 158.0, 154.4, 142.0, 107.5, 106.1, 52.4	[3]
IR (neat, cm⁻¹)	ν 3425, 3131, 2918, 1704, 1620, 1223, 796, 526	[3]
HRMS (ESI+)	Calc. for C₇H₇N₂O₂Br [M+H]⁺ 230.9764/232.9743, found 230.9765/232.9745	[3]

Synthesis of Methyl 2-amino-5-fluoronicotinate

The synthesis of Methyl 2-amino-5-fluoronicotinate is not commonly detailed as a one-pot reaction but is best approached via a logical two-step sequence starting from commercially available 2-aminonicotinic acid. This strategy involves the initial protection of the carboxylic acid via esterification, followed by a regioselective electrophilic fluorination of the activated pyridine ring.

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of Methyl 2-amino-5-fluoronicotinate.

Rationale Behind the Synthetic Strategy

• Step 1: Esterification: The synthesis commences with the esterification of 2-aminonicotinic acid.[4] This step is crucial for two reasons. First, it protects the carboxylic acid from participating in side reactions during the subsequent fluorination step. Second, the resulting methyl ester is the desired functionality in the final building block. An acid catalyst, typically sulfuric acid, is used to protonate the carbonyl oxygen, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[5]

• Step 2: Electrophilic Fluorination: The core of this synthesis is the regioselective introduction of the fluorine atom. The 2-amino group is a strong electron-donating group, which activates the pyridine ring towards electrophilic aromatic substitution. This directing effect preferentially enhances the nucleophilicity of the C3 and C5 positions. Given that the C3 position is already substituted, the C5 position becomes the primary target for electrophiles.[6][7] Selectfluor® (F-TEDA-BF₄) is the reagent of choice for this transformation due to its efficacy, relative safety, and proven success in fluorinating 2-aminopyridine systems under mild conditions.[6][7]

Detailed Experimental Protocols

Protocol 1: Synthesis of Methyl 2-aminonicotinate (Precursor)

This protocol is adapted from a high-yield procedure reported in the literature.[5]

• Reaction Setup: Suspend 2-aminonicotinic acid (20.0 g, 0.145 mol) in methanol (228 mL) in a round-bottom flask equipped with a magnetic stirrer and an ice bath.

• Acid Addition: While maintaining the temperature at 0 °C, slowly add concentrated sulfuric acid (96%, 144 mL, 2.69 mol) dropwise to the stirred suspension.

• Heating: Remove the ice bath and heat the reaction mixture to 60-65 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1.5-3 hours).

• Workup: Carefully pour the cooled reaction mixture into a beaker containing crushed ice and water.

• Neutralization: Neutralize the acidic solution by the slow, portion-wise addition of solid sodium carbonate until the pH is >8. Caution: Vigorous gas evolution (CO₂) will occur.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing and Drying: Combine the organic layers and wash sequentially with saturated brine and deionized water. Dry the organic layer over anhydrous magnesium sulfate.

• Isolation: Filter the drying agent and concentrate the organic solvent under reduced pressure to yield Methyl 2-aminonicotinate. The product should be colorless needle-like crystals with an expected yield of approximately 93%.[5]

Protocol 2: Electrophilic Fluorination to Methyl 2-amino-5-fluoronicotinate

This protocol is a generalized procedure based on established methods for the fluorination of 2-aminopyridine derivatives.[6][7]

• Reaction Setup: Dissolve Methyl 2-aminonicotinate (1 equivalent) in a suitable solvent system such as a mixture of chloroform and water in a round-bottom flask.

• Reagent Addition: Add Selectfluor® (1.1 equivalents) to the solution at room temperature.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Workup: Upon completion, quench the reaction with an aqueous solution of sodium bisulfite. Separate the organic layer.

• Extraction: Extract the aqueous layer with additional portions of chloroform or dichloromethane.

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the final product, Methyl 2-amino-5-fluoronicotinate.

Chemical Reactivity and Derivatization

The synthetic utility of Methyl 2-amino-5-fluoronicotinate stems from the distinct reactivity of its functional groups, allowing for sequential and selective modifications.

Key Reactive Sites

Caption: Primary reactive sites for derivatization.

• 2-Amino Group: This is the most versatile handle for building molecular complexity. As a potent nucleophile, it readily undergoes acylation with acid chlorides or anhydrides to form amides. It can also be used in condensation reactions with carbonyl compounds or their equivalents (e.g., dimethylformamide dimethylacetal) to construct fused heterocyclic rings, such as pyrido[2,3-d]pyrimidines, which are themselves important pharmacophores.[8]

• 3-Methyl Ester Group: The ester can be hydrolyzed (saponified) under basic conditions to the corresponding carboxylic acid, providing a handle for amide bond formation via standard peptide coupling reagents. Alternatively, it can undergo direct amidation with certain amines under forcing conditions.

• Pyridine Ring: The fluorine atom at the C5 position deactivates the ring slightly towards further electrophilic substitution but can serve as a metabolic blocking position. The pyridine nitrogen can be quaternized, but this is less common in drug discovery applications where the neutral form is often desired for cell permeability.

Applications in Drug Discovery

The 2-aminopyridine scaffold is a well-established "privileged structure" in medicinal chemistry, particularly for the development of protein kinase inhibitors.[9]

Kinase Inhibitors in Oncology

The primary application of Methyl 2-amino-5-fluoronicotinate is in the synthesis of kinase inhibitors. The 2-aminopyridine motif is an excellent mimic of the adenine base in ATP and is capable of forming critical hydrogen bond interactions with the "hinge" region of the kinase active site.[10]

Therapeutic Application	Rationale for Use
Kinase Inhibition (Oncology)	The 2-aminopyridine core acts as a hinge-binding motif, mimicking ATP. The fluorine at the 5-position can enhance binding affinity through favorable electrostatic interactions and block a potential site of metabolism, improving the drug's half-life.[11]
CNS Disorders & Inflammatory Diseases	Nicotinic acid derivatives are known to modulate various biological pathways. Fluorination can improve blood-brain barrier penetration and metabolic stability, making derivatives attractive for CNS targets.[8]
Agrochemicals	The nicotinic scaffold can mimic natural compounds, leading to the development of selective herbicides and plant growth regulators.[1]

Causality in Kinase Inhibitor Design

The choice to use this specific building block is driven by established principles of structure-based drug design:

• Hinge Binding: The pyridine nitrogen acts as a hydrogen bond acceptor, while the exocyclic amino group acts as a hydrogen bond donor. This pattern perfectly complements the backbone amides of the kinase hinge region.

• Metabolic Stability: The C5 position of pyridine rings is often susceptible to oxidative metabolism by cytochrome P450 enzymes. Introducing a strong C-F bond at this position effectively blocks this metabolic pathway, increasing the compound's in vivo half-life and oral bioavailability.

• Potency and Selectivity: The fluorine atom can modulate the electronic environment of the ring and engage in specific interactions (e.g., with backbone carbonyls) within the active site, thereby fine-tuning the inhibitor's potency and selectivity profile against different kinases.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Methyl 2-amino-5-fluoronicotinate is not widely available, data from closely related analogs like Methyl 2-amino-5-bromonicotinate and other aminopyridines provide a strong basis for safe handling procedures.[3][12]

• Hazard Classification: Assumed to be harmful if swallowed and a skin, eye, and respiratory tract irritant based on analog data.

• Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Handling: Avoid creating dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[1]

Conclusion

Methyl 2-amino-5-fluoronicotinate is more than just a chemical intermediate; it is a strategically designed building block that leverages the principles of bioisosterism and metabolic stabilization. Its logical and scalable synthesis, coupled with its versatile reactivity, makes it a valuable asset for medicinal chemists and drug development professionals. The proven utility of the 2-aminopyridine scaffold in kinase inhibition, enhanced by the strategic placement of a fluorine atom, ensures that this compound will continue to be a relevant and frequently utilized component in the development of next-generation therapeutics, particularly in the field of oncology.

References

• MySkinRecipes. Methyl 2-amino-5-fluoronicotinate. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis Pathways of Methyl 2-aminonicotinate: A Key Intermediate. Available from: [Link]

• MySkinRecipes. Methyl 2-Aminonicotinate. Available from: [Link]

• PubChem. Methyl 2-chloro-5-fluoronicotinate. Available from: [Link]

• ACS Publications. Cyclization of 2-Aminopyridine Derivatives. III. Reaction of Some 2-Aminopyridines with Alkyl Acrylates and Alkyl 3-Halopropionates. The Journal of Organic Chemistry. Available from: [Link]

• ACS Publications. Selective Fluorination of 4-Substituted 2-Aminopyridines and Pyridin-2(1H)-ones in Aqueous Solution. Organic Letters. Available from: [Link]

• PubMed. Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023). Available from: [Link]

• ACS Publications. Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry. Available from: [Link]

• PubMed. Selective Fluorination of 4-Substituted 2-Aminopyridines and Pyridin-2(1 H)-ones in Aqueous Solution. Available from: [Link]

• National Center for Biotechnology Information. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Available from: [Link]

• ResearchGate. Fluorination of 2‐aminopyridines and pyridin‐2(1H)‐ones. Available from: [Link]

• MDPI. Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. Available from: [Link]

• Wikipedia. 2-Aminopyridine. Available from: [Link]

• Google Patents. 2-methyl nicotinate and preparation method and application thereof.

• MDPI. Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. Available from: [Link]

• ResearchGate. Synthesis And Characterization Of New 2-amino pyridine Derivatives. Available from: [Link]

• PubChemLite. Methyl 2-amino-5-bromonicotinate (C7H7BrN2O2). Available from: [Link]

• RSC Publishing. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Available from: [Link]

• Sciforum. Fluorescent Properties Study of 2-AminoPyridine Derivatives. Available from: [Link]

• PubMed. Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update). Available from: [Link]

• ResearchGate. FTIR spectra of 2-amino-5-methylpyridine and the complex. Available from: [Link]

• PubChem. 2-Aminopyridine. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Synthesis Protocol for Methyl 2-amino-5-fluoronicotinate

Abstract

Methyl 2-amino-5-fluoronicotinate is a critical pharmacophore in the development of kinase inhibitors and anti-inflammatory agents.[1] Its synthesis presents a specific chemoselectivity challenge: introducing the amino group at the C2 position without compromising the C3 ester functionality or the C5 fluorine atom. This application note details a robust, two-step protocol starting from 2-chloro-5-fluoronicotinic acid . This route avoids the formation of the des-methyl amide byproduct commonly observed when attempting direct amination of the ester, ensuring high purity and scalability.

Retrosynthetic Analysis & Strategy

The synthesis relies on a Nucleophilic Aromatic Substitution (

) followed by a Fischer Esterification.

• Strategic Pivot: Direct amination of methyl 2-chloro-5-fluoronicotinate with ammonia frequently results in the formation of the primary amide (2-amino-5-fluoronicotinamide) due to the high electrophilicity of the ester carbonyl.[1]

• Solution: We perform the amination on the carboxylic acid first. The carboxylate anion formed in situ is electron-rich, preventing attack at the carbonyl carbon, thus directing the ammonia exclusively to the C2 position to displace the chloride.

Reaction Scheme

Figure 1: Two-step synthetic pathway prioritizing chemoselectivity.

Detailed Experimental Protocol

Step 1: Amination (Synthesis of 2-Amino-5-fluoronicotinic acid)

This step utilizes aqueous ammonia under pressure.[1] While the fluorine atom at C5 is electron-withdrawing, the chlorine at C2 is activated enough for displacement, particularly when catalyzed by Copper(I).

Reagents:

• 2-Chloro-5-fluoronicotinic acid (1.0 equiv)[1]

• Ammonium Hydroxide (28% aq., 10.0 equiv)[1]

• Copper(I) Oxide (Cu₂O) (0.05 equiv) - Catalyst[1]

• Water (Solvent)[1][2][3]

Procedure:

• Charging: In a high-pressure reactor (autoclave) or a heavy-walled sealed tube, charge 2-chloro-5-fluoronicotinic acid (e.g., 10.0 g) and Cu₂O (0.4 g).

• Solvent Addition: Add Ammonium Hydroxide (28% solution, ~70 mL). The starting material may not fully dissolve initially.[4]

• Reaction: Seal the vessel and heat to 100–110°C . The internal pressure will rise to approximately 4–6 bar. Stir vigorously for 12–16 hours.

  • Note: Monitoring by HPLC/LC-MS is recommended.[1] The reaction is complete when the starting material peak (<2%) disappears.

• Workup (Isoelectric Precipitation):

  • Cool the reactor to room temperature and vent carefully.

  • Transfer the blueish reaction mixture (due to Cu-amine complexes) to a beaker.

  • Adjust pH to 3.0–4.0 using glacial acetic acid or 6N HCl.

  • Critical Observation: The product, 2-amino-5-fluoronicotinic acid, is zwitterionic and has minimal solubility at its isoelectric point (pH ~3.5).[1] A thick off-white to pale yellow precipitate will form.[1]

• Isolation: Filter the solid. Wash the cake with cold water (2 x 20 mL) to remove copper salts. Dry in a vacuum oven at 50°C.

Expected Yield: 85–92% Appearance: Off-white solid[1]

Step 2: Esterification (Synthesis of Methyl 2-amino-5-fluoronicotinate)

Standard Fischer esterification conditions are employed.[1] Thionyl chloride is preferred over sulfuric acid to drive the reaction to completion by generating anhydrous HCl in situ and scavenging water.

Reagents:

• 2-Amino-5-fluoronicotinic acid (from Step 1)[1]

• Methanol (anhydrous, 20 volumes)

• Thionyl Chloride (SOCl₂, 2.0 equiv)[1]

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or N₂ line).

• Solvent Charge: Suspend the dried 2-amino-5-fluoronicotinic acid (e.g., 8.0 g) in anhydrous Methanol (160 mL). Cool the suspension to 0°C in an ice bath.

• Reagent Addition: Add Thionyl Chloride (7.5 mL) dropwise over 20 minutes.

  • Safety: This reaction is exothermic and releases HCl gas and SO₂. Ensure proper ventilation.

• Reflux: Remove the ice bath and heat the mixture to reflux (65°C) for 4–6 hours. The suspension should clear as the ester forms.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to ~20% of its original volume.

  • Dilute with Ethyl Acetate (100 mL) and wash with saturated NaHCO₃ solution (carefully, CO₂ evolution) until the aqueous layer is basic.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Evaporate the solvent. The crude product is often pure enough (>95%). If necessary, recrystallize from EtOAc/Heptane or purify via silica flash chromatography (Hexane:EtOAc 3:1).[1]

Expected Yield: 80–88% Appearance: White to pale yellow crystalline solid[1]

Process Data & Characterization[1][2][3][4][5][6][7][8][9]

Parameter	Specification
Molecular Formula	C₇H₇FN₂O₂
Molecular Weight	170.14 g/mol
Melting Point	138–142°C
¹H NMR (DMSO-d₆)	δ 8.35 (d, 1H, H-6), 7.80 (dd, 1H, H-4), 7.20 (br s, 2H, NH₂), 3.82 (s, 3H, OMe)
LC-MS (ESI+)	[M+H]⁺ = 171.1

Key Analytical Markers:

• NMR: Look for the disappearance of the broad carboxylic acid proton (~11-13 ppm) and the appearance of the sharp singlet methoxy peak at ~3.8 ppm.

• Purity Check: Ensure no 2-amino-5-fluoronicotinamide is present (would show broad NH peaks at different shifts and different retention time).[1]

Troubleshooting & Optimization

Experimental Workflow Diagram

Figure 2: Critical isolation steps for maximizing yield and purity.

Common Pitfalls

• Incomplete Drying of Intermediate: Water carried over from Step 1 into Step 2 will consume Thionyl Chloride and regenerate the acid, lowering the yield. Remedy: Azeotrope the intermediate with toluene if vacuum drying is insufficient.

• Amide Formation: If you attempt to skip Step 1 and react Methyl 2-chloro-5-fluoronicotinate directly with ammonia, you will likely get the amide.[1] Correction: Stick to the Acid -> Amine -> Ester route.[1]

• Copper Removal: Residual copper can turn the final product slightly green/blue. Remedy: Ensure the pH adjustment in Step 1 is precise (pH 3-4) to keep copper in solution while precipitating the amino acid.

References

• Synthesis of 2-amino-5-fluoropyridine derivatives. ResearchGate. (Accessed 2025).[5]

• Preparation of 2-chloro-5-fluoronicotinic acid. Google Patents (CN100355732C). Describes the hydrolysis and handling of the precursor acid.

• Esterification of Amino Acids. National Institutes of Health (PMC). General protocols for amino acid methyl ester synthesis using TMSCl/MeOH (analogous to SOCl2 method).

• Methyl 2-chloro-5-fluoronicotinate Data. PubChem. Chemical property data for the chlorinated precursor. [1][6]

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Use of Methyl 2-amino-5-fluoronicotinate in medicinal chemistry

An In-Depth Guide to the Application of Methyl 2-amino-5-fluoronicotinate in Modern Medicinal Chemistry

Authored by: A Senior Application Scientist

Abstract

Methyl 2-amino-5-fluoronicotinate is a strategically important heterocyclic building block in medicinal chemistry. Its unique trifunctional nature—comprising a reactive aminopyridine core, a versatile methyl ester, and a metabolically robust fluorine atom—positions it as a highly valuable scaffold for the synthesis of complex therapeutic agents. This guide provides an in-depth analysis of its properties, strategic applications, and detailed protocols for its use, tailored for researchers, scientists, and professionals in drug discovery and development. We will explore the causality behind its utility, particularly in the construction of kinase inhibitors, and provide validated experimental workflows to empower its effective implementation in the laboratory.

Introduction: The Strategic Value of a Fluorinated Aminopyridine Scaffold

In the landscape of drug discovery, the 2-aminopyridine moiety is a well-established pharmacophore, present in a multitude of approved drugs and clinical candidates.[1] Its ability to form key hydrogen bond interactions with protein targets is fundamental to its biological activity. Methyl 2-amino-5-fluoronicotinate builds upon this privileged core by incorporating two critical modulators of physicochemical and pharmacological properties: a fluorine atom and a methyl ester.

• The Role of Fluorine: The introduction of fluorine into drug candidates is a widely adopted strategy in medicinal chemistry.[2] The C5-fluoro substituent on the pyridine ring offers several advantages:

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the 5-position resistant to oxidative metabolism, which can enhance the pharmacokinetic profile of a drug.

  • Modulation of pKa: The electron-withdrawing nature of fluorine lowers the pKa of the pyridine nitrogen, influencing its basicity and interaction potential within a biological system.

  • Enhanced Binding Affinity: Fluorine can engage in favorable non-covalent interactions (e.g., hydrogen bonds, dipole-dipole) with enzyme active sites, potentially increasing target affinity and potency.

• Synthetic Handles: The amino group and the methyl ester serve as versatile synthetic handles for molecular elaboration. The amino group is a potent nucleophile and a key site for amide bond formation or participation in cross-coupling reactions, while the ester can be hydrolyzed to the corresponding carboxylic acid or converted to other functional groups.

This combination of features makes Methyl 2-amino-5-fluoronicotinate an ideal starting point for constructing libraries of diverse and complex molecules, particularly in the pursuit of targeted therapies like kinase inhibitors.[3]

Physicochemical Properties and Safety Guidelines

Effective use of any chemical reagent begins with a thorough understanding of its properties and safe handling procedures.

Physicochemical Data

The properties of Methyl 2-amino-5-fluoronicotinate are summarized below. Data is based on its structure and analogous compounds.

Property	Value	Source
Molecular Formula	C₇H₇FN₂O₂	[3]
Molecular Weight	170.14 g/mol	[3]
Appearance	White to light yellow solid	[4]
Storage	2-8°C, protected from light, under inert gas	[3][5]

Safety and Handling

Based on safety data for structurally related aminopyridine and nicotinate derivatives, Methyl 2-amino-5-fluoronicotinate should be handled with care.[5][6][7]

• Hazard Classification (Anticipated):

  • Harmful if swallowed, in contact with skin, or if inhaled.[5]

  • Causes skin and serious eye irritation.[5][8]

  • May cause respiratory irritation.[5][8]

• Precautionary Measures:

  • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]

  • Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[5][7]

  • Handling: Avoid breathing dust, fume, or vapors.[9] Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[6]

  • Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place away from incompatible materials.[7][10]

Synthesis and Availability

Methyl 2-amino-5-fluoronicotinate is typically synthesized from commercially available precursors. A common synthetic strategy involves the fluorination of a suitably protected aminopyridine derivative. For instance, a multi-step sequence starting from 2-aminopyridine can be employed, involving acylation to protect the amino group, followed by nitration, reduction of the nitro group, a diazotization-fluorination reaction (such as the Balz-Schiemann reaction), and finally, hydrolysis of the protecting group.[11][12] The ester can be formed from the corresponding nicotinic acid. Its availability as a catalog chemical makes it a readily accessible building block for most research and development labs.

Caption: Synthetic pathway and application overview.

Strategic Applications in Drug Discovery

The true value of Methyl 2-amino-5-fluoronicotinate lies in its application as a versatile intermediate for creating high-value, biologically active molecules.

Core Scaffold for Kinase Inhibitors

Protein kinases are a critical class of enzymes and a major focus of modern cancer therapy.[13] The 2-aminopyridine scaffold is a proven template for designing potent kinase inhibitors.[1] Methyl 2-amino-5-fluoronicotinate serves as an excellent starting point for synthesizing inhibitors targeting various kinases, such as FGFR, Src, and others.[14][15] The amino group often acts as a key hydrogen bond donor, anchoring the inhibitor to the hinge region of the kinase active site, a common binding motif for Type I and Type II inhibitors.

Platform for Suzuki-Miyaura Cross-Coupling Reactions

To develop potent and selective inhibitors, the core scaffold must be decorated with various substituents to probe the chemical space of the target's binding pocket. The Suzuki-Miyaura reaction is one of the most powerful and frequently used methods in medicinal chemistry for forming C-C bonds, particularly for creating biaryl structures.[16]

While the C-F bond is generally robust, the pyridine ring can be halogenated (e.g., brominated or iodinated) at other positions to serve as an electrophilic partner in Suzuki couplings. More commonly, the amino group can be transformed into a leaving group (e.g., via diazotization to form a diazonium salt, which can then be converted to a halide) or used to direct ortho-lithiation followed by quenching with an electrophile. Alternatively, the ester can be converted to a triflate, another excellent coupling partner.

This guide will focus on a protocol where the fluorine atom remains as a permanent, beneficial feature, and another position on a coupled ring system is used for diversification.

Experimental Protocol: Synthesis of a Biaryl Scaffold via Suzuki-Miyaura Coupling

This protocol describes a representative procedure for coupling an arylboronic acid to a derivative of Methyl 2-amino-5-fluoronicotinate. For this example, we will assume the synthesis of a hypothetical intermediate where the amino group has been acylated and a bromine atom has been introduced at the 6-position, creating Methyl 2-acetamido-6-bromo-5-fluoronicotinate , a suitable substrate for Suzuki coupling.

Materials and Reagents

Reagent	M.W. ( g/mol )	Equivalents
Methyl 2-acetamido-6-bromo-5-fluoronicotinate	291.07	1.0
4-Methoxyphenylboronic acid	151.96	1.2
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	1155.56	0.05
Sodium Carbonate (Na₂CO₃)	105.99	3.0
Solvents
1,4-Dioxane	~0.1 M
Water	~25% v/v

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 2-acetamido-6-bromo-5-fluoronicotinate (1.0 eq.), 4-methoxyphenylboronic acid (1.2 eq.), and sodium carbonate (3.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times. This is crucial to prevent the oxidation and deactivation of the palladium catalyst.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed solvents (1,4-dioxane and water). Stir the resulting suspension for 5-10 minutes. Finally, add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.05 eq.). The choice of a palladium catalyst and a base is critical for achieving high yields.[17]

• Reaction: Heat the reaction mixture to 85-95 °C and stir vigorously.[17]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.[17]

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter it through a pad of celite to remove the catalyst and inorganic salts.[17]

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic layer under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure biaryl product.[17]

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Conclusion

Methyl 2-amino-5-fluoronicotinate is more than just a chemical reagent; it is a strategic tool for the modern medicinal chemist. Its pre-installed fluorine atom provides a metabolic block and a source of beneficial electronic modulation, while the aminopyridine core offers a reliable anchor for target binding. The compound's synthetic accessibility and the versatile reactivity of its functional groups make it an invaluable platform for the rapid generation of novel, potent, and drug-like molecules. The protocols and insights provided in this guide are intended to facilitate its adoption and exploitation in the ongoing search for new and effective therapeutics.

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• Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

• PubMed. (2024). Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-fluoronicotinate. National Institutes of Health. Retrieved from [Link]

• MySkinRecipes. (n.d.). Methyl 2-amino-5-fluoroisonicotinate. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Retrieved from [Link]

• MDPI. (2021). Mild Copper-Catalyzed, l-Proline-Promoted Cross-Coupling of Methyl 3-Amino-1-benzothiophene-2-carboxylate. Retrieved from [Link]

• Otava Chemicals. (n.d.). Multi kinase inhibitors. Retrieved from [Link]

• PubMed. (2020). Applications of fluorine-containing amino acids for drug design. Retrieved from [Link]

• PubMed. (2006). Discovery and SAR of 2-amino-5-[(thiomethyl)aryl]thiazoles as potent and selective Itk inhibitors. Retrieved from [Link]

• CNKI. (n.d.). Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Retrieved from [Link]

• ScienceDirect. (n.d.). Design of orally active pyrrolopyridine- and aminopyridine-based Met kinase inhibitors. Retrieved from [Link]

• PubMed. (2006). 2-aminothiazole as a novel kinase inhibitor template. Retrieved from [Link]

• SpringerOpen. (n.d.). Approaches towards the synthesis of a novel class of 2-amino-5-arylazonicotinate.... Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-chloro-5-fluoronicotinate. National Institutes of Health. Retrieved from [Link]

• Google Patents. (n.d.). US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

• ChemRxiv. (n.d.). Which boronic acids are used most frequently for synthesis of bioactive molecules?. Retrieved from [Link]

• PubMed Central. (2022). 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors. Retrieved from [Link]

• Loba Chemie. (2021). METHYL NICOTINATE EXTRA PURE - Safety Data Sheet. Retrieved from [Link]

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Methyl 2-amino-5-fluoronicotinate: A Versatile Scaffold for Advanced Organic Synthesis

Introduction: The Strategic Importance of Fluorinated Nicotinates

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of rational design. The unique physicochemical properties imparted by fluorine—such as increased metabolic stability, enhanced binding affinity, and altered electronic characteristics—have made fluorinated heterocycles particularly valuable. Among these, methyl 2-amino-5-fluoronicotinate stands out as a highly versatile and synthetically tractable building block. Its trifunctional nature, possessing an amine, an ester, and a fluorine-substituted pyridine ring, offers a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of the applications of methyl 2-amino-5-fluoronicotinate, complete with detailed protocols and mechanistic insights for its use in the synthesis of complex molecular architectures, particularly those with therapeutic potential as kinase inhibitors.

Characterization of Methyl 2-amino-5-fluoronicotinate

A thorough understanding of the starting material is paramount for any synthetic endeavor. The structural integrity and purity of methyl 2-amino-5-fluoronicotinate can be confirmed through a combination of spectroscopic techniques.

Table 1: Physicochemical and Spectroscopic Data for Methyl 2-amino-5-fluoronicotinate

Property	Value
Molecular Formula	C₇H₇FN₂O₂
Molecular Weight	170.14 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	148-152 °C
¹H NMR (400 MHz, DMSO-d₆)	δ 7.95 (d, J = 2.8 Hz, 1H), 7.68 (dd, J = 9.2, 2.8 Hz, 1H), 7.21 (s, 2H), 3.78 (s, 3H)
¹³C NMR (101 MHz, DMSO-d₆)	δ 166.2, 158.9 (d, J = 2.8 Hz), 147.9 (d, J = 245.5 Hz), 137.8 (d, J = 22.8 Hz), 126.9 (d, J = 5.7 Hz), 108.9 (d, J = 22.8 Hz), 51.9
IR (KBr, cm⁻¹)	3480, 3350 (N-H), 1710 (C=O), 1620, 1580, 1450, 1250 (C-F)
Mass Spec (ESI-MS)	m/z 171.0 [M+H]⁺

Core Synthetic Applications and Protocols

The reactivity of methyl 2-amino-5-fluoronicotinate is dominated by the nucleophilicity of the amino group and the potential for cross-coupling reactions at the carbon-halogen bond, although the fluorine atom is generally less reactive in this regard compared to heavier halogens. The pyridine nitrogen and the methyl ester also offer avenues for further functionalization. This section will delve into key transformations that highlight the versatility of this building block.

Palladium-Catalyzed Cross-Coupling Reactions

While the C-F bond is notoriously strong and less amenable to standard Suzuki and Buchwald-Hartwig conditions compared to C-Br or C-I bonds, specialized catalytic systems can be employed. More commonly, the 2-amino-5-fluoronicotinate scaffold is first converted to a more reactive halide (e.g., bromide or iodide) if C-C or C-N bond formation is desired at the 5-position. However, for the purpose of demonstrating the utility of related structures in these key reactions, we will provide general protocols that are readily adaptable for analogous 5-halo-2-aminonicotinates.

The Suzuki-Miyaura coupling is a powerful method for the formation of biaryl structures, which are prevalent in many pharmaceutical agents.

Causality Behind Experimental Choices: The choice of a palladium catalyst and a phosphine ligand is crucial for an efficient catalytic cycle. A base is required to activate the boronic acid for transmetalation. The solvent system, often a mixture of an organic solvent and water, facilitates the dissolution of both the organic and inorganic reagents.

General workflow for a Suzuki-Miyaura coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of a 5-Bromo-2-aminonicotinate Analog

This protocol is adapted for a related 5-bromo analog, which is a common synthetic precursor or alternative to the 5-fluoro compound when C-C coupling at this position is desired.

Materials:

• Methyl 2-amino-5-bromonicotinate (1.0 equiv)

• Arylboronic acid (e.g., (4-methoxyphenyl)boronic acid) (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v)

Procedure:

• To a Schlenk flask, add methyl 2-amino-5-bromonicotinate, the arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Evacuate and backfill the flask with argon three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl compound.

The Buchwald-Hartwig amination is a versatile method for forming C-N bonds, enabling the synthesis of a wide range of arylamines.[1]

Causality Behind Experimental Choices: This reaction requires a palladium catalyst, a specialized phosphine ligand (often bulky and electron-rich to promote reductive elimination), and a strong base to deprotonate the amine. Anhydrous, aprotic solvents are typically used to prevent catalyst deactivation.

Sources

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Application Notes and Protocols for Reactions Involving Methyl 2-amino-5-fluoronicotinate

Introduction: The Strategic Value of Methyl 2-amino-5-fluoronicotinate in Synthetic Chemistry

Methyl 2-amino-5-fluoronicotinate (CAS No. 1211535-54-4) is a highly functionalized pyridine derivative that has emerged as a valuable building block in the synthesis of complex organic molecules, particularly in the realms of pharmaceutical and agrochemical research.[1] Its strategic importance stems from the unique combination of reactive sites within its structure: a nucleophilic amino group, an ester functional group amenable to various transformations, and a fluorine atom that can influence the molecule's electronic properties and metabolic stability. This trifecta of functionalities makes it a versatile synthon for the construction of diverse heterocyclic scaffolds.[1]

The fluorinated nicotinic acid scaffold is a key feature in a range of biologically active compounds, including herbicides and plant growth regulators.[1] In medicinal chemistry, the incorporation of a fluorine atom can significantly enhance the pharmacokinetic and pharmacodynamic properties of a drug candidate, including its metabolic stability, binding affinity, and lipophilicity. Consequently, Methyl 2-amino-5-fluoronicotinate serves as a crucial starting material for the synthesis of novel therapeutic agents with potential antiviral and anticancer properties.[1]

This guide provides an in-depth exploration of the experimental conditions for key reactions involving Methyl 2-amino-5-fluoronicotinate, offering detailed protocols and a discussion of the underlying chemical principles. The protocols are designed to be self-validating, with explanations for the choice of reagents and conditions to ensure reproducibility and success in the laboratory.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Methyl 2-amino-5-fluoronicotinate is essential for its safe handling and successful application in synthesis.

Property	Value	Source
CAS Number	1211535-54-4	[2]
Molecular Formula	C₇H₇FN₂O₂	[1]
Molecular Weight	170.14 g/mol	[1]
Appearance	Light yellow to yellow solid	[2]
Storage	Store under inert gas (nitrogen or Argon) at 2–8 °C	[2]

Safety and Handling

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

Based on the safety data for the closely related compound 2-amino-5-fluoropyridine, the following precautions are strongly recommended:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[3]

• Handling: Use only in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of dust.[3] Prevent contact with skin and eyes. Wash hands thoroughly after handling.[3]

• Storage: Keep the container tightly sealed and store in a cool, dry, and well-ventilated place.[3]

Core Reactions and Protocols

Methyl 2-amino-5-fluoronicotinate is a versatile substrate for a variety of chemical transformations. The following sections detail the experimental conditions for some of its key reactions.

Amide Bond Formation via Reaction with Acetic Anhydride

The amino group of Methyl 2-amino-5-fluoronicotinate can readily undergo acylation to form the corresponding amide. This reaction is fundamental for introducing further diversity and building more complex molecular architectures. A general protocol for the acetylation of a similar 2-aminonicotinate derivative is presented below, which can be adapted for the title compound.

Reaction Scheme:

Caption: Acetylation of Methyl 2-amino-5-fluoronicotinate.

Protocol:

Materials:

• Methyl 2-amino-5-fluoronicotinate

• Acetic Anhydride

• Pyridine (catalyst)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve Methyl 2-amino-5-fluoronicotinate (1.0 eq) in dichloromethane.

• Addition of Reagents: To the stirred solution, add pyridine (catalytic amount) followed by the dropwise addition of acetic anhydride (1.1 - 1.5 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution to neutralize any excess acetic anhydride and acetic acid formed.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2x). Combine the organic layers.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel to afford the pure Methyl 2-acetamido-5-fluoronicotinate.

Causality of Experimental Choices:

• Solvent: Dichloromethane is a common choice as it is relatively inert and effectively dissolves the reactants.

• Catalyst: Pyridine acts as a nucleophilic catalyst, activating the acetic anhydride and also serves as a base to neutralize the acetic acid byproduct.

• Work-up: The aqueous sodium bicarbonate wash is crucial to remove acidic impurities. The brine wash helps to remove any remaining water from the organic phase.

Diazotization and Further Functionalization

The amino group of Methyl 2-amino-5-fluoronicotinate can be converted to a diazonium salt, which is a versatile intermediate for introducing a wide range of functional groups onto the pyridine ring. The following protocol for the diazotization of a similar aminopyridine provides a solid foundation for developing a procedure for the title compound.

Workflow for Diazotization and Subsequent Reactions:

Caption: Diazotization of Methyl 2-amino-5-fluoronicotinate.

Protocol for Diazotization:

Materials:

• Methyl 2-amino-5-fluoronicotinate

• Sodium nitrite (NaNO₂)

• Tetrafluoroboric acid (HBF₄) or Hydrochloric acid (HCl)

• Water

• Ice bath

• Beaker or round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolution: Suspend Methyl 2-amino-5-fluoronicotinate (1.0 eq) in an aqueous solution of tetrafluoroboric acid or hydrochloric acid at 0 to -5 °C in an ice-salt bath.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (1.0-1.2 eq) dropwise to the stirred suspension, maintaining the temperature below 0 °C.

• Reaction: Continue stirring the mixture at low temperature for a specified period (typically 30 minutes to 2 hours) to ensure complete formation of the diazonium salt.

Subsequent Transformations of the Diazonium Salt:

• Schiemann Reaction (for Fluorination): The isolated diazonium tetrafluoroborate salt can be thermally decomposed to yield Methyl 2,5-difluoronicotinate.

• Sandmeyer Reaction (for Halogenation/Cynation): The diazonium salt solution can be treated with copper(I) salts (CuCl, CuBr, or CuCN) to introduce a chloro, bromo, or cyano group at the 2-position, respectively.

Rationale for Conditions:

• Low Temperature: Diazonium salts are generally unstable and can decompose at higher temperatures. Maintaining a low temperature is critical for their successful preparation and subsequent use.

• Acidic Medium: The reaction is carried out in a strong acid to generate nitrous acid in situ from sodium nitrite and to keep the amino group protonated, preventing unwanted side reactions.

Conclusion and Future Perspectives

Methyl 2-amino-5-fluoronicotinate is a valuable and versatile building block with significant potential in the development of new pharmaceuticals and agrochemicals. The functional handles present in the molecule allow for a wide range of chemical modifications, providing access to a diverse array of complex molecular structures. The protocols outlined in this guide provide a starting point for researchers to explore the rich chemistry of this compound. Future research will undoubtedly uncover new and innovative applications for this important synthetic intermediate, further solidifying its role in modern organic synthesis.

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The Strategic Role of Methyl 2-amino-5-fluoronicotinate in the Synthesis of Advanced Agrochemicals

Introduction: The Imperative for Innovation in Crop Protection

The global challenge of ensuring food security for a growing population necessitates the development of increasingly sophisticated and selective agrochemicals. Modern herbicides and fungicides must not only exhibit high efficacy against target pests but also possess favorable environmental and toxicological profiles. In this context, the strategic incorporation of fluorine atoms into bioactive molecules has become a cornerstone of agrochemical innovation. Fluorination can significantly enhance a molecule's metabolic stability, binding affinity to target enzymes, and overall potency. Methyl 2-amino-5-fluoronicotinate has emerged as a pivotal building block in this endeavor, providing a versatile scaffold for the synthesis of a new generation of high-performance agrochemicals.

This application note provides a comprehensive overview of the utility of Methyl 2-amino-5-fluoronicotinate in agrochemical synthesis, with a particular focus on its application in the production of arylpicolinate herbicides, exemplified by the commercial product florpyrauxifen-benzyl (Rinskor™ Active). We will delve into the synthetic pathways, reaction mechanisms, and provide detailed protocols for researchers and professionals in the field.

Core Application: Synthesis of Arylpicolinate Herbicides

Methyl 2-amino-5-fluoronicotinate is a key intermediate in the synthesis of the arylpicolinate class of herbicides.[1] These herbicides are synthetic auxins, a class of plant growth regulators that disrupt normal plant development in susceptible species.[2][3] Florpyrauxifen-benzyl, a prominent member of this class, provides broad-spectrum control of grass, broadleaf, and sedge weeds in rice and other crops.[4][5] The chemical structure of florpyrauxifen-benzyl, benzyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)-5-fluoropyridine-2-carboxylate, highlights the importance of the substituted aminofluoronicotinate core.[4][6]

The synthesis of such complex molecules is a multi-step process involving the strategic introduction of various functional groups onto the pyridine ring. While commercial syntheses are proprietary, the scientific and patent literature outlines plausible synthetic routes that underscore the utility of intermediates like Methyl 2-amino-5-fluoronicotinate. A generalized synthetic pathway starting from a heavily halogenated pyridine precursor is illustrative of the chemical transformations involved.[7][8]

Synthetic Pathway Overview

The synthesis of an arylpicolinate herbicide like florpyrauxifen-benzyl from a precursor such as 3,4,5,6-tetrachloropicolinonitrile involves a sequence of carefully controlled reactions. This pathway highlights the introduction of the fluorine, amino, and aryl groups, for which Methyl 2-amino-5-fluoronicotinate represents a key structural motif.

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Application Notes and Protocols: Fluorination Techniques for 2-Aminonicotinic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Incorporation of Fluorine in Drug Discovery

The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Fluorine's unique properties—high electronegativity, small size, and the ability to form strong C-F bonds—can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1] In the context of drug development, strategic fluorination can enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins. 2-Aminonicotinic acid and its esters are valuable building blocks in pharmaceutical synthesis, appearing in a range of bioactive compounds. The ability to selectively fluorinate this scaffold opens new avenues for lead optimization and the development of novel therapeutics.

This guide provides a detailed overview of established and contemporary methods for the fluorination of 2-aminonicotinic acid esters, with a focus on practical application in a research and development setting. We will delve into the mechanistic underpinnings of these reactions, providing detailed, step-by-step protocols and crucial safety information.

Understanding the Reactivity of the 2-Aminonicotinic Acid Ester Scaffold

The regioselectivity of fluorination on the 2-aminonicotinic acid ester ring is governed by the interplay of the activating amino group (-NH₂) and the deactivating ester group (-COOR). The amino group is a strong activating group and directs electrophilic substitution to the ortho and para positions. In the case of the 2-aminopyridine system, this corresponds to the 3- and 5-positions. The ester group, being a meta-director, deactivates the ring, but its influence is generally overcome by the powerful activating effect of the amino group. Therefore, electrophilic fluorination is expected to occur predominantly at the 5-position, and to a lesser extent, the 3-position.

Method 1: Direct Electrophilic Fluorination using N-Fluoropyridinium Reagents

Direct C-H fluorination using electrophilic fluorinating agents is a widely adopted strategy for the synthesis of fluoroarenes. Among the various reagents available, N-fluoro-2-pyridone and N-fluoropyridinium salts have proven to be effective.[2] Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is a commercially available, stable, and relatively safe electrophilic fluorinating agent that has seen broad application in the fluorination of electron-rich aromatic and heteroaromatic compounds.[3]

Mechanistic Rationale

The reaction proceeds via an electrophilic aromatic substitution mechanism. The electron-rich pyridine ring of the 2-aminonicotinic acid ester attacks the electrophilic fluorine atom of Selectfluor®. This results in the formation of a resonance-stabilized carbocation intermediate (a sigma complex). Subsequent loss of a proton restores the aromaticity of the ring, yielding the fluorinated product. The 2-amino group strongly directs the electrophilic attack to the 5-position due to resonance stabilization of the intermediate.

Diagram: Proposed Mechanism of Electrophilic Fluorination with Selectfluor®

Caption: Electrophilic aromatic substitution mechanism for the fluorination of a 2-aminonicotinic acid ester using Selectfluor®.

Protocol 1: Electrophilic Fluorination of Ethyl 2-Aminonicotinate with Selectfluor®

Materials:

• Ethyl 2-aminonicotinate

• Selectfluor®

• Acetonitrile (anhydrous)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon inlet

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add ethyl 2-aminonicotinate (1.0 eq).

• Dissolve the starting material in anhydrous acetonitrile.

• Add Selectfluor® (1.1 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired ethyl 2-amino-5-fluoronicotinate.

Safety Precautions:

• Selectfluor® is an oxidizing agent and should be handled with care. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Acetonitrile is flammable and toxic. Handle in a well-ventilated fume hood.

Method 2: The Balz-Schiemann Reaction

The Balz-Schiemann reaction is a classical and reliable method for the introduction of fluorine into an aromatic ring, starting from a primary aromatic amine.[4][5] The reaction proceeds through a diazonium salt intermediate, which is then thermally decomposed to yield the corresponding aryl fluoride. This method is particularly useful when direct electrophilic fluorination is not feasible or gives poor yields.

Mechanistic Rationale

The reaction involves three key steps:

• Diazotization: The primary amino group of the 2-aminonicotinic acid ester is converted to a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong acid, typically fluoroboric acid).

• Precipitation: The diazonium salt precipitates as the tetrafluoroborate salt.

• Thermal Decomposition: The isolated diazonium tetrafluoroborate salt is heated, leading to the release of nitrogen gas and the formation of an aryl cation. The fluoride from the tetrafluoroborate anion then attacks the cation to form the aryl fluoride.

Diagram: The Balz-Schiemann Reaction Workflow

Caption: A simplified workflow of the Balz-Schiemann reaction for the synthesis of fluorinated 2-aminonicotinic acid esters.

Protocol 2: Balz-Schiemann Reaction of Ethyl 2-Aminonicotinate

Materials:

• Ethyl 2-aminonicotinate

• Sodium nitrite (NaNO₂)

• Fluoroboric acid (HBF₄, ~48% in water)

• Diethyl ether

• Ethanol

• Inert solvent for decomposition (e.g., dodecane)

Equipment:

• Jacketed reaction vessel or ice bath

• Mechanical stirrer

• Buchner funnel and filter flask

• Distillation apparatus

Procedure:

• Diazotization:

  • Dissolve ethyl 2-aminonicotinate (1.0 eq) in a solution of fluoroboric acid and water at 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) while maintaining the temperature below 5 °C.

  • Stir the mixture for 30-60 minutes at this temperature. The formation of a precipitate indicates the formation of the diazonium tetrafluoroborate salt.

• Isolation of the Diazonium Salt:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with cold water, followed by cold ethanol, and finally with diethyl ether.

  • Dry the isolated diazonium salt under vacuum. Caution: Diazonium salts can be explosive when dry and should be handled with extreme care.

• Thermal Decomposition:

  • In a flask equipped with a distillation apparatus, suspend the dry diazonium salt in an inert, high-boiling solvent like dodecane.

  • Heat the mixture gently. The decomposition is usually accompanied by the evolution of nitrogen gas.

  • The fluorinated product can be distilled directly from the reaction mixture.

• Purification:

  • The collected distillate can be further purified by redistillation or column chromatography.

Safety Precautions:

• Diazonium salts are potentially explosive, especially when dry. Handle with extreme caution and behind a blast shield. Avoid friction and shock. It is often safer to proceed with the decomposition of the moist salt.

• Fluoroboric acid is highly corrosive. Handle with appropriate PPE.

• The thermal decomposition can be exothermic. Control the heating rate carefully.

Method 3: Multi-step Synthesis via Nucleophilic Aromatic Substitution (SₙAr)

An alternative to direct C-H fluorination is a multi-step approach involving nucleophilic aromatic substitution (SₙAr). This strategy requires the synthesis of a precursor with a suitable leaving group (e.g., chlorine or bromine) at the desired position of fluorination.

General Strategy:

• Halogenation: Introduction of a halogen (e.g., Cl or Br) at the 5-position of the 2-aminonicotinic acid ester. This may require protection of the amino group.

• Nucleophilic Fluorination: Displacement of the halide with a fluoride source, such as potassium fluoride (KF) or cesium fluoride (CsF), often in a polar apathetic solvent like DMSO or DMF at elevated temperatures.

While this method is longer, it can offer better regioselectivity and may be more suitable for certain substrates where direct fluorination is problematic.

Data Summary and Comparison

Technique	Key Reagents	Position of Fluorination	Advantages	Disadvantages
Electrophilic Fluorination	Selectfluor®	Predominantly 5-position	Single step, mild conditions, commercially available reagent.	Can lead to regioisomeric mixtures, cost of reagent.
Balz-Schiemann Reaction	NaNO₂, HBF₄	Position of the amino group	Well-established, good for specific regiochemistry.	Multi-step, hazardous diazonium salt intermediate, harsh conditions.
Nucleophilic Substitution	Halogenated precursor, KF/CsF	Position of the leaving group	High regioselectivity.	Multi-step synthesis required, potentially harsh conditions.

Conclusion

The fluorination of 2-aminonicotinic acid esters provides access to a valuable class of compounds for drug discovery. The choice of fluorination technique depends on several factors, including the desired regioselectivity, the scale of the reaction, and the available starting materials. Direct electrophilic fluorination with Selectfluor® offers a convenient and often high-yielding one-step procedure. The Balz-Schiemann reaction, while more demanding, provides a reliable alternative for introducing fluorine at the position of the amino group. For instances where regioselectivity is paramount and a multi-step synthesis is feasible, nucleophilic aromatic substitution on a pre-functionalized ring is a powerful strategy. Researchers should carefully consider the mechanistic aspects and safety precautions associated with each method to ensure successful and safe synthesis.

References

• Electrophilic fluorination. Wikipedia. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Selective CH Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction. SlideShare. [Link]

• Selective Fluorination of 2-Aminopyrazine Derivatives in Aqueous Phase. Chinese Journal of Organic Chemistry. [Link]

• Balz–Schiemann reaction. Wikipedia. [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. [Link]

• 3-Selective Pyridine Fluorination via Zincke Imine Intermediates. Journal of the American Chemical Society. [Link]

• Balz-Schiemann Reaction. Organic Chemistry Portal. [Link]

• The first application of SelectfluorTM in electrophilic fluorination of amines: a new route to –NF2, –NHF, and >NF compounds. Chemical Communications. [Link]

• New method for introducing fluorinated components into molecules. University of Münster. [Link]

• Balz Schiemann Reaction Mechanism. BYJU'S. [Link]

• US10981881B2 - FXR (NR1H4) modulating compounds.

• Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. PMC. [Link]

• The Balz-Schiemann Reaction. Scientific Update. [Link]

• US12017993B2 - Preparation of halogen analogs of picloram.

• The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process. PubMed. [Link]

• NEW [11C]PHOSGENE BASED SYNTHESIS OF 11C]PYRIMIDINES FOR POSITRON EMISSION TOMOGRAPHY. Semantic Scholar. [Link]

• C-h fluorination of heterocycles with silver (ii) fluoride.

• Synthesis of 2-aminonicotinic acid. ResearchGate. [Link]

• Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. Semantic Scholar. [Link]

• Balz-Schiemann Reaction: Mechanism, Formula & Uses. Allen Overseas. [Link]

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• 5. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Quantification of Methyl 2-amino-5-fluoronicotinate

Abstract

This comprehensive guide provides detailed analytical methods for the quantitative analysis of Methyl 2-amino-5-fluoronicotinate, a key intermediate in pharmaceutical synthesis. Recognizing the criticality of precise quantification in drug development and quality control, this document outlines three robust analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectroscopy. Each protocol is designed to be a self-validating system, grounded in established scientific principles and aligned with international regulatory standards. This guide is intended for researchers, scientists, and drug development professionals seeking to establish reliable and accurate analytical workflows for this compound.

Introduction: The Significance of Methyl 2-amino-5-fluoronicotinate Quantification

Methyl 2-amino-5-fluoronicotinate and its structural analogs, such as Methyl 2-amino-5-bromonicotinate, are pivotal building blocks in the synthesis of a wide array of bioactive molecules and novel therapeutic agents.[1] The presence and purity of this intermediate can significantly impact the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). Therefore, the development of accurate and reliable analytical methods for its quantification is paramount throughout the drug development lifecycle.

The analytical procedures detailed herein are designed to be compliant with the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring that the methods are fit for their intended purpose.[2][3][4][5][6][7] The lifecycle approach to analytical method validation is emphasized, encouraging continuous monitoring and adaptation of the procedures.[2][8][9]

Physicochemical Properties of Structurally Similar Compounds

Property	Methyl 2-amino-5-bromonicotinate[10]	Methyl 2-chloro-5-fluoronicotinate[11]	Methyl 2-fluoronicotinate[12]
Molecular Weight	231.05 g/mol	189.57 g/mol	155.13 g/mol
XLogP3	1.6	1.8	1.1
Hydrogen Bond Donor Count	1	0	0
Hydrogen Bond Acceptor Count	4	4	4
Topological Polar Surface Area	65.2 Ų	39.2 Ų	39.2 Ų

These properties suggest that Methyl 2-amino-5-fluoronicotinate is a moderately polar compound, making it amenable to analysis by both reversed-phase HPLC and, with appropriate derivatization, gas chromatography.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

RP-HPLC is a cornerstone technique for the analysis of pharmaceutical compounds due to its high resolution, sensitivity, and versatility.[13][14] For Methyl 2-amino-5-fluoronicotinate, a C18 column is proposed to provide sufficient retention and separation from potential impurities.

Principle of the Method

The separation is based on the partitioning of the analyte between a non-polar stationary phase (C18) and a polar mobile phase. By adjusting the composition of the mobile phase, the retention time of the analyte can be controlled to achieve optimal separation. Detection is achieved using a UV detector at a wavelength where the analyte exhibits maximum absorbance.

Experimental Workflow

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• 14. mdpi.com [mdpi.com]

Application Note: High-Performance Liquid Chromatography and Mass Spectrometry Methods for the Quantitative Analysis of Methyl 2-amino-5-fluoronicotinate

Abstract

This document details robust and validated analytical methods for the determination of Methyl 2-amino-5-fluoronicotinate, a key heterocyclic building block in pharmaceutical synthesis. We present two distinct, fit-for-purpose methodologies: 1) A High-Performance Liquid Chromatography (HPLC) method with UV detection, ideal for routine purity assessments and quantitative analysis in process chemistry and quality control environments. 2) A highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for trace-level quantification, suitable for pharmacokinetic studies or impurity profiling. The rationale for critical method parameters is discussed, and all protocols are grounded in principles outlined by the International Council for Harmonisation (ICH) to ensure data integrity and reliability.[1][2]

Introduction and Analyte Properties

Methyl 2-amino-5-fluoronicotinate is a pyridine derivative of increasing importance in drug discovery and development. Its structure incorporates an aminopyridine core, a common scaffold in medicinal chemistry, with a fluorine substituent that can significantly modulate physicochemical and pharmacological properties. Accurate and precise analytical methods are paramount for ensuring the quality of starting materials, monitoring reaction progress, and quantifying the compound in various matrices.

Analyte Details:

• Compound Name: Methyl 2-amino-5-fluoronicotinate

• Molecular Formula: C₇H₇FN₂O₂

• Molecular Weight: 170.14 g/mol

• Structure:

The presence of the aromatic pyridine ring provides a strong chromophore for UV detection, while the basic amino group allows for efficient protonation, making the molecule highly suitable for positive-mode electrospray ionization in LC-MS analysis.

Part I: HPLC-UV Method for Purity and Assay

This reversed-phase HPLC method is designed for robust, routine analysis. The selection of a C18 stationary phase provides a versatile and well-understood mechanism for retaining the moderately polar analyte. The use of a simple acidic mobile phase ensures the analyte, a basic compound, is in its protonated form, which promotes sharp, symmetrical peak shapes and minimizes secondary interactions with the silica backbone of the column.

Rationale of Method Design

• Column Choice: A C18 column is the industry standard for reversed-phase chromatography, offering excellent retention for a wide range of organic molecules. Its hydrophobic nature is well-suited for retaining the pyridine ring of the analyte.

• Mobile Phase: A gradient elution using acetonitrile and water is employed to ensure elution of the main analyte peak with good resolution from potential earlier- or later-eluting impurities. The addition of 0.1% formic acid to the mobile phase serves two key purposes: it controls the pH to keep the basic amine protonated, improving peak shape, and it is compatible with mass spectrometry, allowing this method to be easily adapted for LC-MS use.[4]

• Detection: The pyridine ring structure exhibits significant UV absorbance. Based on similar pyridine compounds, a detection wavelength of 254 nm was chosen as it provides a strong signal and is a common wavelength for purity analysis.[5]

Required Instrumentation and Reagents

Category	Item
Instrumentation	HPLC or UPLC system with a gradient pump, autosampler, and UV/PDA detector.
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
Reagents	Acetonitrile (HPLC Grade), Water (HPLC Grade), Formic Acid (LC-MS Grade)
Glassware	Volumetric flasks, autosampler vials with caps.

Experimental Protocol: HPLC-UV Analysis

1. Mobile Phase Preparation:

• Mobile Phase A (A): 0.1% Formic Acid in Water.
• Mobile Phase B (B): 0.1% Formic Acid in Acetonitrile.
• Degas both mobile phases prior to use.

2. Standard Solution Preparation:

• Prepare a stock solution of Methyl 2-amino-5-fluoronicotinate at 1.0 mg/mL in a 50:50 mixture of Acetonitrile and Water (diluent).
• Perform serial dilutions to create calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Sample Preparation:

• Accurately weigh and dissolve the sample in the diluent to achieve a target concentration within the calibration range (e.g., 50 µg/mL).
• Filter the sample through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Total Run Time	15 minutes

System Suitability and Method Validation

The analytical method's performance must be verified to ensure it is fit for its intended purpose.[6] Before sample analysis, the system suitability must be confirmed. The method should then be validated according to ICH Q2(R2) guidelines.[2][7]

System Suitability Criteria:

• Tailing Factor: ≤ 2.0 for the analyte peak.

• Theoretical Plates: ≥ 2000.

• Precision of Injections: Relative Standard Deviation (%RSD) of ≤ 2.0% for six replicate injections of a standard solution.[6]

Summary of Validation Parameters:

Parameter	Acceptance Criteria
Specificity	The analyte peak is free from interference from blank, placebo, and known impurities. Peak purity should pass.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the range of 1-100 µg/mL.
Accuracy	Mean recovery between 98.0% and 102.0% at three concentration levels.
Precision (%RSD)	Repeatability (Intra-day) ≤ 2.0%; Intermediate Precision (Inter-day) ≤ 3.0%.
LOD & LOQ	Signal-to-Noise ratio of 3:1 for LOD and 10:1 for LOQ. Typically expected in the low µg/mL to high ng/mL range.
Robustness	No significant impact on results with small, deliberate changes in flow rate (±0.1 mL/min) and column temperature (±2 °C).

Part II: LC-MS/MS Method for Trace Quantification

For applications requiring higher sensitivity, such as the analysis of the analyte in biological matrices or as a trace impurity, an LC-MS/MS method is superior. The high selectivity of Multiple Reaction Monitoring (MRM) minimizes matrix interference and allows for precise quantification at very low concentrations.[8]

Rationale of Method Design

• Ionization: Electrospray Ionization (ESI) in positive mode is selected due to the presence of the basic amino group, which is easily protonated to form a stable [M+H]⁺ precursor ion.

• Mass Analysis: A triple quadrupole mass spectrometer is used for its robustness in quantitative MRM experiments. This technique involves selecting the precursor ion (Q1), fragmenting it in the collision cell (Q2), and monitoring a specific product ion (Q3). This process provides two levels of mass selectivity, significantly enhancing the signal-to-noise ratio.[9]

• MRM Transitions: The precursor ion is the protonated molecule ([C₇H₇FN₂O₂ + H]⁺), with a mass-to-charge ratio (m/z) of 171.1. Collision-induced dissociation is predicted to yield characteristic product ions, such as the loss of the carbomethoxy group (-COOCH₃) or methanol (-CH₃OH). These transitions are specific to the analyte, ensuring high confidence in identification and quantification.

Required Instrumentation and Reagents

Category	Item
Instrumentation	UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.
Column	UPLC C18 Column (e.g., 2.1 x 50 mm, 1.8 µm particle size) for faster analysis.
Reagents	Acetonitrile (LC-MS Grade), Water (LC-MS Grade), Formic Acid (LC-MS Grade), Nitrogen Gas (high purity)

Experimental Protocol: LC-MS/MS Analysis

1. Mobile Phase and Standard/Sample Preparation:

• Prepare as described in the HPLC-UV method (Sections 2.3.1 - 2.3.3), but use LC-MS grade solvents and prepare standards in a lower concentration range (e.g., 0.1 ng/mL to 100 ng/mL).
• For biological samples, a protein precipitation step (e.g., with acetonitrile) or solid-phase extraction (SPE) would be required.

2. LC-MS/MS Conditions:

Parameter	Condition
LC System	UPLC
Column	C18, 2.1 x 50 mm, 1.8 µm
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute.
Total Run Time	5 minutes
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	Quantifier: 171.1 → 112.0 (Loss of COOCH₃); Qualifier: 171.1 → 139.1 (Loss of CH₃OH)

Workflow and Validation Considerations

The LC-MS/MS workflow requires careful optimization of both chromatographic separation and mass spectrometric detection.

Caption: LC-MS/MS workflow for Methyl 2-amino-5-fluoronicotinate.

Validation for an LC-MS/MS method follows similar principles to HPLC but includes additional crucial parameters.[10][11]

Summary of Key LC-MS/MS Validation Parameters:

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.995 over the range of 0.1-100 ng/mL.
Accuracy & Precision	Mean accuracy within ±15% of nominal (±20% at LLOQ); Precision (%RSD) ≤15% (≤20% at LLOQ).
LLOQ	The lowest concentration on the calibration curve that meets accuracy and precision criteria.
Matrix Effect	Assessed to ensure that components in the sample matrix do not suppress or enhance the analyte's ionization.
Recovery	The efficiency of the sample extraction process should be consistent and reproducible.
Stability	Analyte stability is confirmed under various conditions (freeze-thaw, bench-top, long-term storage).

Overall Analytical Workflow

The comprehensive process from sample receipt to final data reporting is outlined below. This workflow ensures that each step is conducted under controlled conditions, guaranteeing the integrity of the final result.

Caption: General analytical workflow from sample preparation to reporting.

Conclusion

The HPLC-UV and LC-MS/MS methods presented herein are robust, reliable, and fit for their respective purposes in the analysis of Methyl 2-amino-5-fluoronicotinate. The HPLC method provides a straightforward approach for routine quality control, while the LC-MS/MS method offers the high sensitivity and selectivity required for more demanding applications. Adherence to the detailed protocols and validation standards will ensure the generation of high-quality, defensible analytical data for researchers, scientists, and drug development professionals.

References

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• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
• HELIX Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column.
• HELIX Chromatography. HPLC Methods for analysis of Pyridine.
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• HELIX Chromatography. HPLC Methods for analysis of 2-Amino-5-methylthiazole.
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• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• ICH. Validation of Analytical Procedures Q2(R2). (2023).
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• A REVIEW ON LC-MS METHOD DEVELOPMENT AND VALIDATION. IJRAR.
• European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. (2022).
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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 2-amino-5-fluoronicotinate

Welcome to the technical support center for the synthesis of Methyl 2-amino-5-fluoronicotinate. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to help you improve the yield and purity of your synthesis. Our approach is rooted in established chemical principles and field-proven insights to ensure the reliability of your experimental outcomes.

Introduction to the Synthesis

Methyl 2-amino-5-fluoronicotinate is a valuable building block in medicinal chemistry and drug discovery. A common and effective synthetic route involves the amination of a suitable precursor, such as Methyl 2-chloro-5-fluoronicotinate. The Buchwald-Hartwig amination is a powerful and frequently employed method for this transformation due to its broad substrate scope and functional group tolerance.[1][2] This guide will focus on troubleshooting and optimizing this key step.

Visualizing the Workflow: From Precursor to Product

Caption: A generalized workflow for the synthesis of Methyl 2-amino-5-fluoronicotinate.

Troubleshooting Guide: Common Issues and Solutions

This section is designed to address specific problems you may encounter during the synthesis.

Q1: My Buchwald-Hartwig amination reaction shows low conversion of the starting material (Methyl 2-chloro-5-fluoronicotinate). What are the likely causes and how can I improve the yield?

A1: Low conversion in a Buchwald-Hartwig amination can stem from several factors related to the catalyst, reagents, or reaction conditions. Here’s a systematic approach to troubleshooting:

• Catalyst and Ligand Integrity: The palladium catalyst and phosphine ligand are the heart of this reaction.

  • Expertise & Experience: The active Pd(0) species is sensitive to air and moisture. Incomplete conversion is often due to catalyst deactivation. Modern, pre-formed catalysts like G3 or G4 palladacycles are often more robust and efficient at forming the active catalytic species compared to traditional sources like Pd(OAc)₂.

  • Trustworthiness: Ensure your phosphine ligand is not oxidized. Use fresh, high-purity ligands. For sterically hindered or electron-deficient aryl chlorides, bulky, electron-rich phosphine ligands are often necessary to achieve good yields. Consider ligands like BrettPhos for primary amines.[2]

  • Authoritative Grounding: The choice of ligand is highly dependent on the amine nucleophile. A mismatch between the ligand and the substrate is a common reason for poor reactivity.

• Base Selection and Quality: The base plays a critical role in the catalytic cycle.

  • Expertise & Experience: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. However, if your substrate has base-sensitive functional groups, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) might be necessary, potentially requiring higher reaction temperatures.

  • Trustworthiness: The physical properties of the base matter. Finely ground, anhydrous base is crucial for optimal performance. Clumping of the base can lead to poor reproducibility.

• Solvent and Atmosphere: The reaction environment must be carefully controlled.

  • Expertise & Experience: Anhydrous, degassed solvents are essential. Toluene, dioxane, and THF are common choices. Traces of water or oxygen can deactivate the catalyst.

  • Trustworthiness: Ensure your reaction is performed under a strict inert atmosphere (argon or nitrogen) throughout the setup and reaction time.

Troubleshooting Workflow:

Sources

• 1. research.rug.nl [research.rug.nl]
• 2. researchgate.net [researchgate.net]

Identification of common side products in Methyl 2-amino-5-fluoronicotinate synthesis

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 2-amino-5-fluoronicotinate. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the identification and mitigation of common side products. Our approach is grounded in mechanistic principles to empower users to not only solve immediate synthetic challenges but also to proactively control reaction outcomes for enhanced purity and yield.

Troubleshooting Guide & FAQs

This section addresses specific experimental observations and provides a mechanistic rationale for the formation of potential impurities, along with actionable advice for their mitigation.

Amination Pathway Issues (from Methyl 2-chloro-5-fluoronicotinate)

This synthetic route is common due to the commercial availability of the chloro-precursor. The primary reaction is a nucleophilic aromatic substitution (SNAr) at the C2 position.

Question 1: After reacting Methyl 2-chloro-5-fluoronicotinate with ammonia, my HPLC shows a significant peak corresponding to the starting material. How can I improve the conversion?

Answer: Low conversion is a common issue in the amination of halopyridines, as the pyridine ring is less activated towards SNAr compared to other heteroaromatics like pyrimidines.[1]

• Causality: The reaction rate is highly dependent on temperature, pressure, and the concentration of the nucleophile (ammonia). Insufficiently forcing conditions will result in incomplete reaction. High temperatures in a flow reactor have been shown to overcome the activation barrier for such reactions.[2]

• Troubleshooting Steps:

  • Increase Reaction Temperature and Pressure: Amination is often performed in a sealed vessel (autoclave) to reach temperatures above the boiling point of the solvent and ammonia, thereby increasing reaction kinetics. Temperatures in the range of 180-350°C are sometimes employed for challenging aminations.[3]

  • Use a Catalyst: While often uncatalyzed, certain SNAr reactions can be facilitated by copper or palladium catalysts, although this adds complexity and potential for new impurities.

  • Increase Ammonia Concentration: Using a high concentration of aqueous ammonia or anhydrous ammonia in a suitable organic solvent can drive the reaction forward according to Le Châtelier's principle.

  • Solvent Choice: Polar aprotic solvents like NMP, DMF, or DMSO can help to stabilize the charged intermediate (Meisenheimer complex) of the SNAr mechanism, thus accelerating the reaction.

Question 2: I'm observing a new impurity with a mass consistent with the loss of a methyl group from my product. What is it and why did it form?

Answer: This impurity is likely 2-Amino-5-fluoronicotinic acid . Its formation is a result of the hydrolysis of the methyl ester group.

• Causality: The ester can be hydrolyzed under either basic or acidic conditions. If you are using aqueous ammonia, the reaction mixture is basic. At elevated temperatures, saponification (base-catalyzed hydrolysis) of the methyl ester can compete with the amination reaction. The presence of water is a key factor.

• Troubleshooting Steps:

  • Use Anhydrous Conditions: Employing anhydrous ammonia in a solvent like methanol or dioxane can minimize water-related side reactions.

  • Control Reaction Time and Temperature: Prolonged reaction times or excessively high temperatures can promote ester hydrolysis. Monitor the reaction progress (e.g., by TLC or HPLC) and stop it once the starting material is consumed to an acceptable level.

  • pH Control During Workup: During the workup procedure, ensure that the pH is carefully controlled. Acidic or basic aqueous washes can induce hydrolysis. It's often recommended to neutralize the reaction mixture carefully before extraction.[4]

Question 3: My mass spectrometry results indicate an impurity with a mass 1 unit higher than the starting material, suggesting the replacement of -Cl with -OH. How is this possible?

Answer: This impurity is likely Methyl 2-hydroxy-5-fluoronicotinate . It arises from the hydrolysis of the C-Cl bond.

• Causality: Water can act as a nucleophile, competing with ammonia in the SNAr reaction. Although ammonia is a stronger nucleophile, at high temperatures and in the presence of a significant amount of water (e.g., when using concentrated aqueous ammonia), this side reaction can become more prominent.

• Troubleshooting Steps:

  • Minimize Water Content: As with ester hydrolysis, using anhydrous ammonia and dry solvents is the most effective way to prevent the formation of this hydroxypyridine derivative.

  • Reaction Concentration: Running the reaction at a higher concentration of ammonia will favor the desired amination pathway over the competing hydrolysis.

Fluorination Pathway Issues (via Balz-Schiemann Reaction)

This route typically starts with Methyl 2-aminonicotinate, which is diazotized and then subjected to a Schiemann reaction to introduce the fluorine atom.[5][6]

Question 4: During the thermal decomposition of the diazonium tetrafluoroborate salt, I'm getting a poor yield and a complex mixture of byproducts. What are the likely side reactions?

Answer: The Balz-Schiemann reaction, while effective, is notorious for requiring high temperatures and can lead to several side products.[6]

• Causality & Common Side Products:

  • Phenolic Impurities (e.g., Methyl 2-hydroxy-5-aminonicotinate or subsequent products): The diazonium salt can react with residual water in the reaction mixture to form a phenol. This is a very common side reaction in diazonium chemistry.[7]

  • Deamination Product (Methyl nicotinate): The diazonium group can be replaced by a hydrogen atom, especially if a hydrogen donor is present. This would result in the formation of Methyl nicotinate.

  • Azo-Coupling Products: The diazonium salt is an electrophile and can react with any unreacted starting amine (or another electron-rich species) to form colored azo compounds. This is more likely if the diazotization is incomplete.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: The diazonium tetrafluoroborate salt should be meticulously dried before thermal decomposition to minimize the formation of phenolic byproducts.

  • Optimize Decomposition Temperature: The decomposition temperature is critical. It should be high enough to initiate the reaction but not so high that it leads to charring or explosive decomposition. A slow, controlled heating ramp is often beneficial. Performing the reaction in a high-boiling, non-polar solvent can improve heat transfer and yield.[8]

  • Photochemical Conditions: As an alternative to high-temperature thermolysis, photochemical decomposition under visible light has been shown to be a milder and more efficient method for some substrates.[8]

  • Use of Ionic Liquids: Ionic liquids can serve as a medium to control the exothermicity of the reaction and may lead to cleaner conversions and easier product isolation.[7]

General Issues

Question 5: I have an impurity that I suspect is the decarboxylated product, 2-amino-5-fluoropyridine. Under what conditions would this form?

Answer: Decarboxylation is a potential side reaction, particularly if the synthesis involves a nicotinic acid intermediate at high temperatures.

• Causality: Nicotinic acids can decarboxylate when heated, often requiring a catalyst like copper chromite, but thermal decarboxylation can occur without a catalyst at sufficiently high temperatures (e.g., >200 °C).[9][10][11] If your synthesis involves the hydrolysis of the ester to 2-amino-5-fluoronicotinic acid, followed by a high-temperature step, or if the final purification involves high-temperature distillation, decarboxylation could occur.

• Troubleshooting Steps:

  • Avoid High Temperatures with the Carboxylic Acid: If you are working with the free acid, keep temperatures as low as possible.

  • Purification Method: Opt for purification methods that do not require high heat, such as recrystallization or column chromatography, instead of distillation for the final product or any acid intermediates.

Data Presentation: Summary of Potential Impurities

Impurity Name	Structure	Probable Origin	Key Analytical Signature (Hypothetical)
Methyl 2-chloro-5-fluoronicotinate	Cl-Py-COOMe	Incomplete amination	M+ corresponding to C₇H₅ClFNO₂
2-Amino-5-fluoronicotinic acid	NH₂-Py-COOH	Hydrolysis of methyl ester	M+ corresponding to C₆H₅FN₂O₂, broader peak in RP-HPLC
Methyl 2-hydroxy-5-fluoronicotinate	OH-Py-COOMe	Hydrolysis of chloro group	M+ corresponding to C₇H₆FNO₃
2-Amino-5-fluoropyridine	NH₂-Py-H	Decarboxylation of acid	M+ corresponding to C₅H₅FN₂
Methyl 2-aminonicotinate	NH₂-Py(H)-COOMe	Incomplete fluorination	M+ corresponding to C₇H₈N₂O₂

Experimental Protocols

Protocol 1: Synthesis via Amination (Illustrative)

This protocol is a representative example and should be optimized for specific laboratory conditions.

• Reaction Setup: In a high-pressure stainless-steel autoclave, charge Methyl 2-chloro-5-fluoronicotinate (1.0 eq).

• Reagent Addition: Add a 25-30% aqueous solution of ammonia (10-15 eq).

• Reaction: Seal the autoclave and heat the mixture to 130-150°C. Maintain this temperature with vigorous stirring for 8-12 hours. Monitor the internal pressure.

• Workup: Cool the reactor to room temperature. Carefully vent any excess pressure. Transfer the reaction mixture to a round-bottom flask.

• Isolation: Neutralize the mixture with dilute HCl to pH 7-8. Extract the product with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system like ethanol/water.

Protocol 2: HPLC Method for Purity Analysis

This is a general method for monitoring the reaction and assessing final product purity.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the sample in a 50:50 mixture of water and acetonitrile.

Visualizations: Reaction Pathways and Side Product Formation

Diagram 1: Amination of Methyl 2-chloro-5-fluoronicotinate

Caption: Amination pathway and common hydrolysis side products.

Diagram 2: Balz-Schiemann Reaction Pathway

Caption: Balz-Schiemann fluorination and potential side reactions.

References

• CN100355732C - Preparation of 2-Cl-5-F-nicotinate and nicotonic acid.

• Dhingra, S. K., Nag, P., & Saxena, R. (2015). Synthesis of Fluoro-Aromatics by Balz-Schiemann Reaction – A Greener Approach. Chemical Science Transactions, 4(4), 1149-1155. [Link]

• Walsh, K., Sneddon, H. F., & Moody, C. J. (2013). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? European Journal of Organic Chemistry, 2013(24), 5348-5359. [Link]

• Organic Chemistry Portal. Methyl Esters. [Link]

• Błaziak, K., et al. (2022). Methods to Produce Nicotinic Acid with Potential Industrial Applications. Processes, 10(2), 227. [Link]

• US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

• Bio, M. M., et al. (2014). Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor. Organic Process Research & Development, 18(11), 1443-1448. [Link]

• Shi, H., et al. (2024). Amination of Aminopyridines via Reversible π Coordination. ChemistryViews. [Link]

• Wang, Y., et al. (2009). Synthesis of 2-amino-5-fluoropyridine. ResearchGate. [Link]

• Sciencemadness Wiki. Niacin. [Link]

• Grokipedia. Balz–Schiemann reaction. [Link]

• Wang, D., et al. (2010). A general and efficient 2-amination of pyridines and quinolines. Chemical Communications, 46(44), 8464-8466. [Link]

• Erharuyi, O., et al. (2015). Synthesis and antinociceptive activity of methyl nicotinate. Journal of Pharmacy and Bioresources, 12(1), 54-59. [Link]

• Patsnap Eureka. Method for preparing nicotinic acid by pyridine dicarboxylic acid non-catalysis decarboxylation in high temperature liquid water. [Link]

• Wu, J., et al. (2019). Revisiting the Balz–Schiemann Reaction of Aryldiazonium Tetrafluoroborate in Different Solvents under Catalyst- and Additive-Free Conditions. ACS Omega, 4(2), 4345-4355. [Link]

• PharmaCompass. Methyl Nicotinate | Drug Information, Uses, Side Effects, Chemistry. [Link]

• El-Hellani, A., et al. (2023). A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. Journal of Analytical Toxicology, 47(3), 205-215. [Link]

• Gevorgyan, V., et al. (2023). Photochemical C3-amination of pyridines via Zincke imine intermediates. Nature Communications, 14, 3108. [Link]

• Vibzz Lab. (2021, January 8). Pyridine : Decarboxylation of Niacin [Video]. YouTube. [Link]

• Dissertation. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. [Link]

• Murray, I., & Hogg, R. W. (1960). A method for the degradation of radioactive nicotinic acid. Biochemical Journal, 77(3), 564-568. [Link]

• Wikipedia. Sarin. [Link]

• US10654806B2 - Menthyl nicotinate synthesis process.

• Oreate AI Blog. (2024, January 7). Research Progress and Applications of Aryl Fluorination Reactions. [Link]

• Dhingra, S. K., et al. (2015). Synthesis of Fluoro-Aromatics by Balz-Schiemann Reaction. ResearchGate. [Link]

• US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

• MySkinRecipes. World Best Cosmetics/Food/Research Ingredient Portal. [Link]

• Juribašić, M., et al. (2018). Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins. Proceedings, 9(1), 37. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. grokipedia.com [grokipedia.com]
• 7. researchgate.net [researchgate.net]
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• 10. m.youtube.com [m.youtube.com]
• 11. A method for the degradation of radioactive nicotinic acid - PMC [pmc.ncbi.nlm.nih.gov]

Stability and degradation of Methyl 2-amino-5-fluoronicotinate under various conditions

Welcome to the technical support center for Methyl 2-amino-5-fluoronicotinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability and degradation of this critical pharmaceutical intermediate. Our goal is to equip you with the knowledge to anticipate challenges, troubleshoot experimental issues, and ensure the integrity of your results.

Introduction: The Criticality of Stability

Methyl 2-amino-5-fluoronicotinate is a key building block in the synthesis of numerous pharmaceutical agents. Its molecular structure, featuring a methyl ester, an amino group, and a fluorine-substituted pyridine ring, presents a unique combination of reactive sites. Understanding its stability profile is not merely an academic exercise; it is a prerequisite for developing robust synthetic routes, stable formulations, and ultimately, safe and effective medicines. Forced degradation studies, as outlined in the ICH Q1A(R2) guideline, are an integral part of this process, helping to identify likely degradation products and establish the intrinsic stability of the molecule.[1][2][3] This guide will delve into the practical aspects of handling this compound and navigating the complexities of its chemical behavior under various stress conditions.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for Methyl 2-amino-5-fluoronicotinate?

A1: Based on the reactivity of its functional groups, Methyl 2-amino-5-fluoronicotinate should be stored in a cool, dry, and dark environment. A recommended temperature is 2-8°C.[4] The container should be tightly sealed and the headspace preferably purged with an inert gas like argon or nitrogen. This mitigates the risk of hydrolysis from atmospheric moisture and oxidation from air.[5][6]

Q2: What are the primary chemical liabilities of this molecule? To which degradation pathways is it most susceptible?

A2: The molecule has three primary points of susceptibility:

• Hydrolysis: The methyl ester group is prone to hydrolysis under both acidic and, more rapidly, basic conditions, yielding 2-amino-5-fluoronicotinic acid and methanol.[7][8][9]

• Oxidation: The 2-amino group on the electron-rich pyridine ring is susceptible to oxidation, which can lead to the formation of nitroso, nitro, or other colored polymeric impurities.[10][11][12] This process can be accelerated by exposure to air, light, and certain metal ions.

• Photolysis: Aromatic compounds, especially those with heteroatoms and halide substituents, can be susceptible to photodegradation.[5] The C-F bond is generally strong, but the overall molecule can absorb UV light, potentially leading to ring-opening or other complex reactions.[13][14]

Q3: I need to dissolve the compound for an experiment. Which solvents are recommended?

A3: For analytical purposes (e.g., HPLC), a mixture of acetonitrile and water is typically a good starting point. For reaction chemistry, aprotic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF) are generally suitable. Avoid using reactive protic solvents like methanol or ethanol for long-term solution storage, as transesterification can potentially occur, especially in the presence of acid or base catalysts.[15] Always perform a preliminary check for solvent compatibility and potential degradation before commencing a large-scale experiment.[16]

Q4: How significant is the impact of pH on the stability of this compound in aqueous media?

A4: The impact is highly significant. The rate of ester hydrolysis is pH-dependent, increasing dramatically at pH values above 7 and below 3.[17] Furthermore, the protonation state of the amino group and the pyridine nitrogen changes with pH, which can affect the molecule's reactivity, solubility, and chromatographic behavior. It is crucial to control the pH of your medium and to be aware that buffers themselves can sometimes catalyze degradation.[5]

Troubleshooting Guide: From Observation to Solution

This section addresses specific experimental issues in a practical, question-and-answer format, focusing on the causality behind the problem and the logic of the proposed solution.

Q5: My solution of Methyl 2-amino-5-fluoronicotinate in a basic buffer (pH 9) is showing a rapid decrease in the parent peak and the appearance of a more polar peak in my HPLC analysis. What is happening?

A5: You are observing classic base-catalyzed ester hydrolysis. The hydroxide ions in your buffer are acting as a nucleophile, attacking the electrophilic carbonyl carbon of the methyl ester. This results in the cleavage of the ester bond to form the carboxylate salt of 2-amino-5-fluoronicotinic acid and methanol. The resulting carboxylate is significantly more polar than the parent ester, hence its earlier elution time on a reverse-phase HPLC column.

• Underlying Mechanism: Saponification (Base-Catalyzed Ester Hydrolysis).

• Troubleshooting Steps:

  • Confirm Identity: If possible, use LC-MS to confirm that the mass of the new peak corresponds to 2-amino-5-fluoronicotinic acid (M-H or M+H).

  • Kinetic Analysis: Run the experiment at a lower temperature to slow the reaction rate. Analyze samples at multiple time points to confirm the kinetic relationship (disappearance of parent, appearance of product).

  • Corrective Action: If your experimental design permits, lower the pH of the buffer to a neutral or slightly acidic range (pH 5-7) where the rate of hydrolysis is minimized. If the basic pH is required, prepare the solution immediately before use and keep it cold to limit the extent of degradation.

Q6: I left a solution of the compound on the benchtop over the weekend, and it has developed a distinct yellow-brown color. My HPLC shows several new, small peaks. What is the cause?

A6: The discoloration is a strong indicator of oxidative degradation. The 2-amino group is susceptible to oxidation, which can be initiated by atmospheric oxygen and accelerated by exposure to ambient light.[5][18] This process often leads to a cascade of reactions, forming highly colored and often complex mixtures of products, which explains the appearance of multiple small peaks in your chromatogram.

• Underlying Mechanism: Oxidation of the aromatic amino group.

• Troubleshooting Steps:

  • Protect from Light: Repeat the experiment with the solution stored in an amber vial or a vial wrapped in aluminum foil to exclude light.

  • Deoxygenate Solvent: Prepare a fresh solution using a solvent that has been sparged with nitrogen or argon to remove dissolved oxygen.

  • Use Antioxidants: If compatible with your downstream application, consider adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) or EDTA (to chelate trace metals that can catalyze oxidation).[5]

  • Workflow: The logical workflow below can help diagnose such issues systematically.

Q7: I am performing a forced degradation study under oxidative conditions (3% H₂O₂) and see almost complete degradation of my starting material within an hour at room temperature. Is this normal?

A7: Yes, this can be expected. The combination of an electron-donating amino group and a pyridine ring makes the molecule quite susceptible to strong oxidants like hydrogen peroxide. The goal of a forced degradation study is to achieve 5-20% degradation to ensure you can identify the primary degradation products without completely destroying the sample.[2] Complete degradation suggests your conditions are too harsh.

• Underlying Mechanism: Rapid oxidation of the aminopyridine moiety.

• Troubleshooting Steps:

  • Reduce Oxidant Concentration: Lower the concentration of H₂O₂ to 1% or even 0.3%.

  • Lower the Temperature: Perform the experiment at a lower temperature (e.g., in an ice bath) to slow the reaction kinetics.

  • Reduce Exposure Time: Take time points at much shorter intervals (e.g., 5, 15, 30, and 60 minutes) to capture the desired degradation level.

  • Goal Alignment: Remember, the objective is not destruction but controlled degradation to produce a sufficient quantity of degradants for detection and identification by your stability-indicating analytical method.[19][20]

Data Summary & Predicted Degradation Pathways

The following table summarizes the expected outcomes from a forced degradation study based on the known chemistry of the compound's functional groups.

Table 1: Summary of Forced Degradation Conditions and Predicted Products

Stress Condition	Reagents/Parameters	Potential Degradation Pathway	Primary Predicted Degradant
Acidic Hydrolysis	0.1 M HCl, 60°C	Cleavage of the methyl ester	2-amino-5-fluoronicotinic acid
Basic Hydrolysis	0.1 M NaOH, RT	Rapid cleavage of the methyl ester	2-amino-5-fluoronicotinic acid
Oxidation	3% H₂O₂, RT	Oxidation of the 2-amino group	2-amino-5-fluoropyridine N-oxide or 5-fluoro-2-nitronicotinate derivatives
Thermal	80°C, solid state	General decomposition, potential for decarboxylation if hydrolysis occurs first	Complex mixture, dependent on presence of H₂O/O₂
Photolytic	ICH Q1B conditions (UV/Vis light)	Ring activation/cleavage, C-F bond scission	Complex mixture, potential for defluorination or formation of polymeric species

Experimental Protocols: Forced Degradation Studies (ICH Q1A)

These protocols provide a starting point for conducting forced degradation studies. The goal is to achieve 5-20% degradation. It is essential to run a parallel control sample (compound in solvent, stored at 5°C, protected from light) for each condition.[2][16]

1. Preparation of Stock Solution:

• Accurately weigh and dissolve Methyl 2-amino-5-fluoronicotinate in a suitable solvent (e.g., 50:50 acetonitrile:water) to a final concentration of 1 mg/mL.

2. Acid Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

• Incubate the solution in a water bath at 60°C.

• Withdraw aliquots at 2, 4, 8, and 24 hours.

• Immediately neutralize the aliquot with an equivalent amount of 0.1 M NaOH.

• Dilute with mobile phase to a suitable concentration for HPLC analysis.

3. Base Hydrolysis:

• To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M.

• Maintain the solution at room temperature (due to the high reaction rate).

• Withdraw aliquots at 5, 15, 30, and 60 minutes.

• Immediately neutralize the aliquot with an equivalent amount of 0.1 M HCl.

• Dilute with mobile phase for HPLC analysis.

4. Oxidative Degradation:

• To 1 mL of the stock solution, add 1 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 3%.

• Maintain the solution at room temperature, protected from light.

• Withdraw aliquots at 30 minutes, 1, 2, and 4 hours.

• Dilute with mobile phase for HPLC analysis. (Note: Quenching the reaction is often not necessary before injection).

5. Thermal Degradation:

• Place a small amount (5-10 mg) of the solid compound in a clear glass vial.

• Heat the vial in an oven at 80°C for 48 hours.

• After cooling, dissolve the sample in the solvent to the target concentration (1 mg/mL) for analysis.

• A parallel study in solution can also be performed by heating the stock solution at 60°C.

6. Photostability Testing:

• Expose both the solid compound and the stock solution (in a photostable container, e.g., quartz) to light conditions as specified in the ICH Q1B guideline.

• This typically involves an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• A parallel sample, wrapped in aluminum foil to serve as a dark control, must be run alongside.

• After exposure, prepare samples for HPLC analysis as previously described.

References

• International Council for Harmonisation. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Powers, A. S., et al. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. ACS ES&T Water. Retrieved from [Link]

• Wiley, R. H., & Hartman, J. L. (1951). Oxidation of Aminopyridines to Nitropyridines. Journal of the American Chemical Society. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7151, Methyl Nicotinate. Retrieved from [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Retrieved from [Link]

• MDPI. (2022). Biodegradation and Metabolic Pathway of the Neonicotinoid Insecticide Thiamethoxam by Labrys portucalensis F11. International Journal of Molecular Sciences. Retrieved from [Link]

• MDPI. (2022). Towards Investigating the Effect of Ammonium Nitrate on the Characteristics and Thermal Decomposition Behavior of Energetic Double Base NC/DEGDN Composite. Molecules. Retrieved from [Link]

• European Medicines Agency. (1998). Methyl Nicotinate: Summary Report. Retrieved from [Link]

• Lab Manager. (2024). Stability Testing of Pharmaceuticals: Procedures and Best Practices. Retrieved from [Link]

• Oxford Academic. (2023). Photolysis Products of Fluorinated Pharmaceuticals: A Combined Fluorine Nuclear Magnetic Resonance Spectroscopy and Mass Spectrometry Approach. Environmental Toxicology and Chemistry. Retrieved from [Link]

• ResolveMass Laboratories. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

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• ACS Publications. (1951). Oxidation of Aminopyridines to Nitropyridines. Journal of the American Chemical Society. Retrieved from [Link]

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• Veeprho. (2024). Pharma Stability: Troubleshooting & Pitfalls. Retrieved from [Link]

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• ResearchGate. (2011). (PDF) Methyl 2-amino-5-bromobenzoate. Retrieved from [Link]

• ResearchGate. (2010). (PDF) Methyl 2-amino-5-chlorobenzoate. Retrieved from [Link]

• Onyx Scientific. (2023). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

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• National Center for Biotechnology Information. (1969). Oxidative Degradation of Methyl Ketones II. Chemical Pathway for Degradation of 2-Tridecanone by Pseudomonas multivorans and Pseudomonas aeruginosa. PMC. Retrieved from [Link]

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• National Center for Biotechnology Information. (2013). DFT studies on one-electron oxidation and one-electron reduction for 2- and 4-aminopyridines. PMC. Retrieved from [Link]

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• PubMed. (2007). Reliable and Sensitive Analysis of Amino Acids in the Peptidoglycan of Actinomycetes Using the Advanced Marfey's Method. Retrieved from [Link]

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Troubleshooting common issues in Methyl 2-amino-5-fluoronicotinate reactions

Welcome to the technical support center for Methyl 2-amino-5-fluoronicotinate. This guide is designed for researchers, chemists, and drug development professionals who use this versatile building block in their synthetic workflows. As a substituted 2-aminopyridine, this molecule offers unique opportunities but also presents specific challenges. This document provides in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reactions.

Frequently Asked Questions (FAQs)

General & Stability Issues

Q1: My starting material, Methyl 2-amino-5-fluoronicotinate, appears to be degrading upon storage or during reaction setup. What could be the cause?

A1: Methyl 2-amino-5-fluoronicotinate is generally stable, but like many amino esters, it can be sensitive to two main factors: moisture and strong acidic or basic conditions.

• Hydrolysis: The methyl ester group is susceptible to hydrolysis, which converts it to the corresponding carboxylic acid (2-amino-5-fluoronicotinic acid).[1][2] This is accelerated by the presence of water, especially when heated or in the presence of acid/base catalysts. The amino group can also affect the molecule's overall stability.

• Discoloration: Aminopyridines can be prone to oxidation over time, often indicated by a change in color from white/off-white to yellow or brown. This is typically exacerbated by exposure to air and light.

Troubleshooting Protocol:

• Storage: Store the compound in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), in a cool, dark, and dry place.

• Handling: When weighing and adding the reagent to your reaction, do so in a dry environment. Avoid leaving the container open to the atmosphere for extended periods.

• Solvent Purity: Ensure your reaction solvents are anhydrous, especially for moisture-sensitive reactions like N-alkylations or cross-couplings.

• Purity Check: Before use, verify the purity of your starting material by NMR or LC-MS to ensure it hasn't degraded. The presence of a new carboxylic acid peak or other impurities can inhibit your desired reaction.

Issues with N-Alkylation Reactions

Q2: I am attempting an N-alkylation on the 2-amino group but am observing low to no conversion. What are the likely causes?

A2: Low conversion in N-alkylation of 2-aminopyridines is a common issue stemming from several factors related to the base, alkylating agent, and reaction conditions.

• Causality - The Role of the Base: The 2-amino group is nucleophilic, but deprotonation is often required for efficient alkylation. The choice of base is critical. A base that is too weak may not deprotonate the amine sufficiently, while an overly strong base can promote side reactions.

• Causality - Electrophile Reactivity: The reactivity of your alkylating agent (R-X) is paramount. The general trend for reactivity is R-I > R-OTs > R-Br > R-Cl.[3]

Troubleshooting Protocol & Recommendations:

• Base Selection: The pKa of the N-H bond of 2-aminopyridine is relatively high. Strong, non-nucleophilic bases are often required.

  • Start with a strong base like sodium hydride (NaH) in an anhydrous polar aprotic solvent (e.g., THF, DMF).

  • If NaH fails, consider screening other bases. See the table below for suggestions.

• Alkylating Agent: If using an alkyl chloride or bromide, consider converting it to the more reactive alkyl iodide in situ by adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) (Finkelstein reaction).

• Temperature: Many N-alkylations require heat to proceed. After adding your reagents at room temperature, try gradually increasing the temperature to 50-80 °C and monitoring the reaction by TLC or LC-MS.

• Side Reactions: Be aware that at higher temperatures, you risk promoting unwanted side reactions, such as the formation of N,N-dialkylated products.[3]

Base	Solvent	Typical Temperature	Key Considerations
NaH	THF, DMF	0 °C to 80 °C	Standard choice. Requires strictly anhydrous conditions.
K₂CO₃ / Cs₂CO₃	DMF, Acetonitrile	60 °C to 120 °C	Milder; often requires higher temperatures. Good for preventing ester hydrolysis.
LHMDS / KHMDS	THF	-78 °C to RT	Very strong, non-nucleophilic bases. Can be effective when others fail.

Q3: My N-alkylation reaction is producing a significant amount of the dialkylated product. How can I improve selectivity for mono-alkylation?

A3: The formation of a secondary amine after the first alkylation often results in a species that is more nucleophilic than the starting primary amine, leading to a second alkylation.[4] Controlling this is a classic challenge in amine synthesis.

Expert Insight: The key to preventing dialkylation is to manage the concentration and reactivity of the electrophile and the deprotonated amine.

Mitigation Strategies:

• Stoichiometry Control: Use a slight excess of the aminopyridine (e.g., 1.2 to 1.5 equivalents) relative to the alkylating agent.

• Slow Addition: Add the alkylating agent slowly to the reaction mixture using a syringe pump over several hours. This keeps its instantaneous concentration low, favoring reaction with the more abundant starting material.

• Lower Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. This reduces the rate of the second alkylation more significantly than the first in many cases.

• Protecting Groups: For complex syntheses, consider protecting the amine, performing the desired chemistry elsewhere, and then deprotecting. However, for a direct alkylation, this is often a last resort.

Logical Workflow for Optimizing Mono-alkylation

Caption: Stepwise approach to suppress N,N-dialkylation.

Challenges in Cross-Coupling Reactions (e.g., Buchwald-Hartwig)

Q4: I'm trying to use Methyl 2-amino-5-fluoronicotinate as a coupling partner in a Buchwald-Hartwig amination, but the reaction is failing. What are the unique challenges with this substrate?

A4: 2-Aminopyridines are notoriously challenging substrates in Buchwald-Hartwig aminations.[5][6] The difficulty arises from the molecule's own structure interfering with the catalytic cycle.

Mechanistic Insight: The nitrogen atoms in your substrate (both the 2-amino group and the pyridine ring nitrogen) are Lewis basic and can act as ligands for the palladium catalyst. This coordination can lead to catalyst inhibition or deactivation, effectively poisoning your reaction.[7]

Troubleshooting Decision Tree

Caption: Diagnostic workflow for failed Buchwald-Hartwig reactions.

Experimental Protocol: Screening for Buchwald-Hartwig Amination

• Setup: In a glovebox, add your aryl halide (1.0 eq), Methyl 2-amino-5-fluoronicotinate (1.2 eq), base (e.g., NaOtBu, 1.4 eq), palladium pre-catalyst (1-5 mol%), and ligand (1.2x mol% relative to Pd) to a dry reaction vial.

• Solvent: Add rigorously degassed solvent (e.g., toluene or dioxane, ~0.1 M).

• Reaction: Seal the vial, remove it from the glovebox, and heat to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing via LC-MS or GC-MS.

• Optimization: Based on the results, systematically vary the ligand, base, and solvent as outlined in the decision tree above. The use of modern, specialized ligands is often non-negotiable for this class of substrate.[8][9]

Ester Group Stability & Hydrolysis

Q5: During my reaction workup, I am consistently isolating the carboxylic acid byproduct instead of my desired methyl ester. How can I prevent this hydrolysis?

A5: Unwanted ester hydrolysis during workup is a frequent problem, especially when reactions are quenched with water or neutralized with aqueous base.[2] The methyl ester of your compound is particularly sensitive to basic hydrolysis (saponification).[1][10]

Expert Insight: The rate of hydrolysis is dependent on pH, temperature, and contact time. The goal is to minimize all three during the workup.

Optimized Workup Protocol to Prevent Hydrolysis:

• Cooling: Before quenching, cool the reaction mixture to 0 °C in an ice bath. This dramatically slows the rate of hydrolysis.

• Quenching: Quench the reaction by adding it to a cold, saturated solution of a mild base like ammonium chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃). Crucially, avoid strong bases like NaOH or KOH.

• Extraction: Immediately extract your product into a non-polar organic solvent like ethyl acetate or dichloromethane. Do not let the aqueous and organic layers sit for extended periods.

• Washing: If further washing is needed, use ice-cold brine.

• Drying and Concentration: Dry the organic layer thoroughly with an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent in vacuo at low temperature (e.g., <40 °C).

Parameter	Standard Workup (Problematic)	Optimized Workup (Recommended)	Rationale
Temperature	Room Temperature	0 °C (Ice Bath)	Slows hydrolysis kinetics.[2]
Neutralization	1M NaOH / KOH	Cold, sat. NaHCO₃ / NH₄Cl	Avoids strong bases that rapidly saponify esters.[1]
Contact Time	Potentially long	Rapid and efficient	Minimizes time the ester is exposed to aqueous conditions.
Drying	Minimal	Thorough (e.g., with Na₂SO₄)	Removes residual water that can cause hydrolysis on storage.

References

• Dissertation on the Synthesis of 2-Amino-5-Fluoropyridine. (n.d.). Google Patents.
• Chem-Impex. (n.d.). Methyl 2-Amino-5-bromonicotinate.
• U.S. Patent No. US5332824A. (1994). Process for the preparation of 2-amino-5-methyl-pyridine. Google Patents.
• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (n.d.). National Institutes of Health.

• Shi, Y. B., et al. (2010). Methyl 2-amino-5-chlorobenzoate. Acta Crystallographica Section E, E66, o3025. Retrieved from [Link]

• Synthesis of 2-amino-5-fluoropyridine. (n.d.). ResearchGate. Retrieved from [Link]

• U.S. Patent No. US6365740B1. (2002). Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine. Google Patents.

• N-alkylation of 2-pyridyl amine with arylmethyl alcohols. (n.d.). ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Reactions of Esters. Retrieved from [Link]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (n.d.). ResearchGate. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? Retrieved from [Link]

• Chinese Patent No. CN113214146A. (n.d.). Process for the N-alkylation of aminopyridines. Google Patents.

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). National Institutes of Health. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Chemistry of Esters. Retrieved from [Link]

• 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. (n.d.). National Institutes of Health. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions? Retrieved from [Link]

• German Patent No. DE10238212A1. (n.d.). Process for the preparation of α-amino acids by hydrolysis of hydantoins at elevated pressure and temperature. Google Patents.

• A Facile N-Monoalkylation of Aminopyridines. (n.d.). ResearchGate. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Malonic Ester Synthesis Reaction Mechanism. YouTube. Retrieved from [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. (n.d.). ACS Publications. Retrieved from [Link]

• What's the problem of Suzuki-Miyuara coupling reaction conditions? (n.d.). ResearchGate. Retrieved from [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. (n.d.). National Institutes of Health. Retrieved from [Link]

• Leah4sci. (2022). Ester Enolates Rxns, Mechanism, and Synthesis Practice. YouTube. Retrieved from [Link]

• The Cynical Chemist. (2025). The Ultimate Guide to Buchwald-Hartwig Amination. YouTube. Retrieved from [Link]

• De-esterification of amino acid esters. (n.d.). ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-fluoronicotinate. National Institutes of Health. Retrieved from [Link]

• Molport. (n.d.). Methyl 2-amino-6-chloronicotinate. Retrieved from [Link]

• U.S. Patent No. US4269985A. (1981). Process for the preparation of 2-amino-5-nitrothiazole. Google Patents.

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Navigating the Synthesis of Aminonicotinates: A Technical Support Guide for Researchers

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the Optimization of Reaction Parameters in Aminonicotinate Synthesis. As a Senior Application Scientist, I've designed this guide to be a dynamic resource, moving beyond rigid protocols to address the nuanced challenges encountered in the lab. Aminonicotinates are pivotal building blocks in medicinal chemistry, and mastering their synthesis is crucial for the timely advancement of drug discovery programs. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to empower you to overcome common hurdles and optimize your synthetic routes.

Troubleshooting Guide: From Low Yields to Purification Puzzles

This section is structured to help you diagnose and solve specific problems you may encounter during the synthesis of aminonicotinates.

Issue 1: Low or No Product Yield

Symptoms:

• Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis shows little to no formation of the desired aminonicotinate.

• Starting materials remain largely unconsumed.

• Isolation of a minimal amount of the target compound.

Potential Causes and Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Incomplete Reaction	The reaction may not have reached equilibrium or the activation energy barrier was not sufficiently overcome.	Extend Reaction Time: Monitor the reaction progress by TLC or LC-MS at regular intervals. Increase Temperature: Gradually increase the reaction temperature in increments of 10°C, while monitoring for potential side product formation. Note that excessive heat can lead to decomposition.
Catalyst Inactivity	The catalyst may have degraded due to improper storage, exposure to air or moisture, or poisoning by impurities in the starting materials or solvent.[1][2]	Use Fresh Catalyst: Ensure the catalyst is from a fresh, properly stored batch. Activate Catalyst: Some catalysts require pre-activation. Consult the supplier's instructions. Purify Reagents: Purify starting materials and solvents to remove potential catalyst poisons.
Suboptimal pH	For reactions involving acid or base catalysis, the pH of the reaction medium is critical for activating the substrates and catalyst.	Optimize pH: Carefully adjust the pH of the reaction mixture. For esterifications, a catalytic amount of a strong acid like sulfuric acid is often necessary.[3] For reactions like the Hofmann rearrangement, a basic medium is required.[4][5]
Poor Quality Reagents	The presence of impurities or degradation of starting materials can inhibit the reaction or lead to side reactions.	Verify Reagent Purity: Use reagents from reputable suppliers and verify their purity by appropriate analytical techniques (e.g., NMR, melting point). Use Fresh Solvents: Ensure solvents are anhydrous and free of peroxides, especially for moisture-sensitive reactions.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting decision tree for low reaction yield.

Issue 2: Formation of Significant Side Products

Symptoms:

• TLC or LC-MS analysis reveals multiple spots or peaks in addition to the desired product.

• Difficulty in purifying the target compound due to co-eluting impurities.

Potential Causes and Solutions:

Potential Cause	Scientific Rationale	Common Side Products & Mitigation
Over-reaction or Decomposition	Excessive reaction time or temperature can lead to the degradation of the product or the formation of undesired byproducts.	Unreacted Starting Material: If starting material is still present, the reaction may be incomplete. Polymerization: Can occur at high temperatures. Mitigation: Optimize reaction time and temperature. Use a lower temperature for a longer duration.
Side Reactions of Functional Groups	The presence of multiple reactive functional groups can lead to competing reactions.	Dimerization/Oligomerization: Can occur with bifunctional molecules. N-Alkylation (in reductive amination): Over-alkylation of the amine can occur.[6] Hydrolysis of Ester: If water is present, the ester product can hydrolyze back to the carboxylic acid. Mitigation: Use protecting groups for sensitive functionalities. Control stoichiometry carefully. Ensure anhydrous conditions for esterification.
Hofmann Rearrangement Specific Issues	The Hofmann rearrangement has a specific set of potential side reactions.	Formation of Ureas: The isocyanate intermediate can react with the amine product.[7] Incomplete Reaction: Unreacted N-bromoamide may be present. Mitigation: Ensure complete hydrolysis of the isocyanate by adjusting the workup conditions. Monitor the reaction closely to ensure full conversion of the starting amide.
Reduction of Nitro Group Specific Issues	The reduction of a nitro group can sometimes be incomplete or lead to undesired intermediates.	Hydroxylamine or Azo Compounds: Incomplete reduction can lead to these intermediates.[8] Mitigation: Ensure a sufficient amount of the reducing agent is used. Optimize the reaction conditions (e.g., catalyst, solvent, temperature) to favor complete reduction to the amine.

Issue 3: Purification Challenges

Symptoms:

• Difficulty in obtaining a pure product after workup.

• Product "oils out" during crystallization.

• Poor separation of the product from impurities during column chromatography.

Potential Causes and Solutions:

Crystallization:

Problem	Potential Cause	Solution
Oiling Out	The product is precipitating as a liquid phase instead of a solid crystalline material. This often happens when the solution is supersaturated too quickly or when the solvent is a poor choice.	Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath or refrigerator. Use a Different Solvent System: Experiment with different solvents or solvent mixtures. Common solvents for the crystallization of organic compounds include ethanol, methanol, ethyl acetate, and hexane, or mixtures thereof.[4][9]
Poor Crystal Formation	The product precipitates as an amorphous solid or very fine powder, which can be difficult to filter and may trap impurities.	Scratching the Flask: Gently scratching the inside of the flask with a glass rod can induce crystal nucleation. Seeding: Add a small crystal of the pure product to the solution to initiate crystallization.
Co-precipitation of Impurities	Impurities with similar solubility profiles to the product can crystallize along with it.	Recrystallization: Perform a second crystallization from a different solvent system to improve purity.

Column Chromatography:

Problem	Potential Cause	Solution
Poor Separation	The polarity of the mobile phase is too high or too low, resulting in the product and impurities eluting together.	Optimize Mobile Phase: Systematically vary the solvent ratio of your mobile phase. A common starting point for aminonicotinates is a mixture of hexane and ethyl acetate.[10] A small amount of a more polar solvent like methanol can be added to increase the polarity. The addition of a small amount of a basic modifier like triethylamine or ammonia to the mobile phase can improve the peak shape of basic compounds like aminonicotinates.[11]
Tailing of Peaks	The product is interacting strongly with the stationary phase, leading to broad, asymmetric peaks.	Add a Modifier: As mentioned above, adding a small amount of a base to the mobile phase can help to reduce tailing. Change the Stationary Phase: If tailing persists, consider using a different stationary phase, such as alumina or a bonded-phase silica gel.
Product Decomposition on Column	The product is unstable on the silica gel, which is acidic.	Use a Deactivated Stationary Phase: Use silica gel that has been treated with a base (e.g., triethylamine) to neutralize the acidic sites. Use an Alternative Stationary Phase: Consider using neutral alumina or a C18 reversed-phase column.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to control during the esterification of an aminonicotinic acid?

A1: The most critical parameter is the removal of water. The esterification reaction is an equilibrium process, and the presence of water will drive the reaction backward, reducing the yield of the desired ester. Using a dehydrating agent or a Dean-Stark apparatus to remove water as it is formed is crucial for achieving high yields.[6]

Q2: How can I avoid the formation of di-substituted ureas during a Hofmann rearrangement?

A2: The formation of symmetrical ureas occurs when the isocyanate intermediate reacts with the newly formed primary amine product. To minimize this, it is important to ensure that the isocyanate is rapidly hydrolyzed to the amine. This can be achieved by using a sufficient excess of aqueous base and ensuring efficient mixing during the hydrolysis step.

Q3: My aminonicotinate product is a low-melting solid or an oil. How can I best purify it?

A3: For low-melting solids or oils, column chromatography is often the most effective purification method. If the compound is thermally stable, vacuum distillation can also be an option. For column chromatography, carefully select a solvent system that provides good separation between your product and any impurities.

Q4: I am scaling up my aminonicotinate synthesis. What are the key challenges I should anticipate?

A4: Key challenges in scaling up include maintaining efficient heat transfer and mixing, managing the addition of reagents to control exotherms, and ensuring consistent product quality.[12][13] Purification at a larger scale can also be more challenging, and crystallization may be preferred over chromatography for practical reasons. It is advisable to perform a pilot scale-up run to identify and address any potential issues before committing to a large-scale synthesis.

Experimental Protocols

This section provides a detailed, self-validating protocol for a common synthetic route to an aminonicotinate.

Synthesis of Ethyl 4-Aminonicotinate via Reduction of Ethyl 4-Nitronicotinate

This protocol is adapted from a known procedure for the synthesis of a similar aromatic amine.[14]

Materials:

• Ethyl 4-nitronicotinate

• Iron powder (<100 mesh)

• Ammonium chloride

• Ethanol

• Water

• Dichloromethane

• Hexane

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, suspend ethyl 4-nitronicotinate (1.0 eq) in a mixture of ethanol and a solution of ammonium chloride in water.

• Addition of Reducing Agent: To the stirred suspension, add iron powder (approximately 10 eq).

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate). The disappearance of the starting material spot indicates the completion of the reaction.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with water and filter through a pad of celite to remove the iron salts. Wash the filter cake with ethanol.

  • Combine the filtrate and washings and concentrate under reduced pressure to remove the ethanol.

  • Extract the aqueous residue with dichloromethane (3 x volumes).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solution under reduced pressure to obtain the crude product.

  • For crystallization, dissolve the crude product in a minimal amount of hot dichloromethane and then add hexane until the solution becomes cloudy. Allow the solution to cool to room temperature and then in a refrigerator to induce crystallization.

  • Collect the crystals by vacuum filtration, wash with cold hexane, and dry under vacuum to obtain pure ethyl 4-aminonicotinate.

Process Validation Workflow

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• 5. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. What are the main phases of Column Chromatography? | AAT Bioquest [aatbio.com]
• 11. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Problems in scale-up of biotechnology production processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 14. Organic Syntheses Procedure [orgsyn.org]

Methods for removing impurities from Methyl 2-amino-5-fluoronicotinate

Welcome to the technical support center for the purification of Methyl 2-amino-5-fluoronicotinate. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this versatile pyridine derivative. As a key building block in pharmaceutical synthesis, its purity is paramount. This document provides in-depth, field-tested troubleshooting guides and FAQs to address the specific challenges encountered during its purification.

Introduction: The "Why" Behind the Purification Strategy

Methyl 2-amino-5-fluoronicotinate is typically synthesized via the esterification of 2-amino-5-fluoronicotinic acid in methanol, often catalyzed by a strong acid like H₂SO₄ or SOCl₂.[1] Understanding this synthetic route is crucial because it dictates the likely impurity profile. The primary impurity of concern is the unreacted starting material, 2-amino-5-fluoronicotinic acid .

The purification strategy hinges on the difference in the functional groups between the desired product and this key impurity:

• Product (Methyl 2-amino-5-fluoronicotinate): Contains a basic amino group and a neutral methyl ester.

• Impurity (2-amino-5-fluoronicotinic acid): Contains a basic amino group and an acidic carboxylic acid.

This acidic functional group in the starting material is the primary handle we will use to achieve separation. The following sections provide a logical, step-by-step approach to isolating the pure ester.

Troubleshooting & Purification Workflow

This diagram outlines the decision-making process for purifying your crude Methyl 2-amino-5-fluoronicotinate.

Caption: Decision workflow for purifying Methyl 2-amino-5-fluoronicotinate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude sample?

A1: The most prevalent impurity is typically the unreacted starting material, 2-amino-5-fluoronicotinic acid .[1] Other potential impurities include residual methanol, the acid catalyst (or its salts after neutralization), and trace byproducts from the synthesis of the parent acid itself.

Q2: Why is my product a different color (e.g., yellow or brown) instead of the expected white to off-white solid?

A2: Discoloration often arises from trace impurities or degradation products formed during the synthesis, especially if elevated temperatures were used. Pyridine derivatives can be sensitive and may form colored charge-transfer complexes. A thorough purification via the methods described below will typically remove these colored impurities.

Q3: Can I just distill the product to purify it?

A3: Distillation is generally not recommended for this compound. Methyl 2-amino-5-fluoronicotinate is a solid with a relatively high boiling point and may be thermally labile. Attempting to distill it, even under high vacuum, risks decomposition.

Q4: My NMR shows a clean spectrum, but my melting point is broad. Is it pure?

A4: Not necessarily. A broad melting point is a strong indicator of impurities, even if they are not visible in a standard ¹H NMR. The impurity (e.g., the starting carboxylic acid) might have overlapping proton signals or be present at a low enough level to be missed without careful integration. Always use multiple analytical techniques (e.g., HPLC, LC-MS, melting point) to confirm purity.

Troubleshooting Guide: Step-by-Step Solutions

Issue 1: My purified product is still acidic.

• Core Problem: Incomplete removal of the 2-amino-5-fluoronicotinic acid starting material.

• Causality: The amino group on both the product and the impurity makes them basic.[2] However, the carboxylic acid group on the impurity is acidic. An acid-base extraction is the most effective way to exploit this difference.[3] A simple water wash is insufficient because the starting acid has limited water solubility.

• Solution: Perform an Acid-Base Extraction.

  Caption: Workflow for acid-base extraction. (*Note: Layer position depends on the organic solvent's density relative to water.)

  Detailed Protocol: Acid-Base Extraction

  • Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane (DCM) (approx. 10-20 mL per gram of crude material).

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Caution: Stopper the funnel and invert it gently, venting frequently to release CO₂ gas that evolves from the acid-base reaction.

  • Once gas evolution ceases, shake the funnel vigorously for 1-2 minutes.

  • Allow the layers to separate fully.

  • Drain the lower aqueous layer.

  • Repeat the wash (steps 3-7) with fresh NaHCO₃ solution one more time to ensure complete removal of the acidic impurity.

  • Wash the organic layer with brine (saturated NaCl solution) to remove residual water.[4]

  • Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure to yield the purified, non-acidic product.

Issue 2: Low yield or no crystals form during recrystallization.

• Core Problem: Improper solvent choice or incorrect concentration.

• Causality: A successful recrystallization requires a solvent system where the product is highly soluble at high temperatures but poorly soluble at low temperatures. If the compound is too soluble, it will not crystallize upon cooling. If it is not soluble enough, you will either fail to dissolve it or require massive solvent volumes, leading to low recovery.

• Solution: Systematic Solvent Screening.

  Protocol: Recrystallization Solvent Screening

  • Place a small amount of your product (approx. 20-30 mg) into several test tubes.

  • To each tube, add a different solvent dropwise at room temperature, vortexing after each addition. Note the solubility.

  • If the compound is insoluble at room temperature, heat the solvent to its boiling point and observe if the compound dissolves. This is a potential candidate solvent.

  • If the compound dissolves, cool the test tube in an ice bath and observe for crystal formation.

  • The ideal solvent will dissolve the product completely when hot and result in significant crystal formation when cold.

  Table 1: Recommended Solvents for Screening

Solvent System	Polarity	Rationale & Comments
Single Solvents
Ethanol or Isopropanol	Polar Protic	Often good for compounds with H-bond donors/acceptors.
Ethyl Acetate	Polar Aprotic	A versatile solvent for moderately polar compounds.
Toluene	Non-polar	Good for less polar compounds; may require a co-solvent.
Co-solvent Systems
Ethyl Acetate / Hexanes	Mid to Low	Dissolve in minimal hot ethyl acetate, then add hexanes dropwise until cloudy. Reheat to clarify, then cool slowly.
Ethanol / Water	High to Mid	Dissolve in minimal hot ethanol, then add water dropwise until persistent cloudiness appears. Reheat, then cool.

Issue 3: Impurities remain even after recrystallization.

• Core Problem: The impurity has very similar solubility and polarity characteristics to the product, causing it to co-crystallize.

• Causality: Recrystallization is effective at removing impurities with significantly different polarities. If an impurity has a similar structure and polarity, it can become incorporated into the crystal lattice of the product.

• Solution: Flash Column Chromatography.

  Protocol: Flash Column Chromatography

  • Stationary Phase: Silica gel (standard grade, 230-400 mesh).

  • Mobile Phase (Eluent) Selection:

    • Use Thin Layer Chromatography (TLC) to determine the optimal solvent system.

    • Spot your crude material on a silica TLC plate.

    • Develop the plate in various mixtures of a non-polar solvent (e.g., Hexanes or Heptane) and a more polar solvent (e.g., Ethyl Acetate).

    • The ideal eluent system will give your product a Retention Factor (Rf) of ~0.3-0.4 and show good separation from all impurity spots.

  • Column Packing: Pack a glass column with a slurry of silica gel in the chosen non-polar solvent (e.g., hexanes).

  • Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent (like DCM), adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

  • Elution: Run the column by passing the eluent through the silica gel, collecting fractions.

  • Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

  Table 2: Starting Eluent Systems for TLC Analysis

System (Hexane:Ethyl Acetate)	Expected Rf of Product	Notes
90:10	Very Low	Start here if product is expected to be very polar.
70:30	Good Starting Point	A common starting ratio for many organic compounds.
50:50	High	Use if the product is less polar.

For closely related compounds like methyl 2-amino-5-chloronicotinate, a hexane-dichloromethane-ether mixture has been reported to be effective.[5]

References

• Chen, J., et al. (2011). Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Dissertation. Available at: [Link]

• Wang, Y., et al. (2009). Synthesis of 2-amino-5-fluoropyridine. Chinese Journal of Pharmaceuticals. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2023). Exploring the Synthesis Pathways of Methyl 2-aminonicotinate: A Key Intermediate. Technical Article. Available at: [Link]

• Rivadeneira, E., & Jelich, K. (1994). Process for the preparation of 2-amino-5-methyl-pyridine. U.S. Patent No. 5,332,824.

• PubChem. Methyl 2-chloro-5-fluoronicotinate. National Center for Biotechnology Information. Available at: [Link]

• LibreTexts Chemistry. (2020). Acidity and Basicity of Amines. Available at: [Link]

• Ashenhurst, J. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry. Available at: [Link]

• Benson, J. R., & Hare, P. E. (1975). Column chromatography of amino acids with fluorescence detection. Proceedings of the National Academy of Sciences, 72(2), 619-622. Available at: [Link]

• LibreTexts Chemistry. (2022). Acid-Base Extraction. Available at: [Link]

• Magritek. (2021). Separation of Acidic, Basic and Neutral Compounds. Available at: [Link]

• Shi, Y. B., et al. (2010). Methyl 2-amino-5-chlorobenzoate. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3025. Available at: [Link]

• Henkel, G., et al. (2002). Process for the preparation of α-amino acids by hydrolysis of hydantoins at elevated pressure and temperature. German Patent No. DE10238212A1.

• Ghorbani-Vaghei, R., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2336-2344. Available at: [Link]

• HELIX Chromatography. HPLC Methods for analysis of 2-Amino-5-methylthiazole. Application Note. Available at: [Link]

• Chad's Prep. (2021). 22.2 Basicity of Amines. YouTube. Available at: [Link]

• Nichols, L. (2022). Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5118815A - Method for crystallization of amino acids - Google Patents [patents.google.com]

Technical Support Center: Navigating the Scale-Up Synthesis of Methyl 2-amino-5-fluoronicotinate

Welcome to the dedicated technical support center for the synthesis of Methyl 2-amino-5-fluoronicotinate. This guide is designed for researchers, chemists, and process development professionals to address the common and complex challenges encountered during the scale-up of this important chemical intermediate. Methyl 2-amino-5-fluoronicotinate is a key building block in the development of pharmaceuticals and agrochemicals.[1] Its successful and efficient synthesis at scale is critical for advancing drug discovery and development programs.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles and practical experience.

I. Understanding the Core Synthesis and Potential Pitfalls

The synthesis of Methyl 2-amino-5-fluoronicotinate typically involves the construction of the substituted pyridine ring. A common retrosynthetic analysis suggests starting from more readily available materials and introducing the required functional groups.

Caption: Retrosynthetic analysis of Methyl 2-amino-5-fluoronicotinate.

While several synthetic routes exist, a prevalent strategy involves the cyclocondensation of acyclic precursors followed by functional group manipulations. Challenges often arise from side reactions, purification difficulties, and ensuring regiochemical control during the introduction of the fluorine and amino groups.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of Methyl 2-amino-5-fluoronicotinate.

FAQ 1: What are the most common synthetic routes and their associated challenges at scale?

Answer:

Two primary routes are often considered for the synthesis of this molecule, each with distinct advantages and challenges on a larger scale.

Route A: Starting from a Pre-fluorinated Pyridine

This approach often begins with a commercially available fluorinated pyridine derivative, such as 2-amino-5-fluoropyridine.[2] The challenge then lies in introducing the carboxyl group or its ester equivalent at the 3-position.

• Potential Issues & Troubleshooting:

  • Low Regioselectivity: Direct carboxylation can lead to a mixture of isomers.

    • Solution: Employing a directed ortho-metalation (DoM) strategy can provide high regioselectivity. This involves deprotonation at the 3-position, facilitated by the directing effect of the amino group, followed by quenching with a suitable electrophile like carbon dioxide or a chloroformate.

  • Harsh Reaction Conditions: Some carboxylation methods require strong bases or high temperatures, which can be problematic for scale-up in terms of equipment compatibility and safety.

    • Solution: Optimization of the DoM protocol to use milder bases (e.g., LDA, n-BuLi) at lower temperatures is crucial. Careful control of addition rates and temperature is paramount to avoid side reactions.

Route B: Constructing the Fluorinated Pyridine Ring

This "bottom-up" approach involves the condensation of acyclic precursors to form the pyridine ring with the desired substituents. For instance, a reaction between an enamino keto ester and a suitable C3-synthon.

• Potential Issues & Troubleshooting:

  • Complex Reaction Mixture: Cyclocondensation reactions can sometimes yield a mixture of products, including regioisomers and byproducts from self-condensation of starting materials.

    • Solution: Precise control over reaction stoichiometry, temperature, and catalyst loading is essential. A thorough understanding of the reaction mechanism can help in optimizing conditions to favor the desired product.[3]

  • Fluorine Introduction: Introducing the fluorine atom onto the pyridine ring can be challenging.

    • Solution: The use of electrophilic fluorinating agents like N-Fluorobenzenesulfonimide (NFSI) or Selectfluor® on a pre-formed pyridine ring is a common strategy. Alternatively, starting with a fluorine-containing building block can be more efficient.

FAQ 2: I am observing significant byproduct formation during the final esterification step. How can I minimize this?

Answer:

The final esterification of 2-amino-5-fluoronicotinic acid to its methyl ester can be prone to side reactions, particularly at elevated temperatures or in the presence of strong acids.

• Common Byproducts:

  • Dimerization/Amide Formation: The amino group of one molecule can react with the activated carboxylic acid of another, leading to amide bond formation and oligomerization.

  • Decarboxylation: At high temperatures, nicotinic acids can be susceptible to decarboxylation.

• Troubleshooting Strategies:

  • Milder Esterification Conditions:

    • Fischer Esterification (Optimized): Use a catalytic amount of a strong acid (e.g., H₂SO₄, TsOH) in methanol. It is critical to maintain the lowest effective temperature to minimize side reactions.

    • Thionyl Chloride/Methanol: This is a highly effective method.[4] Add thionyl chloride dropwise to cold methanol to generate anhydrous HCl in situ, then add the nicotinic acid. This avoids the high temperatures of traditional Fischer esterification.

  • Use of Protecting Groups: While less ideal for scale-up due to additional steps, protection of the amino group (e.g., as an acetyl or Boc derivative) can prevent amide formation. The protecting group is then removed after esterification.

FAQ 3: Purification of the final product is proving difficult. What are the recommended procedures for obtaining high purity Methyl 2-amino-5-fluoronicotinate?

Answer:

Purification is a critical step, and challenges often stem from the presence of closely related impurities.

• Recommended Purification Protocol:

  • Work-up: After the reaction is complete, the mixture is typically neutralized and the product is extracted into an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Aqueous Washes: Washing the organic layer with a dilute base (e.g., sodium bicarbonate solution) can remove unreacted acidic starting material. A subsequent brine wash will help to remove water.

  • Crystallization: This is often the most effective method for achieving high purity on a large scale.

    • Solvent Screening: A systematic screening of solvents is recommended. Common solvent systems for nicotinic acid derivatives include ethanol/water, isopropanol, or toluene.

    • Procedure: Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly. Seeding with a small crystal of pure product can aid in inducing crystallization.

  • Column Chromatography (for smaller scales or difficult separations): While less practical for large-scale production, silica gel chromatography can be used. A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, is typically effective.

FAQ 4: What are the key safety considerations when scaling up the synthesis of Methyl 2-amino-5-fluoronicotinate?

Answer:

Safety is paramount in any chemical synthesis, and scale-up introduces additional hazards.

• Hazardous Reagents:

  • Organolithium Reagents (e.g., n-BuLi): Pyrophoric and highly reactive with water and protic solvents. Handle under an inert atmosphere (nitrogen or argon).

  • Thionyl Chloride: Corrosive and toxic. Reacts violently with water to release HCl and SO₂ gases. Use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).[5]

  • Fluorinating Agents (e.g., NFSI, Selectfluor®): Strong oxidizers. Avoid contact with combustible materials.

• Reaction Exotherms:

  • Many of the reaction steps, particularly those involving strong bases or acids, can be exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.

  • Mitigation: Use a reactor with efficient cooling and agitation. Add reagents slowly and monitor the internal temperature closely.

• Product Handling:

  • While specific toxicity data for Methyl 2-amino-5-fluoronicotinate may be limited, it is prudent to treat it as a potentially hazardous compound. Avoid inhalation of dust and skin contact.[6][7]

Safety Data Summary Table:

Reagent/Product	Key Hazards	Recommended Precautions
n-Butyllithium	Pyrophoric, Corrosive	Inert atmosphere, specialized handling
Thionyl Chloride	Corrosive, Toxic, Water-reactive	Fume hood, acid-resistant gloves, face shield
Selectfluor®	Oxidizer, Irritant	Avoid combustible materials, appropriate PPE
Methyl 2-amino-5-fluoronicotinate	Potential Irritant	Standard PPE (gloves, lab coat, safety glasses)

III. Detailed Experimental Protocol: Esterification of 2-amino-5-fluoronicotinic acid

This protocol provides a robust method for the methyl esterification, a common final step in the synthesis.

Caption: Workflow for the esterification of 2-amino-5-fluoronicotinic acid.

Step-by-Step Methodology:

• Reactor Setup: Equip a suitably sized reactor with a mechanical stirrer, a temperature probe, a condenser, and a nitrogen inlet. Ensure the system is dry and purged with an inert atmosphere.

• Charging Reagents: To the reactor, add 2-amino-5-fluoronicotinic acid (1.0 equivalent) followed by anhydrous methanol (5-10 volumes).

• Cooling: Begin stirring and cool the resulting slurry to 0-5 °C using an ice bath.

• Thionyl Chloride Addition: Slowly add thionyl chloride (1.1-1.5 equivalents) dropwise via an addition funnel, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, slowly warm the mixture to reflux (approximately 65 °C). Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS) until the starting material is consumed (typically 4-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the bulk of the methanol.

  • To the residue, add ethyl acetate and water. Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

  • Separate the organic layer. Wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation and Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., isopropanol, ethyl acetate/heptane) to yield Methyl 2-amino-5-fluoronicotinate as a pure solid.

IV. References

• MySkinRecipes. Methyl 2-amino-5-fluoronicotinate. [Link]

• Google Patents. EP0655998B1 - Improved process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid and 2,6-dichloro-5-fluoronicotinoyl chloride.

• ResearchGate. Synthesis of 2-amino-5-fluoropyridine. [Link]

• ACS Publications. One-Pot Synthesis of Highly Substituted Nicotinic Acid Derivatives Based on a Formylation Strategy of Enamino Keto Esters. The Journal of Organic Chemistry. [Link]

• Google Patents. CN107721917B - A kind of green synthesis method of polysubstituted nicotinic acid ester compounds.

• Ningbo Inno Pharmchem Co., Ltd. Exploring the Synthesis Pathways of Methyl 2-aminonicotinate: A Key Intermediate. [Link]

• Google Patents. WO2017211543A1 - New menthyl nicotinate synthesis process.

Sources

• 1. Methyl 2-amino-5-fluoronicotinate [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. WO2017211543A1 - New menthyl nicotinate synthesis process - Google Patents [patents.google.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]

Technical Support Center: A Researcher's Guide to Handling and Preventing Moisture Contamination of Methyl 2-amino-5-fluoronicotinate

Welcome to the technical support center for Methyl 2-amino-5-fluoronicotinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the proper handling, storage, and troubleshooting of this moisture-sensitive reagent. Adherence to these protocols is critical for ensuring experimental reproducibility, maintaining compound integrity, and achieving desired synthetic outcomes.

Introduction: The Challenge of Moisture

Methyl 2-amino-5-fluoronicotinate is a key building block in pharmaceutical synthesis. Its molecular structure, featuring an amino group and a methyl ester, renders it susceptible to moisture-induced degradation. The primary amine can act as a nucleophile, and the ester can undergo hydrolysis. This guide will equip you with the knowledge and techniques to mitigate these risks effectively.

Frequently Asked Questions (FAQs)

Q1: How does moisture affect Methyl 2-amino-5-fluoronicotinate?

A1: Moisture can lead to two primary degradation pathways:

• Hydrolysis of the Ester: The methyl ester group can be hydrolyzed to the corresponding carboxylic acid, 2-amino-5-fluoronicotinic acid. This reaction is often catalyzed by acidic or basic conditions and can significantly impact reaction yields and purity of the final product.

• Degradation of the Aminopyridine Ring: While the aminopyridine core is generally stable, prolonged exposure to moisture, especially at elevated temperatures or in the presence of other reactive species, can lead to complex degradation pathways.

Q2: What are the visible signs of moisture contamination?

A2: Visual inspection can sometimes indicate moisture contamination. Signs include:

• Clumping or caking of the powder.

• A change in the material's color or appearance .

• Partial or complete dissolution if significant moisture is present.

However, in many cases, low-level moisture contamination that can still impact reactions may not be visible. Therefore, analytical testing is recommended if you suspect contamination.

Q3: How should I properly store this reagent?

A3: Proper storage is your first line of defense. We recommend storing Methyl 2-amino-5-fluoronicotinate in a tightly sealed container, inside a desiccator with a suitable desiccant (e.g., silica gel, calcium chloride). For long-term storage, consider placing the container in a freezer at or below -20°C, inside a secondary sealed container to prevent condensation upon removal.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Inconsistent Reaction Yields or Failure

• Symptom: You are experiencing lower than expected yields, or your reaction is failing to proceed to completion.

• Potential Cause: Moisture contamination of your Methyl 2-amino-5-fluoronicotinate or reaction solvents is a likely culprit. Water can react with your reagents, catalysts, or intermediates.

• Troubleshooting Steps:

  • Verify Solvent Anhydrousness: Ensure all solvents are freshly dried using appropriate methods (e.g., distillation from a drying agent, passage through an activated alumina column).

  • Implement Inert Atmosphere Techniques: For highly sensitive reactions, use of a glovebox or Schlenk line is strongly recommended to exclude atmospheric moisture.

  • Test Reagent for Moisture: If you suspect the starting material is compromised, perform a moisture analysis as detailed in the "Analytical Protocols" section below.

Issue 2: Appearance of Unexpected Byproducts in Analysis (TLC, LC-MS, NMR)

• Symptom: Your reaction mixture shows an unexpected spot on TLC, an extra peak in your LC-MS, or unfamiliar signals in the NMR spectrum.

• Potential Cause: This could be the hydrolyzed carboxylic acid byproduct.

• Troubleshooting Steps:

  • Co-spot on TLC: Run a TLC with your reaction mixture alongside a sample of the starting material that you have intentionally exposed to a drop of water and gentle warming. If the new spot in your reaction matches the spot from the hydrolyzed sample, you have confirmed hydrolysis.

  • Characterize the Byproduct: If possible, isolate the byproduct and characterize it by NMR and mass spectrometry to confirm its identity as 2-amino-5-fluoronicotinic acid.

  • Review Workup Procedure: Aqueous workup steps, especially under basic conditions (e.g., sodium bicarbonate wash), can promote ester hydrolysis. Minimize contact time with aqueous layers and use cold solutions to reduce the rate of hydrolysis.[1]

Experimental Protocols & Methodologies

Protocol 1: Best Practices for Handling and Dispensing

This protocol outlines the standard procedure for handling Methyl 2-amino-5-fluoronicotinate to minimize moisture exposure.

Materials:

• Methyl 2-amino-5-fluoronicotinate in its original container

• Spatula

• Weighing vessel

• Desiccator or glovebox

• Argon or Nitrogen gas source (optional, for sensitive applications)

Procedure:

• Equilibration: If the reagent is stored in a freezer, allow the sealed container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

• Inert Environment: Whenever possible, handle the solid inside a glovebox with a dry, inert atmosphere.

• Rapid Dispensing: If a glovebox is not available, open the container in a fume hood with low air-flow. Quickly weigh the desired amount of material into a pre-dried weighing vessel.

• Immediate Resealing: Tightly reseal the main container immediately after dispensing. Purging the headspace with a dry, inert gas like argon or nitrogen before sealing can further protect the remaining material.

• Storage: Return the main container to the desiccator for storage.

Diagram: Workflow for Handling Moisture-Sensitive Reagents

Caption: A logical workflow for handling moisture-sensitive solids.

Analytical Protocols for Moisture Detection and Quantification

Consistent and reliable results depend on the ability to verify the quality of your reagents. Below are established methods for determining moisture content.

Protocol 2: Moisture Determination by Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for accurate water determination. It is a quantitative chemical method based on the reaction of water with iodine and sulfur dioxide.[2]

• Principle: This method directly titrates the water present in a sample. It is highly specific to water and can detect even trace amounts.

• Instrumentation: A volumetric or coulometric Karl Fischer titrator is required.

• General Procedure (for a solid sample):

  • Standardize the KF reagent with a known water standard.

  • Accurately weigh a sample of Methyl 2-amino-5-fluoronicotinate.

  • Quickly transfer the sample to the titration vessel containing a suitable anhydrous solvent (e.g., methanol).

  • Titrate with the KF reagent until the endpoint is reached.

  • The instrument software will calculate the water content as a percentage or in parts per million (ppm).

Parameter	Volumetric KF	Coulometric KF
Typical Range	100 ppm to 100%	1 ppm to 5%
Sample Size	Larger (mg to g)	Smaller (µg to mg)
Best For	Routine QC, higher moisture levels	Trace moisture analysis

Table 1. Comparison of Volumetric and Coulometric Karl Fischer Titration.

Protocol 3: Detection of Hydrolysis by FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy can be a rapid, qualitative method to check for significant hydrolysis.

• Principle: The hydrolysis of the methyl ester to a carboxylic acid will result in the appearance of a broad O-H stretching band and a shift in the C=O stretching frequency.

• Procedure:

  • Acquire an FTIR spectrum of a reference (uncontaminated) sample of Methyl 2-amino-5-fluoronicotinate.

  • Acquire an FTIR spectrum of the suspect sample.

  • Compare the two spectra.

• Interpretation of Spectral Changes:

Functional Group	Expected Wavenumber (cm⁻¹)	Indication of Hydrolysis
Carboxylic Acid O-H	2500-3300 (broad)	Appearance of a new, broad peak in this region.
Ester C=O	~1720-1740	Decrease in intensity.
Carboxylic Acid C=O	~1700-1720	Appearance of a new peak, often overlapping with the ester C=O.

Table 2. Key FTIR Spectral Regions for Detecting Hydrolysis.

Diagram: Hydrolysis of Methyl 2-amino-5-fluoronicotinate

Caption: The hydrolysis reaction of the ester functional group.

Preventive Measures and Best Practices

Preventing contamination is always more effective than dealing with its consequences.

• Procurement and Receiving: Upon receiving a new bottle, inspect the seal for integrity. If the seal is compromised, do not accept the shipment.

• Dedicated Equipment: Use dedicated spatulas and weighing vessels for moisture-sensitive compounds to avoid cross-contamination.

• Laboratory Environment: Maintain a controlled laboratory environment with low humidity. Use dehumidifiers if necessary.

• Training: Ensure all laboratory personnel are trained on the principles and techniques for handling air- and moisture-sensitive reagents.

By implementing these robust handling protocols, troubleshooting guides, and analytical checks, you will be well-equipped to maintain the integrity of your Methyl 2-amino-5-fluoronicotinate, leading to more reliable and reproducible research outcomes.

References

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Reference Data & Comparative Studies

A Comparative Guide for Synthetic Chemists: Methyl 2-amino-5-fluoronicotinate vs. Methyl 2-amino-5-chloronicotinate

In the realm of medicinal chemistry and materials science, the 2-aminopyridine scaffold is a privileged structure, offering a versatile platform for the synthesis of a myriad of functional molecules. The introduction of a halogen at the 5-position provides a crucial handle for further synthetic transformations. This guide offers an in-depth comparison of two key building blocks: methyl 2-amino-5-fluoronicotinate and methyl 2-amino-5-chloronicotinate . We will delve into their synthesis, comparative reactivity in pivotal cross-coupling and nucleophilic substitution reactions, and spectroscopic characteristics, providing researchers with the necessary insights to make informed decisions in their synthetic endeavors.

Physicochemical Properties: A Tale of Two Halogens

The seemingly subtle difference between a fluorine and a chlorine atom at the 5-position of the pyridine ring imparts distinct electronic and steric properties to the molecules, which in turn govern their reactivity.

Property	Methyl 2-amino-5-fluoronicotinate	Methyl 2-amino-5-chloronicotinate
Molecular Formula	C₇H₇FN₂O₂	C₇H₇ClN₂O₂
Molecular Weight	170.14 g/mol	186.60 g/mol [1]
Appearance	Off-white to light yellow solid	Light yellow to brown solid[2]
Storage	Room temperature, protect from light	Room temperature, inert atmosphere[2]

Synthesis of the Building Blocks

While both compounds can be sourced commercially, understanding their synthesis is crucial for cost-effective scale-up and for the preparation of derivatives.

Synthesis of Methyl 2-amino-5-fluoronicotinate

A practical route to methyl 2-amino-5-fluoronicotinate commences with the commercially available 2-aminopyridine. The synthesis involves a multi-step sequence, with the key fluorination step being a Schiemann reaction.[3][4] Subsequent carboxylation and esterification would yield the final product.

A plausible synthetic route to Methyl 2-amino-5-fluoronicotinate.

Synthesis of Methyl 2-amino-5-chloronicotinate

A documented synthesis of methyl 2-amino-5-chloronicotinate starts from the corresponding dichlorinated precursor, methyl 2,5-dichloronicotinate. A nucleophilic aromatic substitution with ammonia provides the desired product.[2]

A documented synthetic route to Methyl 2-amino-5-chloronicotinate.

Comparative Reactivity in Key Synthetic Transformations

The utility of these building blocks is defined by their reactivity in reactions that form new carbon-carbon and carbon-heteroatom bonds. Here, we compare their predicted and documented performance in three critical classes of reactions.

Nucleophilic Aromatic Substitution (SNAr)

In nucleophilic aromatic substitution reactions, the reactivity of halopyridines is significantly influenced by the position of the halogen relative to the electron-withdrawing pyridine nitrogen and the nature of the halogen itself. For SNAr, the reactivity order of halogens is typically F > Cl > Br > I. This is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and stabilizing the intermediate Meisenheimer complex.

It has been demonstrated that the reaction of 2-fluoropyridine with sodium ethoxide is significantly faster than that of 2-chloropyridine.[5] This principle extends to the 5-halo-2-aminopyridine system.

Expected Reactivity: Methyl 2-amino-5-fluoronicotinate > Methyl 2-amino-5-chloronicotinate

This enhanced reactivity makes the fluoro-derivative the preferred substrate for SNAr reactions, allowing for the use of milder reaction conditions and potentially leading to higher yields and cleaner reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are cornerstones of modern organic synthesis. In these reactions, the reactivity of the aryl halide is a critical factor, with the general trend being I > Br > Cl >> F. This is due to the bond dissociation energies of the carbon-halogen bond, where the C-F bond is significantly stronger and less readily undergoes oxidative addition to the palladium(0) catalyst.

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds. While aryl chlorides can be effective coupling partners with the use of appropriate ligands and conditions, aryl fluorides are generally unreactive.

Expected Reactivity: Methyl 2-amino-5-chloronicotinate >> Methyl 2-amino-5-fluoronicotinate

For researchers aiming to perform a Suzuki coupling at the 5-position, the chloro-derivative is the logical choice. The fluoro-analogue would likely require harsh conditions and specialized catalysts, if it reacts at all.

Comparative reactivity in Suzuki-Miyaura coupling.

Similar to the Suzuki coupling, the Buchwald-Hartwig amination, which forms C-N bonds, relies on the oxidative addition of the aryl halide to the palladium catalyst.[6] Consequently, the same reactivity trend is observed.

Expected Reactivity: Methyl 2-amino-5-chloronicotinate >> Methyl 2-amino-5-fluoronicotinate

The chloro-derivative is the more suitable substrate for Buchwald-Hartwig amination at the 5-position. The robustness of the C-F bond makes the fluoro-derivative a poor substrate for this transformation under standard conditions.

Spectroscopic Properties: A Comparative Look

While detailed spectroscopic data should be acquired for each batch, typical NMR shifts can aid in characterization and reaction monitoring.

Nucleus	Methyl 2-amino-5-fluoronicotinate (Predicted)	Methyl 2-amino-5-chloronicotinate (Analogues)
¹H NMR	Aromatic protons will show coupling to ¹⁹F. The proton ortho to fluorine will exhibit a larger coupling constant.	Aromatic protons will appear as distinct doublets or doublets of doublets.
¹³C NMR	The carbon bearing the fluorine will show a large one-bond C-F coupling and will be significantly shifted downfield. Other carbons in the ring will also show smaller C-F couplings.	The carbon attached to chlorine will be shifted downfield compared to the unsubstituted analogue.

Experimental Protocols

The following are representative experimental protocols for the synthesis of the precursors to the title compounds.

Protocol 1: Synthesis of 2-Amino-5-fluoropyridine[3]

• Nitration: 2-Aminopyridine is first acetylated to protect the amino group. The resulting 2-acetamidopyridine is then nitrated using a mixture of nitric acid and sulfuric acid.

• Reduction: The nitro group of 2-acetamido-5-nitropyridine is reduced to an amino group, typically using iron in acetic acid or catalytic hydrogenation.

• Schiemann Reaction: The resulting 2-acetamido-5-aminopyridine is diazotized with sodium nitrite in the presence of fluoroboric acid (HBF₄). The resulting diazonium salt is then thermally decomposed to yield 2-acetamido-5-fluoropyridine.

• Hydrolysis: The acetyl protecting group is removed by acid or base hydrolysis to afford 2-amino-5-fluoropyridine.

Protocol 2: Synthesis of Methyl 2-amino-5-chloronicotinate[2]

• Ammonolysis: In a pressure vessel, dissolve methyl 2,5-dichloronicotinate (1.0 eq) in a 0.5 M solution of ammonia in 1,4-dioxane.

• Heating: Seal the vessel and heat the reaction mixture to 85-90 °C for an extended period (e.g., 9 days), monitoring the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the resulting solid by column chromatography on silica gel to obtain methyl 2-amino-5-chloronicotinate.

Conclusion and Practical Recommendations

The choice between methyl 2-amino-5-fluoronicotinate and methyl 2-amino-5-chloronicotinate is dictated by the intended synthetic transformation.

• For nucleophilic aromatic substitution (SNAr) , the fluoro-derivative is the superior choice due to the higher electrophilicity of the C-F bond and its better leaving group ability in this context. This allows for milder reaction conditions and broader substrate scope.

• For palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination , the chloro-derivative is the preferred substrate. The weaker C-Cl bond readily undergoes oxidative addition to the palladium catalyst, whereas the C-F bond is generally inert under standard coupling conditions.

By understanding the fundamental differences in the reactivity of the C-F and C-Cl bonds in these valuable building blocks, researchers can strategically design more efficient and effective synthetic routes towards their target molecules.

References

• Synthesis of 2-amino-5-fluoropyridine. (2025). ResearchGate. [Link]

• Methyl 2-chloronicotinate | C7H6ClNO2 | CID 819931. (n.d.). PubChem. [Link]

• Enantiocontrolled Synthesis of α-Methyl Amino Acids via Bn2N-α-Methylserine-β-lactone. (2005). Organic Chemistry Portal. [Link]

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. (n.d.). Dissertation. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2014). PMC. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. (2021). Chemical Science. [Link]

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A Comparative Guide to the Biological Activity of Halogenated Aminonicotinates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the strategic incorporation of halogen atoms into pharmacologically active scaffolds is a well-established method for modulating and enhancing therapeutic properties. This guide provides an in-depth comparative analysis of the biological activities of halogenated aminonicotinates, a class of compounds demonstrating significant potential across anticancer, antimicrobial, and anti-inflammatory applications. By examining the influence of different halogen substitutions on these activities, we aim to provide a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents.

The Significance of Halogenation in Drug Design

The introduction of halogens (fluorine, chlorine, bromine, and iodine) into a parent molecule can profoundly alter its physicochemical properties, including lipophilicity, metabolic stability, and binding interactions with biological targets. These modifications can lead to enhanced potency, selectivity, and pharmacokinetic profiles. The unique electronic and steric properties of each halogen contribute differently to the overall biological activity, making a comparative understanding essential for rational drug design.

Comparative Analysis of Biological Activities

This section details the anticancer, antimicrobial, and anti-inflammatory activities of various halogenated aminonicotinates, supported by experimental data from the literature.

Anticancer Activity

Halogenated compounds have shown considerable promise as anticancer agents. The cytotoxic effects of these derivatives are often evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability.

A study on halogenated chalcones and flavonols demonstrated that the antiproliferative activity against HCT116 human colorectal carcinoma cells increased as the substituent on the B-ring was varied from fluorine to chlorine and then to bromine. This trend highlights the significant impact of the nature of the halogen on cytotoxic potency. While direct comparative studies on a complete series of halogenated aminonicotinates are limited, the available data on related halogenated heterocyclic compounds suggest a similar trend. For instance, studies on halogenated benzofuran derivatives indicate that the introduction of halogens can significantly increase cytotoxicity compared to the unsubstituted parent compounds.

Table 1: Comparative Anticancer Activity of Halogenated Compounds (Illustrative Example)

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Fluorinated Analog	A549 (Lung)	15.2	Fictional Data for Illustration
Chlorinated Analog	A549 (Lung)	8.7	Fictional Data for Illustration
Brominated Analog	A549 (Lung)	5.1	Fictional Data for Illustration
Iodinated Analog	A549 (Lung)	9.5	Fictional Data for Illustration
Doxorubicin (Control)	A549 (Lung)	0.8	Fictional Data for Illustration

Note: The data in this table is illustrative to demonstrate the comparative format. Comprehensive, directly comparable data for a full series of halogenated aminonicotinates is an area requiring further research.

The mechanism of anticancer action for many halogenated compounds involves the induction of apoptosis and cell cycle arrest, often mediated through signaling pathways such as the p38 MAP kinase pathway.

Antimicrobial Activity

The emergence of antibiotic-resistant pathogens necessitates the development of new antimicrobial agents. Halogenation has been shown to enhance the antimicrobial potency of various compounds. The antimicrobial efficacy is typically determined by measuring the Minimum Inhibitory Concentration (MIC) using methods like broth microdilution.

Table 2: Comparative Antimicrobial Activity of Halogenated Compounds (Illustrative Example)

Compound/Derivative	Staphylococcus aureus MIC (µg/mL)	Escherichia coli MIC (µg/mL)	Reference
Fluorinated Analog	16	32	Fictional Data for Illustration
Chlorinated Analog	8	16	Fictional Data for Illustration
Brominated Analog	4	8	Fictional Data for Illustration
Iodinated Analog	8	16	Fictional Data for Illustration
Ciprofloxacin (Control)	1	0.5	Fictional Data for Illustration

Note: The data in this table is illustrative. Further research is needed to establish a direct comparative dataset for halogenated aminonicotinates.

The proposed mechanism of action for many antimicrobial halogenated compounds involves the disruption of bacterial cell membranes and interference with essential cellular processes.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, and the development of novel anti-inflammatory agents is a key area of research. Halogenated compounds have demonstrated significant anti-inflammatory potential. The anti-inflammatory activity is often assessed by measuring the inhibition of inflammatory mediators like nitric oxide (NO) and prostaglandins, the latter being produced by cyclooxygenase (COX) enzymes.

For instance, a study on new halogenated chalcones identified compounds with significant anti-inflammatory effects in murine macrophages, with a brominated chalcone exhibiting a very low IC50 value of approximately 0.58 µM. Nicotinic acid derivatives have also been investigated for their anti-inflammatory properties, with some showing potent inhibition of pro-inflammatory cytokines. While direct comparative data across a full halogen series of aminonicotinates is scarce, the available evidence on related structures underscores the importance of halogenation in modulating anti-inflammatory activity.

Table 3: Comparative Anti-inflammatory Activity of Halogenated Compounds (Illustrative Example)

Compound/Derivative	COX-2 Inhibition IC50 (µM)	Reference
Fluorinated Analog	1.2	Fictional Data for Illustration
Chlorinated Analog	0.8	Fictional Data for Illustration
Brominated Analog	0.5	Fictional Data for Illustration
Iodinated Analog	1.0	Fictional Data for Illustration
Celecoxib (Control)	0.3	Fictional Data for Illustration

Note: The data in this table is illustrative and highlights the need for direct comparative studies on halogenated aminonicotinates.

The anti-inflammatory effects of these compounds are often attributed to their ability to modulate key inflammatory signaling pathways, such as the NF-κB pathway.

Mechanistic Insights: Signaling Pathways

The biological activities of halogenated aminonicotinates are underpinned by their interaction with specific cellular signaling pathways. Two key pathways implicated in their anticancer and anti-inflammatory effects are the p38 Mitogen-Activated Protein Kinase (MAPK) and the Nuclear Factor-kappa B (NF-κB) pathways.

p38 MAP Kinase Pathway

The p38 MAPK pathway is a crucial signaling cascade involved in cellular responses to stress, inflammation, and apoptosis. Dysregulation of this pathway is often observed in cancer. Several small molecule inhibitors targeting p38 MAPK have been developed, with some containing a pyridine scaffold. It is plausible that halogenated aminonicotinates could exert their anticancer effects by modulating this pathway.

Caption: The p38 MAPK signaling pathway and potential inhibition by halogenated aminonicotinates.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a central regulator of inflammation, immunity, and cell survival. Its aberrant activation is a hallmark of many inflammatory diseases and cancers. The pathway is initiated by various stimuli, leading to the activation of the IKK complex, which then phosphorylates IκB, targeting it for degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory and pro-survival genes. Some nicotinic acid analogs have been shown to inhibit NF-κB activation.

Caption: The NF-κB signaling pathway and potential inhibition by halogenated aminonicotinates.

Experimental Protocols

To ensure the reproducibility and validation of research findings, detailed experimental protocols are essential. The following are standardized, step-by-step methodologies for the key assays discussed in this guide.

MTT Assay for Cytotoxicity

This protocol is used to assess the cytotoxic effect of compounds on cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the halogenated aminonicotinates and a positive control (e.g., doxorubicin) in culture medium. Add 100 µL of each concentration to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Broth Microdilution for Antimicrobial Susceptibility Testing

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound against bacterial strains.

• Preparation of Bacterial Inoculum: Culture the bacterial strain overnight and then dilute it in Mueller-Hinton Broth (MHB) to a concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: Prepare serial twofold dilutions of the halogenated aminonicotinates in a 96-well microtiter plate containing MHB.

• Inoculation: Add 50 µL of the bacterial inoculum to each well. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.

• Reagent Preparation: Prepare solutions of human recombinant COX-2 enzyme, arachidonic acid (substrate), and the test compounds (halogenated aminonicotinates) in an appropriate assay buffer.

• Enzyme Inhibition: In a 96-well plate, pre-incubate the COX-2 enzyme with various concentrations of the test compounds or a known COX-2 inhibitor (e.g., celecoxib) for a specified time.

• Initiation of Reaction: Add arachidonic acid to initiate the enzymatic reaction.

• Detection: Measure the production of prostaglandin E2 (PGE2) using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration and determine the IC50 value.

Conclusion and Future Directions

Halogenated aminonicotinates represent a promising class of compounds with diverse biological activities. The strategic incorporation of halogens offers a powerful tool to modulate their anticancer, antimicrobial, and anti-inflammatory properties. While existing research provides a strong foundation, there is a clear need for comprehensive, direct comparative studies on a homologous series of these compounds to fully elucidate the structure-activity relationships. Such studies would enable a more rational design of next-generation therapeutic agents with enhanced efficacy and selectivity. Future research should also focus on elucidating the precise molecular mechanisms of action, including their interactions with key signaling pathways like p38 MAPK and NF-κB, to unlock the full therapeutic potential of this versatile chemical scaffold.

References

• [Author, A. A., & Author, B. B. (Year). Title of the article. Journal Title, Volume(Issue), pages. URL]
• Budihardjo, I. I., Walker, D. L., Svingen, P. A., Buckwalter, C. A., Desnoyers, S., Eckdahl, S., Shah, G. M., Poirier, G. G., Reid, J. M., Ames, M. M., & Kaufmann, S. H. (1998).
• Chantarasriwong, O., Batova, A., Chavasiri, W., & Moore, B. S. (2016). Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities. Biochemistry and Biophysics Reports, 5, 273–279.
• Ottosen, E. R., Sørensen, M. D., Björkling, F., Skak-Nielsen, T., Fjording, M. S., Aaes, H., & Binderup, L. (2003

A Comparative Guide to the Characterization and Validation of Synthesized Methyl 2-amino-5-fluoronicotinate

Authored by: [Your Name/Department], Senior Application Scientist

Introduction: Methyl 2-amino-5-fluoronicotinate is a fluorinated pyridine derivative of significant interest in pharmaceutical and agrochemical research.[1] The introduction of a fluorine atom into organic molecules can profoundly alter their biological activity, metabolic stability, and pharmacokinetic properties. As such, rigorous characterization and validation of this synthesized compound are paramount to ensure its purity, identity, and suitability for downstream applications. This guide provides an in-depth comparison of analytical methodologies for the comprehensive validation of Methyl 2-amino-5-fluoronicotinate, drawing parallels with its halogenated analogs, Methyl 2-amino-5-bromonicotinate and Methyl 2-amino-5-chloronicotinate.

I. Synthesis Pathway and Rationale

The synthesis of Methyl 2-amino-5-fluoronicotinate can be approached through various synthetic routes, often starting from readily available pyridine derivatives. A common strategy involves the introduction of the fluorine substituent at a key step, followed by the formation of the methyl ester and the introduction of the amino group. One plausible synthetic pathway, adapted from methodologies for similar fluorinated pyridines, is outlined below.[1][2]

Caption: Proposed synthesis workflow for Methyl 2-amino-5-fluoronicotinate.

The rationale for this multi-step synthesis is rooted in directing the regioselectivity of the reactions and protecting functional groups. The acetylation of the amino group, for instance, is a crucial step to prevent unwanted side reactions during the subsequent nitration and reduction steps. The Schiemann reaction is a classic and reliable method for the introduction of fluorine onto an aromatic ring via a diazonium salt intermediate.

II. Structural Characterization and Validation

A battery of analytical techniques is essential to unequivocally confirm the structure and purity of the synthesized Methyl 2-amino-5-fluoronicotinate. The data obtained should be compared with theoretical values and data from analogous compounds.

A. Spectroscopic Methods

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: This technique provides information about the chemical environment of the hydrogen atoms in the molecule. For Methyl 2-amino-5-fluoronicotinate, we expect to see distinct signals for the aromatic protons and the methyl ester protons. The coupling of the fluorine atom with adjacent protons will result in characteristic splitting patterns, which is a key indicator of successful fluorination.

• ¹³C NMR: This provides information about the carbon skeleton of the molecule. The carbon atom attached to the fluorine will show a characteristic large coupling constant (¹JCF), providing definitive evidence of the C-F bond.

• ¹⁹F NMR: This is a highly specific technique for fluorine-containing compounds. A single resonance in the ¹⁹F NMR spectrum would confirm the presence of a single fluorine environment in the molecule.

2. Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in the molecule. Key vibrational bands to look for in the IR spectrum of Methyl 2-amino-5-fluoronicotinate include:

• N-H stretching vibrations of the primary amine.

• C=O stretching of the methyl ester.

• C-F stretching vibration.

• Aromatic C=C and C-H stretching and bending vibrations.

3. Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns. High-resolution mass spectrometry (HRMS) is particularly valuable for confirming the elemental composition of the molecule with high accuracy.

Comparative Spectroscopic Data of Halogenated Analogs:

Technique	Methyl 2-amino-5-bromonicotinate Data[3]	Expected Data for Methyl 2-amino-5-fluoronicotinate
¹H NMR (DMSO-d6)	δ 8.24 (d, J=2.4 Hz, 1H), 8.21 (d, J=2.4 Hz, 1H), 6.68-6.19 (br. s, 2H), 3.89 (s, 3H)	Aromatic protons will show coupling to ¹⁹F. Methyl protons will be a singlet. Amine protons will be a broad singlet.
¹³C NMR (DMSO-d6)	δ 166.6, 158.0, 154.4, 142.0, 107.5, 106.1, 52.4	Carbon attached to fluorine will show a large C-F coupling constant.
IR (neat, cm⁻¹)	ν 3425, 3131, 2918, 1704, 1620, 1223, 796, 526	Expect characteristic N-H, C=O, and C-F stretching bands.
HRMS (ESI+)	[M+H]⁺ calc. 230.9764/232.9743, found 230.9765/232.9745	[M+H]⁺ calc. for C₇H₇FN₂O₂ should be confirmed.

B. Chromatographic Methods

1. Thin-Layer Chromatography (TLC):

TLC is a rapid and simple method for monitoring the progress of the synthesis and for preliminary purity assessment.[4][5] Different solvent systems should be tested to achieve good separation of the product from starting materials and byproducts.

2. High-Performance Liquid Chromatography (HPLC):

HPLC is a powerful technique for determining the purity of the final compound and for quantitative analysis.[4][6] A reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of water (often with a modifier like formic acid or trifluoroacetic acid) and an organic solvent like acetonitrile or methanol. A validated HPLC method should demonstrate good resolution, linearity, accuracy, and precision.[7]

Caption: Workflow for HPLC method validation.

Comparative Purity Assessment:

Compound	Expected Purity (by HPLC)	Common Impurities
Methyl 2-amino-5-fluoronicotinate	>98%	Unreacted starting materials, regioisomers, hydrolysis products.
Methyl 2-amino-5-bromonicotinate	>95%	Debrominated species, starting materials.
Methyl 2-amino-5-chloronicotinate	>97%	Dechlorinated species, starting materials.

III. Comparison with Alternative Halogenated Nicotinates

The choice of halogen substituent on the pyridine ring can significantly impact the compound's properties and potential applications.

Property	Methyl 2-amino-5-fluoronicotinate	Methyl 2-amino-5-bromonicotinate	Methyl 2-amino-5-chloronicotinate	Rationale for Comparison
Molecular Weight	170.14 g/mol	231.04 g/mol	186.59 g/mol	Affects dosage and formulation.
Reactivity	C-F bond is strong; generally stable.	C-Br bond is more reactive; can participate in cross-coupling reactions.	C-Cl bond is intermediate in reactivity.	Important for further synthetic modifications.
Lipophilicity (logP)	Fluorine increases lipophilicity.	Bromine significantly increases lipophilicity.	Chlorine increases lipophilicity.	Influences membrane permeability and biological activity.
Biological Activity	Often enhanced due to fluorine's unique properties.	Can exhibit different biological profiles.[8]	Can exhibit different biological profiles.	The primary reason for synthesizing different halogenated analogs.

IV. Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Determination

• Instrumentation: HPLC system with a UV detector, C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid in acetonitrile).

• Gradient Program: Start with 10% B, ramp to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a known amount of the synthesized compound in the mobile phase to a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Analysis: The purity is calculated based on the area percentage of the main peak.

Protocol 2: High-Resolution Mass Spectrometry (HRMS) for Identity Confirmation

• Instrumentation: Electrospray ionization (ESI) time-of-flight (TOF) mass spectrometer.

• Ionization Mode: Positive ESI.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 10 µg/mL.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or coupled with an LC system.

• Data Acquisition: Acquire the mass spectrum in the appropriate mass range.

• Analysis: Compare the measured accurate mass of the protonated molecular ion ([M+H]⁺) with the calculated theoretical mass. The mass error should be within a few parts per million (ppm).

V. Conclusion

The comprehensive characterization and validation of synthesized Methyl 2-amino-5-fluoronicotinate require a multi-faceted analytical approach. By employing a combination of spectroscopic and chromatographic techniques, researchers can confidently confirm the identity, purity, and structure of this important building block. Comparison with its bromo and chloro analogs highlights the unique properties imparted by the fluorine substituent, underscoring the importance of its synthesis for applications in drug discovery and materials science. The protocols and comparative data presented in this guide provide a robust framework for the successful validation of this and other similar fluorinated heterocyclic compounds.

References

• ResearchGate. (2020). FTIR spectra of 2-amino-5-methylpyridine and the complex. Retrieved from [Link]

• Chai, M. (n.d.). Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Nanjing University of Technology and Engineering.

• PubChem. (n.d.). Methyl 2-chloro-5-fluoronicotinate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-fluoronicotinate. Retrieved from [Link]

• ResearchGate. (2026). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF SOME alpha-AMINOPHOSPHONATES. Retrieved from [Link]

• Pyka, A., Sliwiok, J., & Niestrój, A. (2003). A comparison of chromatographic separation of selected nicotinic acid derivatives by TLC and HPLC techniques. Acta Poloniae Pharmaceutica, 60(5), 327-333.

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A Senior Application Scientist's Guide to Spectroscopic Differentiation of Methyl 2-amino-5-fluoronicotinate Isomers

In the landscape of drug discovery and development, the precise identification of constitutional isomers is not merely an academic exercise; it is a critical determinant of a therapeutic candidate's efficacy, safety, and intellectual property profile. Positional isomers of an active pharmaceutical ingredient (API) can exhibit vastly different pharmacological, toxicological, and pharmacokinetic properties. Consequently, robust, unambiguous analytical methods for their differentiation are indispensable.

The Isomers in Focus

The analysis will concentrate on three isomers where the positions of the amino (-NH₂) and fluoro (-F) substituents are varied, as these changes induce the most significant and diagnostically useful alterations in their spectroscopic profiles.

Isomer ID	Chemical Name	Structure
Isomer A	Methyl 2-amino-5-fluoronicotinate
Isomer B	Methyl 5-amino-2-fluoronicotinate
Isomer C	Methyl 2-amino-6-fluoronicotinate

The Analytical Workflow: A Multi-Spectroscopic Approach

A conclusive identification relies on a multi-technique workflow. Each technique provides a unique piece of the structural puzzle, and their combined data create a self-validating analytical system.

Caption: Plausible EI-MS Fragmentation Pathways.

Expected Mass Spectrometry Data

Isomer	Molecular Ion (M⁺)	Key Fragment Ions (m/z)	Distinguishing Fragmentation Pathway
A, B, C	170	139 ([M-OCH₃]⁺), 111 ([M-COOCH₃]⁺)	All isomers will show the molecular ion at m/z 170.
A vs. B/C	170	Relative intensities of 139 vs. 111	The stability of the resulting radical cation after fragmentation will differ. The relative proximity of the amino and ester groups in Isomer A may favor the loss of the methoxy radical (-OCH₃), leading to a potentially more abundant m/z 139 peak compared to Isomers B and C, where the initial loss of the entire carbomethoxy radical (-COOCH₃) might be more competitive. This difference in relative abundance is the key diagnostic feature.

Experimental Protocol: Electron Ionization-Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small quantity of the sample (typically <1 mg dissolved in a volatile solvent like methanol or introduced via a direct insertion probe) into the mass spectrometer.

• Ionization: Bombard the sample with high-energy electrons (typically 70 eV) in the ion source.

• Mass Analysis: Separate the resulting positively charged fragments based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion intensity versus m/z.

Conclusion

The differentiation of the Methyl 2-amino-5-fluoronicotinate isomers, while challenging, is unequivocally achievable through a systematic, multi-spectroscopic approach. No single technique provides a complete picture, but together they form a powerful, self-validating system.

• ¹H and ¹⁹F NMR are paramount, offering the most definitive data through distinct chemical shifts and, most importantly, unique proton-fluorine coupling patterns.

• ¹³C NMR provides unambiguous confirmation of the C-F bond location via large, one-bond coupling constants.

• FTIR Spectroscopy offers corroborating evidence through subtle shifts in the vibrational frequencies of the key functional groups, particularly in the fingerprint region.

• Mass Spectrometry confirms the molecular weight and can provide clues to the isomer identity through the relative abundances of key fragment ions.

By integrating these techniques, researchers and drug development professionals can confidently establish the identity and purity of their target compounds, ensuring the integrity and safety of their scientific endeavors.

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A Comparative Guide to the Efficacy and Potency of Methyl 2-amino-5-fluoronicotinate Derivatives in Preclinical Cancer Research

This guide provides a comprehensive analysis of the therapeutic potential of methyl 2-amino-5-fluoronicotinate derivatives, focusing on their efficacy and potency as demonstrated in preclinical studies. While direct and extensive research on this specific scaffold is emerging, this document synthesizes data from closely related 2-aminopyridine analogs to project the promise of this chemical class and to provide a framework for its future evaluation. We will delve into the rationale behind targeting key cancer-related pathways with these molecules, compare their performance with established alternatives, and provide detailed experimental protocols to ensure the reproducibility and validation of these findings.

The Scientific Rationale: Targeting Kinase Signaling in Oncology

The 2-aminopyridine scaffold is a "privileged" structure in medicinal chemistry, forming the core of numerous clinically approved drugs. Its ability to form key hydrogen bond interactions with the hinge region of protein kinases makes it an ideal starting point for the design of potent and selective inhibitors.[1] Kinases are a class of enzymes that play a pivotal role in cell signaling, regulating processes such as cell growth, proliferation, and survival.[2] Dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention.

The introduction of a fluorine atom at the 5-position of the pyridine ring, as in the methyl 2-amino-5-fluoronicotinate scaffold, is a strategic design choice. Fluorine's high electronegativity can modulate the electronic properties of the molecule, potentially enhancing binding affinity to the target kinase and improving metabolic stability, which can lead to a better pharmacokinetic profile.[3] This guide will explore the potential of these derivatives as inhibitors of key oncogenic kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and BRAF kinase.

Comparative Efficacy and Potency of 2-Aminopyridine Derivatives

While specific data for a broad range of methyl 2-amino-5-fluoronicotinate derivatives is not yet widely published, we can infer their potential by examining the efficacy and potency of structurally similar 2-aminopyridine compounds that have been extensively studied.

Inhibition of VEGFR-2 and Antiproliferative Activity

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[4] Several 2-aminopyridine derivatives have demonstrated potent inhibitory activity against VEGFR-2 and corresponding antiproliferative effects in cancer cell lines.

Compound ID	Target Kinase	In Vitro Potency (IC₅₀)	Cell Line	Antiproliferative Activity (IC₅₀)	Reference
Compound 10	VEGFR-2	0.12 µM	HepG2 (Liver Cancer)	4.25 µM	[5]
MCF-7 (Breast Cancer)	6.08 µM	[5]
Compound 8	VEGFR-2	0.13 µM	HepG2 (Liver Cancer)	4.34 µM	[5]
MCF-7 (Breast Cancer)	10.29 µM	[5]
Compound 9	VEGFR-2	0.13 µM	HepG2 (Liver Cancer)	4.68 µM	[5]
MCF-7 (Breast Cancer)	11.06 µM	[5]
Sorafenib	VEGFR-2, BRAF	0.10 µM	HepG2 (Liver Cancer)	9.18 µM	[5]
MCF-7 (Breast Cancer)	5.47 µM	[5]
Compound 11d	VEGFR-2	Sub-nanomolar	PC3 (Prostate Cancer)	Nanomolar	[6]
DU145 (Prostate Cancer)	Nanomolar	[6]
MCF-7 (Breast Cancer)	Nanomolar	[6]
MDA-MB-435 (Breast Cancer)	Nanomolar	[6]

Table 1: Comparative in vitro potency and antiproliferative activity of selected 2-aminopyridine derivatives targeting VEGFR-2.

As shown in Table 1, several pyridine-based compounds exhibit VEGFR-2 inhibition in the low micromolar to sub-nanomolar range, comparable to the approved multi-kinase inhibitor, Sorafenib.[5][6] This potent enzymatic inhibition translates to significant antiproliferative activity against various cancer cell lines. The expectation is that optimized methyl 2-amino-5-fluoronicotinate derivatives could achieve similar or even superior potency due to the favorable properties of the fluorine substituent.

Inhibition of BRAF Kinase

The BRAF kinase is another critical target in oncology, particularly in melanomas where the V600E mutation is prevalent.[7] The 2-aminopyridine scaffold has also been successfully employed to develop BRAF inhibitors.

Compound ID	Target Kinase	In Vitro Potency (IC₅₀)	Cell Line	Antiproliferative Activity (IC₅₀)	Reference
Vemurafenib	BRAFV600E	31 nM	A375 (Melanoma)	100 nM	[8]
Dabrafenib	BRAFV600E	0.8 nM	A375 (Melanoma)	0.7 nM	[7]
SI-046	BRAFV600E	Comparable to Sorafenib	Not Specified	Not Specified	[7]

Table 2: In vitro potency of selected BRAF inhibitors.

The data on BRAF inhibitors further underscores the versatility of the 2-aminopyridine core. The development of type II inhibitors, which bind to the inactive "DFG-out" conformation of the kinase, can offer improved selectivity.[7] The structural features of methyl 2-amino-5-fluoronicotinate derivatives make them promising candidates for the design of novel type II BRAF inhibitors.

Experimental Protocols for Efficacy and Potency Assessment

To ensure the scientific rigor and reproducibility of the findings, detailed experimental protocols are essential. The following sections describe standard methodologies for evaluating the efficacy and potency of novel kinase inhibitors.

In Vitro Kinase Inhibition Assay

This assay determines the direct inhibitory effect of a compound on the activity of a purified kinase enzyme.

Principle: The assay measures the transfer of a phosphate group from ATP to a substrate by the kinase. The amount of product formed is quantified, and the inhibition is calculated relative to a control without the inhibitor.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a solution of the purified recombinant kinase (e.g., VEGFR-2, BRAF) in kinase buffer.

  • Prepare a solution of the kinase substrate (e.g., a specific peptide or protein) in kinase buffer.

  • Prepare a solution of ATP at a concentration close to the Km of the kinase for ATP.

• Assay Procedure:

  • Add 5 µL of the test compound at various concentrations (serial dilutions) to the wells of a 96-well plate. Include a DMSO-only control (100% activity) and a no-enzyme control (background).

  • Add 5 µL of the kinase solution to each well and incubate for 10-15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of the ATP/substrate mixture to each well.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection:

  • Quantify the product formation using a suitable detection method. Common methods include:

    • Radiometric assays: Using [γ-³²P]ATP and measuring the incorporation of radioactivity into the substrate.

    • Fluorescence-based assays: Using fluorescently labeled substrates or antibodies that detect the phosphorylated product.

    • Luminescence-based assays: Measuring the amount of ATP consumed (e.g., Kinase-Glo® assay).

• Data Analysis:

  • Subtract the background signal from all wells.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Causality Behind Experimental Choices:

• ATP Concentration: Using an ATP concentration near the Km value is crucial for accurately determining the potency of ATP-competitive inhibitors.[2]

• Linear Range: Ensuring the reaction proceeds in the linear range is essential for valid kinetic measurements.

• Controls: The inclusion of appropriate controls is fundamental for data normalization and validation.

Cell-Based Antiproliferative Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation after treatment with a test compound.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan product. The amount of formazan is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Culture:

  • Culture the desired cancer cell line (e.g., HepG2, MCF-7, A375) in the appropriate growth medium supplemented with fetal bovine serum and antibiotics.

  • Harvest the cells and seed them into a 96-well plate at a predetermined density (e.g., 5,000 cells/well).

  • Incubate the plate for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the growth medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at different concentrations. Include a vehicle control (e.g., DMSO) and a no-cell control (background).

  • Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ value.

Self-Validating System: The use of a reference compound with a known IC₅₀ value in parallel with the test compounds serves as a positive control and validates the assay's performance.

Visualization of Key Concepts

VEGFR-2 Signaling Pathway

The following diagram illustrates the central role of VEGFR-2 in promoting angiogenesis, a critical process for tumor growth.

Caption: Simplified VEGFR-2 signaling pathway and the point of intervention for kinase inhibitors.

Experimental Workflow for Kinase Inhibitor Evaluation

The following diagram outlines the logical flow of experiments for assessing the efficacy and potency of a novel kinase inhibitor.

Caption: A typical workflow for the preclinical evaluation of a novel kinase inhibitor.

Conclusion and Future Directions

The methyl 2-amino-5-fluoronicotinate scaffold represents a promising starting point for the development of novel kinase inhibitors for cancer therapy. Based on the potent anti-cancer activities of structurally related 2-aminopyridine derivatives, it is reasonable to hypothesize that derivatives of this scaffold will exhibit significant efficacy against key oncogenic kinases such as VEGFR-2 and BRAF. The strategic inclusion of a fluorine atom is anticipated to confer advantageous pharmacokinetic properties.

Future research should focus on the synthesis and comprehensive biological evaluation of a library of methyl 2-amino-5-fluoronicotinate derivatives. Systematic structure-activity relationship (SAR) studies will be crucial for identifying lead compounds with optimal potency, selectivity, and drug-like properties. The detailed experimental protocols provided in this guide offer a robust framework for conducting these essential preclinical studies, paving the way for the potential clinical development of this exciting new class of anti-cancer agents.

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of Novel Kinase Inhibitors Derived from Methyl 2-amino-5-fluoronicotinate

In the landscape of modern drug discovery, particularly in oncology, protein kinases have emerged as a pivotal class of drug targets.[1][2] The development of small molecule kinase inhibitors has revolutionized cancer treatment. However, a significant hurdle in their clinical translation is the potential for off-target effects, largely due to the highly conserved ATP-binding site across the human kinome.[1][3] This guide provides an in-depth comparative analysis of the cross-reactivity profiles of a series of novel kinase inhibitors derived from the versatile scaffold, Methyl 2-amino-5-fluoronicotinate.

The aminopyridine core is a well-established pharmacophore in kinase inhibitor design. By systematically modifying the peripheral chemistry of the Methyl 2-amino-5-fluoronicotinate scaffold, we aim to elucidate the structure-activity relationships (SAR) that govern both potency and selectivity. This guide will delve into the experimental methodologies used to assess kinase selectivity, present a comparative analysis of our hypothetical compound series, and offer insights into interpreting the resulting data to guide lead optimization.

The Genesis of Our Compound Series: A Scaffold Hopping Approach

To explore the chemical space around the Methyl 2-amino-5-fluoronicotinate core, a scaffold hopping strategy was employed.[4][5][6][7] This technique involves modifying the core structure to generate novel analogues with potentially improved properties. Our hypothetical series, designated CMPD-1, CMPD-2, and CMPD-3, were designed to probe the effects of substitutions at the 6-position of the pyridine ring, a region often exploited to enhance kinase selectivity.

• CMPD-1 (Parent Compound): Methyl 2-amino-5-fluoronicotinate.

• CMPD-2: Features a bulky, hydrophobic tert-butyl group at the 6-position, designed to probe a hydrophobic pocket adjacent to the ATP-binding site.

• CMPD-3: Incorporates a more polar morpholino group at the 6-position, intended to interact with solvent-exposed regions or form hydrogen bonds with residues outside the primary binding site.

In Vitro Kinome Profiling: A Global View of Selectivity

To gain a comprehensive understanding of the selectivity of our compounds, we subjected them to a broad-panel biochemical kinase assay.[8][9] This high-throughput screening method assesses the inhibitory activity of a compound against a large number of purified kinases, providing a "snapshot" of its kinome-wide interaction profile.[10][11]

Experimental Protocol: Biochemical Kinase Assay

A radiometric kinase assay, considered a gold standard for its direct measurement of substrate phosphorylation, was chosen for this analysis.[12]

• Compound Preparation: Test compounds (CMPD-1, CMPD-2, and CMPD-3) and a positive control (e.g., staurosporine) are serially diluted in 100% DMSO to create a 10-point dose-response curve.

• Assay Plate Preparation: 1 µL of each compound dilution is acoustically dispensed into a 384-well microplate.

• Kinase Reaction: A master mix containing the kinase, substrate (a generic peptide or protein), and cofactors in the appropriate assay buffer is prepared. The reaction is initiated by the addition of [γ-³³P]ATP.

• Incubation: The reaction is allowed to proceed for a defined period (e.g., 60 minutes) at room temperature.

• Termination and Washing: The reaction is stopped, and unincorporated [γ-³³P]ATP is washed away.

• Detection: The amount of ³³P incorporated into the substrate is quantified using a scintillation counter.

• Data Analysis: The percentage of inhibition for each compound concentration is calculated relative to the DMSO control (0% inhibition) and a no-enzyme control (100% inhibition). IC₅₀ values are then determined by fitting the data to a four-parameter logistic equation.

Diagram 1: Generalized Workflow for a Biochemical Kinase Profiling Assay

Interpreting the Kinome Profiling Data

The selectivity of a kinase inhibitor can be quantified using various metrics. One common approach is the Selectivity Score (S-score) , which is the number of kinases inhibited above a certain threshold (e.g., >90% inhibition at 1 µM) divided by the total number of kinases tested.[13] A lower S-score indicates higher selectivity.

Compound	Target Kinase IC₅₀ (nM)	S-score (1 µM)	Gini Coefficient
CMPD-1	50	0.25	0.65
CMPD-2	15	0.10	0.85
CMPD-3	80	0.40	0.40

Table 1: Hypothetical Kinase Profiling Data for the Compound Series.

From our hypothetical data, CMPD-2 demonstrates the highest potency against the intended target and the best selectivity profile, as indicated by its low S-score and high Gini coefficient. The Gini coefficient is another measure of selectivity, where a value closer to 1 signifies that the inhibitory activity is concentrated on a smaller number of kinases.[13] The bulky hydrophobic group of CMPD-2 may be exploiting a specific hydrophobic pocket in the target kinase that is not present in many other kinases, thus conferring its selectivity. Conversely, the more promiscuous nature of CMPD-3 suggests that the polar morpholino group may be forming interactions that are common to a larger number of kinases.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context

While in vitro kinase assays are invaluable for assessing broad selectivity, they do not always reflect a compound's behavior in a cellular environment.[14][15] The Cellular Thermal Shift Assay (CETSA) is a powerful technique that allows for the direct measurement of a compound's engagement with its target protein within intact cells.[16][17][18][19][20] The principle behind CETSA is that the binding of a ligand to its target protein increases the protein's thermal stability.[18][19]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: A relevant cell line is cultured and treated with the test compounds (CMPD-1, CMPD-2, and CMPD-3) or a vehicle control (DMSO) for a specified time.

• Heating: The cell suspensions are aliquoted and heated to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a PCR machine, followed by rapid cooling.[16]

• Cell Lysis: The cells are lysed to release the cellular proteins.

• Separation of Soluble and Aggregated Proteins: The lysates are centrifuged to separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins (pellet).

• Protein Quantification: The amount of the target protein remaining in the soluble fraction is quantified by a standard protein detection method, such as Western blotting or ELISA.

• Data Analysis: The relative amount of soluble target protein at each temperature is plotted to generate a "melting curve". A shift in the melting curve to a higher temperature in the presence of a compound indicates target engagement and stabilization. Isothermal dose-response experiments can also be performed at a single, optimized temperature to determine the EC₅₀ for target engagement.[16][19]

Diagram 2: The Principle of the Cellular Thermal Shift Assay (CETSA)

Interpreting the CETSA Data

A positive CETSA result provides strong evidence of target engagement in a physiological setting. The magnitude of the thermal shift (ΔTₘ) can be correlated with the affinity of the compound for its target. Furthermore, by performing CETSA for known off-targets identified in the kinome screen, we can confirm or refute these interactions in a cellular context.

Compound	Target Kinase ΔTₘ (°C)	Off-Target 1 ΔTₘ (°C)	Off-Target 2 ΔTₘ (°C)
CMPD-1	+4.2	+1.5	+0.8
CMPD-2	+7.8	+0.5	-0.2
CMPD-3	+3.1	+3.5	+2.1

Table 2: Hypothetical CETSA Data for the Compound Series.

The hypothetical CETSA data corroborates our findings from the in vitro kinase profiling. CMPD-2 induces the most significant thermal stabilization of the target kinase, indicating strong engagement. Importantly, it shows minimal to no stabilization of the representative off-targets, confirming its high selectivity in a cellular context. In contrast, CMPD-3 not only shows weaker target engagement but also significant stabilization of off-targets, reinforcing its promiscuous profile.

Conclusion: A Multi-faceted Approach to De-risking Kinase Inhibitors

The development of selective kinase inhibitors remains a significant challenge in drug discovery.[1][3][21] A comprehensive cross-reactivity analysis, employing both broad-panel in vitro screening and cell-based target engagement assays, is crucial for de-risking lead compounds and guiding their optimization.

Our comparative analysis of three hypothetical derivatives of Methyl 2-amino-5-fluoronicotinate demonstrates how subtle chemical modifications can profoundly impact selectivity. The introduction of a bulky hydrophobic moiety (CMPD-2) led to a significant improvement in selectivity, likely by exploiting unique features of the target kinase's binding site. Conversely, the addition of a polar group (CMPD-3) resulted in a more promiscuous inhibitor.

By integrating data from both biochemical and cellular assays, researchers can build a more complete and predictive model of a compound's behavior, ultimately leading to the development of safer and more effective kinase inhibitor therapeutics.

References

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• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1471, 161-181. Available at: [Link]

• LaBute, M. X., et al. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 15(10), 2824-2834. Available at: [Link]

• Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. Available at: [Link]

• Wang, Z., et al. (2023). Designing Macrocyclic Kinase Inhibitors Using Macrocycle Scaffold Hopping with Reinforced Learning (Macro-Hop). Journal of Medicinal Chemistry, 66(15), 10427-10440. Available at: [Link]

• Kar, G., et al. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation, 19(5), 1334-1353. Available at: [Link]

• Reinhard, F. B. M., et al. (2019). Perspective on CETSA Literature: Toward More Quantitative Data Interpretation. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(10), 999-1010. Available at: [Link]

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• Ventura, A. C., et al. (2010). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. FEBS Letters, 584(5), 897-902. Available at: [Link]

• Kar, G., et al. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation, 19(5), 1334-1353. Available at: [Link]

• Zhang, L., et al. (2024). Scaffold Hopping Method for Design and Development of Potential Allosteric AKT Inhibitors. Journal of Molecular Modeling, 30(11), 333. Available at: [Link]

• Dai, L., et al. (2023). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules, 28(23), 7859. Available at: [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Available at: [Link]

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The Fluorine Advantage: A Comparative Guide to Fluorinated Building Blocks in Drug Discovery

In the intricate chess game of drug discovery, where the goal is to design molecules with optimal efficacy, safety, and pharmacokinetic profiles, the strategic incorporation of fluorine has emerged as a king-making move. Often referred to as a "superstar" element in medicinal chemistry, fluorine's unique properties can dramatically enhance a drug candidate's performance. This guide provides an in-depth comparison of fluorinated and non-fluorinated compounds, supported by experimental data and detailed protocols, to illuminate the profound advantages that fluorinated building blocks offer to researchers, scientists, and drug development professionals.

The Strategic Value of Fluorination: More Than Just a Halogen

The introduction of fluorine into a drug candidate is not a mere substitution; it is a carefully considered strategy to modulate key physicochemical and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. The unique characteristics of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—are the pillars upon which its advantages are built.[1][2] This guide will dissect these advantages, providing both the "what" and the "why," backed by quantitative comparisons and actionable experimental workflows.

I. Enhanced Metabolic Stability: Blocking the Metabolic "Soft Spots"

One of the most significant hurdles in drug development is overcoming rapid metabolic degradation, primarily by cytochrome P450 (CYP) enzymes in the liver.[3][4] Fluorination provides a robust solution to this challenge.

The Causality Behind Enhanced Stability

The conventional wisdom attributes the increased metabolic stability of fluorinated compounds to the exceptional strength of the C-F bond (around 109 kcal/mol) compared to a C-H bond.[2] While true, this is an oversimplification. A more nuanced understanding recognizes that fluorine's powerful electron-withdrawing effect is also a major contributor. By placing fluorine atoms at or near metabolically labile positions, the electron density of the target site is reduced, making it less susceptible to oxidative metabolism by CYP enzymes.[3][5] This is not just about bond strength but about altering the electronic landscape of the molecule to be less inviting to metabolic enzymes.[5]

Comparative Data: Fluorination in Action

A compelling example is the development of the BRAF kinase inhibitor, Dabrafenib. The initial lead compound suffered from poor metabolic stability. Strategic fluorination of a pendant aryl ring dramatically improved this parameter.

Compound Analogue	Fluorination Pattern	Rat Liver Microsomal Clint (mL/min/g)
Lead Compound	Non-fluorinated	20
Analogue 1	Monofluorinated	Modest Improvement
Dabrafenib	Difluorinated	Significantly Reduced
Data synthesized from studies on Dabrafenib development.[3][5]

This data clearly illustrates that while monofluorination offered some benefit, difluorination was key to achieving the desired metabolic robustness.[3]

Experimental Workflow: Assessing Metabolic Stability

To empirically validate the enhanced metabolic stability of a fluorinated compound, an in vitro liver microsomal stability assay is a standard and reliable method.

Workflow for In Vitro Metabolic Stability Assay.

Step-by-Step Protocol: Liver Microsomal Stability Assay

• Preparation:

  • Thaw cryopreserved liver microsomes (e.g., human, rat) in a 37°C water bath.

  • Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Dilute the microsomes in the buffer to the desired concentration (e.g., 0.5 mg/mL).

  • Prepare a stock solution of the NADPH regenerating system.

  • Prepare stock solutions of the non-fluorinated and fluorinated test compounds (e.g., in DMSO).

• Incubation:

  • In individual microcentrifuge tubes, combine the microsomal solution and the test compound (final concentration typically 1-10 µM).

  • Pre-incubate the mixture for 5 minutes at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle agitation.

• Sampling and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Immediately terminate the reaction by adding an ice-cold organic solvent (e.g., acetonitrile) to precipitate the proteins.

• Analysis:

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Interpretation:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

  • A longer half-life for the fluorinated compound compared to its non-fluorinated counterpart indicates enhanced metabolic stability.

II. Modulating Physicochemical Properties for Optimal Drug Action

Fluorination is a versatile tool for fine-tuning a molecule's lipophilicity and acidity/basicity (pKa), which are critical determinants of a drug's solubility, permeability, and target engagement.[2]

Lipophilicity (LogP/LogD): A Balancing Act

Lipophilicity, often expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), influences a drug's absorption, distribution, and ability to cross cell membranes.[6] The effect of fluorination on lipophilicity is context-dependent:

• Single fluorine substitution on an aromatic ring generally leads to a slight increase in lipophilicity.[6]

• Trifluoromethyl (-CF3) groups significantly increase lipophilicity.[1]

• Multiple fluorine substitutions on an aliphatic chain can decrease lipophilicity due to the strong inductive effects.[1]

This ability to modulate lipophilicity allows for the optimization of a drug's ADME profile.

pKa Modulation: Influencing Ionization and Binding

The strong electron-withdrawing nature of fluorine can significantly lower the pKa of nearby acidic or basic functional groups.[7] For instance, fluorinating an aniline can decrease its basicity (lower the pKa of its conjugate acid). This is crucial because the ionization state of a drug at physiological pH affects its solubility, membrane permeability, and interactions with its biological target.[7]

Comparative Data: The Impact of Fluorination on pKa

The effect of fluorination on the acidity of carboxylic acids is a clear illustration of this principle.

Carboxylic Acid	Structure	pKa Value
Acetic Acid	CH₃COOH	4.76
Fluoroacetic Acid	FCH₂COOH	2.58
Difluoroacetic Acid	F₂CHCOOH	1.22
Trifluoroacetic Acid	F₃CCOOH	0.03
Data compiled from various sources.[7]

This dramatic increase in acidity with successive fluorination highlights the powerful inductive effect of fluorine.

Experimental Workflow: Determining Lipophilicity (LogD)

The shake-flask method remains the "gold standard" for experimentally determining LogP and LogD values.[6]

Workflow for Shake-Flask LogD Determination.

Step-by-Step Protocol: Shake-Flask LogD Determination

• Preparation:

  • Pre-saturate n-octanol with the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and vice versa by mixing and allowing the phases to separate. This ensures that the solvents are in equilibrium.

  • Prepare a stock solution of the test compound in a suitable solvent.

• Partitioning:

  • In a glass vial, combine a known volume of the pre-saturated n-octanol and pre-saturated aqueous buffer.

  • Add a small amount of the test compound stock solution.

  • Seal the vial and shake vigorously for a set period (e.g., 24 hours) at a constant temperature to allow the compound to reach equilibrium between the two phases.

• Phase Separation and Sampling:

  • Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

  • Carefully withdraw an aliquot from each phase for analysis.

• Analysis:

  • Determine the concentration of the compound in both the n-octanol and aqueous phases using a suitable analytical method, such as HPLC-UV.

• Calculation:

  • Calculate the distribution coefficient (D) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • LogD = log10 ( [Compound]octanol / [Compound]aqueous ).

  • Comparing the LogD values of the fluorinated and non-fluorinated analogues provides a quantitative measure of the impact of fluorination on lipophilicity.

III. Enhancing Binding Affinity: A Subtle but Powerful Influence

The introduction of fluorine can also lead to increased binding affinity of a drug for its target protein.[8] This can be achieved through various mechanisms:

• Direct Interactions: The polarized C-F bond can participate in favorable electrostatic and dipole-dipole interactions within the protein's binding pocket.[5]

• Conformational Control: Fluorine's stereoelectronic effects can influence the conformation of the drug molecule, pre-organizing it into a bioactive conformation that fits more snugly into the binding site.[5]

• Altered Hydrophobicity: As discussed, changes in lipophilicity can impact how the molecule partitions into the often-hydrophobic binding pockets of proteins.[1]

Comparative Data: Fluorination and Inhibitory Potency

The impact of fluorination on binding affinity is often reflected in a lower IC50 value (the concentration of an inhibitor required to reduce a biological activity by 50%).

Compound Type	Target	Compound	IC50 / Ki	Fold Improvement (vs. Non-Fluorinated)
Non-Fluorinated Triazine Analogue	EGFR (mutant T790M/L858R)	Compound 9	30.7 µM	-
Fluorinated Triazine Analogue	EGFR (mutant T790M/L858R)	Compound 8	6.5 µM	4.7
Data adapted from a comparative study on EGFR inhibitors.[9]

This 4.7-fold improvement in inhibitory activity for the fluorinated analogue highlights the significant impact that fluorine can have on target engagement.[9]

Experimental Workflow: Measuring Binding Affinity

Isothermal Titration Calorimetry (ITC) is a powerful technique for directly measuring the binding affinity (Kd), stoichiometry (n), and thermodynamics (ΔH and ΔS) of a drug-target interaction.

Workflow for Isothermal Titration Calorimetry (ITC).

Step-by-Step Protocol: Isothermal Titration Calorimetry (ITC)

• Preparation:

  • Prepare highly pure protein and ligand (both fluorinated and non-fluorinated analogues) in the same, precisely matched buffer to minimize heats of dilution.

  • Accurately determine the concentrations of the protein and ligand solutions.

  • Thoroughly degas both solutions immediately before the experiment.

• ITC Experiment:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the ligand solution into the titration syringe.

  • Set the experimental parameters (temperature, injection volume, spacing between injections).

  • Perform a series of small, sequential injections of the ligand into the protein solution.

• Data Acquisition and Analysis:

  • The instrument measures the minute heat changes that occur upon each injection as the ligand binds to the protein.

  • The raw data is a series of heat-flow peaks.

  • Integrate the area under each peak to determine the heat released or absorbed per injection.

  • Plot the heat per injection against the molar ratio of ligand to protein.

• Data Interpretation:

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a single-site binding model).

  • The fitting procedure yields the dissociation constant (Kd), the stoichiometry of binding (n), and the enthalpy of binding (ΔH). The entropy of binding (ΔS) can then be calculated.

  • A lower Kd value for the fluorinated compound compared to its non-fluorinated counterpart indicates a higher binding affinity.

Conclusion: A Powerful and Versatile Tool in the Medicinal Chemist's Arsenal

The strategic incorporation of fluorinated building blocks is a proven and powerful approach in modern drug discovery. As demonstrated through comparative data and detailed experimental workflows, fluorination offers a multifaceted toolkit to enhance metabolic stability, modulate physicochemical properties for improved ADME profiles, and increase binding affinity. While not a universal panacea, a rational and data-driven approach to fluorination, guided by the principles and experimental validations outlined in this guide, can significantly de-risk drug development programs and accelerate the journey from a promising lead compound to a life-changing therapeutic.

References

• A Comparative Analysis of Fluorinated vs. Non-Fluorinated Triazine Inhibitors in Drug Discovery. (2025). BenchChem.
• Bhattarai, P., Trombley, T. A., & Altman, R. A. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry.
• Bhattarai, P., Trombley, T. A., & Altman, R. A. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ChemRxiv.
• Chopra, P., & Singh, I. P. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals, 16(8), 1162.
• Comparison of acidity between fluorinated and non-fluorinated carboxylic acids. (n.d.). BenchChem.
• Fluorine in Pharmaceuticals: Key Properties & Drug Development. (2025). AiFChem.
• Fluorine in drug discovery: Role, design and case studies. (2025). International Journal of Pharmacy and Pharmaceutical Science.
• Jadav, S. S., & Ye, W. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Indian Chemical Society, 100(6), 101001.
• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
• Elucidation of fluorine’s impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. (2018). Bioorganic & Medicinal Chemistry Letters, 28(17), 2889-2892.
• Shake Flask Method. (n.d.). protocols.io.
• Protocol for the Human Liver Microsome Stability Assay. (2022). Methods in Molecular Biology, 2495, 131-140.
• Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments. (2016). Biochimica et Biophysica Acta (BBA) - General Subjects, 1860(11), 2499-2508.
• Thawing and Incubating Human and Animal Liver Microsomes. (n.d.). Thermo Fisher Scientific.
• Microsomal Stability Assay Protocol. (n.d.). AxisPharm.

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A Senior Application Scientist's Guide to Reference Standards for the Analysis of Methyl 2-amino-5-fluoronicotinate

For researchers, analytical scientists, and professionals in drug development, the integrity of quantitative analysis hinges on the quality of the reference standards employed. This guide provides an in-depth comparison of reference standards for the analysis of Methyl 2-amino-5-fluoronicotinate, a crucial building block in pharmaceutical synthesis. We will explore the practical differences between a high-purity Certified Reference Material (CRM) and a standard research-grade material, supported by experimental protocols and data interpretation frameworks.

The Critical Role of a Reference Standard

Methyl 2-amino-5-fluoronicotinate is a key intermediate whose purity can significantly impact the yield, impurity profile, and overall safety and efficacy of a final active pharmaceutical ingredient (API). An analytical reference standard serves as the benchmark against which samples are quantified. Its own purity, identity, and stability must be unimpeachable to ensure the accuracy and reliability of analytical data. The use of well-characterized reference standards is a foundational requirement for regulatory compliance with bodies like the FDA and EMA.[1]

Comparison of Reference Standard Grades

The selection of a reference standard grade should be aligned with the criticality of the analytical measurement. For regulatory submissions and quality control (QC) release testing, a CRM is indispensable. For exploratory research or in-process checks, a well-characterized research-grade material may suffice. The key differentiators lie in the rigor of certification, the extent of characterization, and the accompanying documentation.

Table 1: Comparison of Certified Reference Material (CRM) vs. Research Grade Standard

Feature	Certified Reference Material (CRM)	Research Grade Standard
Purity	Typically ≥99.5% with a certified value and uncertainty statement (e.g., 99.8% ± 0.1%).	Often ≥98%, but the value is not certified and lacks an uncertainty budget.
Characterization	Exhaustive: Identity confirmed by NMR, MS, IR. Purity determined by a mass balance approach (e.g., 100% - organic impurities - water - residual solvents - inorganic content).	Standard: Identity typically confirmed by NMR and MS. Purity often assessed by a single chromatographic method (e.g., HPLC area %).
Documentation	Comprehensive Certificate of Analysis (CoA) detailing the methods used for certification, traceability to national standards (e.g., NIST, BP), and stability data.[2][3]	Basic specification sheet or CoA with limited detail on analytical methods and no formal traceability.
Traceability	Metrologically traceable to a higher-order standard, ensuring comparability of results across labs and time.[4]	Generally not traceable.
Intended Use	Quantitative analysis (assay, impurity quantification), instrument calibration, and method validation.	Primarily for qualitative identification or as a starting material in synthesis.

Analytical Workflows for Qualification and Comparison

To ascertain the quality of a Methyl 2-amino-5-fluoronicotinate reference standard, a multi-pronged analytical approach is necessary. Below are detailed protocols for the essential analyses.

Experimental Workflow for Reference Standard Qualification

The following diagram illustrates the comprehensive workflow required to qualify a candidate material as a high-purity reference standard.

Caption: A comprehensive workflow for the qualification of a chemical reference standard.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Rationale: HPLC with UV detection is the primary method for assessing the purity of non-volatile organic compounds and detecting structurally related impurities. The choice of a reversed-phase method is suitable for the polarity of Methyl 2-amino-5-fluoronicotinate. A gradient elution is employed to ensure the separation of impurities with a wide range of polarities.[5][6]

Protocol:

• System: HPLC with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-20 min: Linear gradient from 5% to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: Return to 5% B

  • 26-30 min: Re-equilibration at 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the reference standard in a 50:50 mixture of Acetonitrile:Water to a final concentration of 0.5 mg/mL.

Data Interpretation:

• CRM: Expect a main peak purity of >99.8% by area normalization. Any single impurity should be <0.10%. The chromatogram should be free of co-eluting peaks, as confirmed by peak purity analysis using a diode array detector.

• Research Grade: Purity is typically >98%. May exhibit multiple smaller impurity peaks, and the exact identity of these impurities is usually unknown.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Identity

Rationale: GC-MS is ideal for identifying and quantifying volatile and semi-volatile organic impurities that may not be detected by HPLC. It also serves as a secondary, independent method for confirming the identity of the main component by its mass spectrum. Derivatization is often required for polar molecules like amino acid derivatives to increase their volatility.[7][8][9][10]

Protocol:

• Derivatization (if necessary): While Methyl 2-amino-5-fluoronicotinate may be sufficiently volatile, derivatization of the amino group with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can improve peak shape and thermal stability.

  • Dissolve ~1 mg of the standard in 100 µL of pyridine.

  • Add 100 µL of BSTFA with 1% TMCS.

  • Heat at 70 °C for 30 minutes.

• System: GC-MS with a split/splitless injector and a mass selective detector.

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Oven Program:

  • Initial: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• MS Transfer Line: 280 °C.

• Ion Source: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-450 amu.

Data Interpretation:

• CRM: The mass spectrum of the main peak must match the theoretical fragmentation pattern for Methyl 2-amino-5-fluoronicotinate. The total volatile organic impurity content should be negligible and accounted for in the mass balance calculation.

• Research Grade: The mass spectrum should confirm the identity, but minor peaks from residual solvents or synthesis by-products may be present.

Nuclear Magnetic Resonance (¹H NMR) for Structural Confirmation

Rationale: NMR spectroscopy is the most powerful technique for unambiguous structure elucidation and confirmation. The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity, confirming the molecule's identity and providing another check for impurities.

Protocol:

• System: 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Sample Concentration: ~5-10 mg/mL.

• Experiment: Standard 1D proton experiment.

• Parameters: 16 scans, 1-second relaxation delay.

Data Interpretation:

• CRM: The spectrum must be consistent with the structure of Methyl 2-amino-5-fluoronicotinate. All peaks should be sharp and well-resolved, with integrations matching the expected proton counts. Impurity peaks should be absent or at a very low level (<0.1%).

• Research Grade: The main peaks corresponding to the structure will be present, but additional small peaks from impurities or residual solvents may be visible and integrated.

Logic of a Self-Validating System

The trustworthiness of a reference standard is established through a self-validating system where orthogonal analytical techniques are used.

Caption: Inter-validation using orthogonal analytical techniques.

An HPLC method might not detect a co-eluting impurity. However, that impurity would likely have a different volatility and mass spectrum, allowing for its detection by GC-MS. Similarly, an impurity lacking a UV chromophore would be missed by HPLC-UV but could be detected by NMR if present at a sufficient level. By combining these disparate techniques, a comprehensive and reliable assessment of the standard's purity and identity is achieved.

Conclusion

The choice of a reference standard for Methyl 2-amino-5-fluoronicotinate analysis is a critical decision that directly impacts data quality and regulatory success. A Certified Reference Material, characterized by a battery of orthogonal analytical methods and accompanied by a comprehensive Certificate of Analysis, provides the highest level of confidence for quantitative applications. While research-grade materials are suitable for less stringent applications, a thorough understanding of their potential limitations is essential. By employing the rigorous analytical workflows described in this guide, scientists can confidently qualify, compare, and utilize reference standards to ensure the integrity of their analytical results.

References

• Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

• National Institutes of Health. (n.d.). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Retrieved January 27, 2026, from [Link]

• ResearchGate. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis. Retrieved January 27, 2026, from [Link]

• PubMed. (2021). Pharmacopeial Standards for the Quality Control of Botanical Dietary Supplements in the United States. Retrieved January 27, 2026, from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Amino-5-methylthiazole. Retrieved January 27, 2026, from [Link]

• National Institutes of Health. (n.d.). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine. Retrieved January 27, 2026, from [Link]

• National Center for Biotechnology Information. (2021). Determination of amino acids content in two samples of the plant mixtures by GC-MS. Retrieved January 27, 2026, from [Link]

• Wikipedia. (n.d.). Menthol. Retrieved January 27, 2026, from [Link]

• Google Patents. (n.d.). CN107305202B - HPLC method for analyzing impurities of levovatinib mesylate.

• ResearchGate. (n.d.). FTIR spectra of 2-amino-5-methylpyridine and the complex. Retrieved January 27, 2026, from [Link]

• MDPI. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis. Retrieved January 27, 2026, from [Link]

• LOUIS - UAH. (n.d.). Establishment and validation of a gas chromatography-mass spectrometry analytical method for targeted metabolomics. Retrieved January 27, 2026, from [Link]

• PubChem. (n.d.). Methyl 2-chloro-5-fluoronicotinate. Retrieved January 27, 2026, from [Link]

• British Pharmacopoeia. (n.d.). nicotinamide - Reference Standards catalogue. Retrieved January 27, 2026, from [Link]

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• 7. Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the Synthesis of 2-Amino-5-fluoropyridine: A Comparative Analysis

Introduction:

In the landscape of modern medicinal chemistry, fluorine-containing heterocycles are indispensable building blocks. Among these, 2-amino-5-fluoropyridine stands out as a critical intermediate in the synthesis of numerous pharmaceutical agents, including peptide deformylase inhibitors like LBM415.[1][2] The strategic placement of the fluorine atom and the amino group significantly influences the molecule's electronic properties, basicity, and metabolic stability, making it a highly sought-after scaffold in drug design.[3]

This guide provides a comparative analysis of the most prevalent synthetic routes to 2-amino-5-fluoropyridine. We will delve into the underlying chemical principles, offer field-proven insights into experimental choices, and present objective data to empower researchers in selecting the optimal strategy for their specific needs, whether for small-scale discovery or large-scale process development.

Strategic Approaches to Synthesis

The synthesis of 2-amino-5-fluoropyridine can be broadly categorized into three main strategies, each with distinct starting materials and chemical transformations. The choice of route is often a trade-off between factors like cost of starting materials, number of steps, overall yield, and scalability.

• Multi-step Synthesis from 2-Aminopyridine: A classical and well-documented approach that builds the molecule through a sequence of functional group interconversions.

• Nucleophilic Aromatic Substitution (SNAr) on Dihalopyridines: A more direct approach leveraging the high reactivity of fluoropyridines or other dihalopyridines.

• Modern Catalytic Methods: Employing transition-metal catalysis, such as the Buchwald-Hartwig amination, to construct the C-N bond efficiently.

Below is a visual overview of these strategic pathways.

Caption: Overview of primary synthetic strategies to 2-amino-5-fluoropyridine.

Route 1: Multi-step Synthesis via the Schiemann Reaction

This is a robust, albeit lengthy, pathway starting from the inexpensive and readily available 2-aminopyridine.[3] The core of this strategy is the introduction of the fluorine atom at the 5-position via a Balz-Schiemann reaction on a suitably protected aminopyridine precursor.

The Causality Behind the Experimental Choices:

• Acetylation: The initial amino group of 2-aminopyridine is protected as an acetamide. This is a crucial step. The powerful electron-donating amino group would otherwise direct nitration to the 3-position and be susceptible to oxidation under the harsh nitrating conditions. Acetylation moderates its directing effect and enhances stability.

• Nitration: The 2-acetamidopyridine is nitrated, typically with a mixture of concentrated sulfuric acid and fuming nitric acid. The acetyl group directs the incoming nitro group to the 5-position.

• Reduction: The nitro group is then reduced to an amine. A common method involves using hydrazine hydrate with a palladium on carbon (Pd/C) catalyst. This method is often preferred over other reduction techniques (e.g., Sn/HCl) for its cleaner reaction profile and easier workup.

• Diazotization & Schiemann Reaction: The newly formed 5-amino group is converted to a diazonium salt, which is then thermally decomposed in the presence of a fluoride source (like HBF₄) to install the fluorine atom.

• Hydrolysis: Finally, the acetyl protecting group is removed under basic or acidic conditions to yield the target molecule.

Representative Protocol: Multi-step Synthesis

• Step 1: Acylation: 2-aminopyridine (1.0 eq) is treated with acetic anhydride (2.2 eq) at 45°C for 2.5 hours. Yields are typically high, around 96%.

• Step 2: Nitration: 2-acetamidopyridine (1.0 eq) is carefully added to concentrated sulfuric acid, and fuming nitric acid is added dropwise at a controlled temperature (e.g., 60°C) over 2 hours. This step is highly exothermic and requires careful thermal management. Yields can reach up to 88%.

• Step 3: Reduction: 2-acetamido-5-nitropyridine (1.0 eq) is refluxed in ethanol with hydrazine hydrate (excess) and a catalytic amount of Pd/C for 3.5 hours. This reduction is efficient, with yields around 93%.

• Step 4 & 5: Diazotization, Schiemann Reaction & Hydrolysis: The 2-acetamido-5-aminopyridine is diazotized with sodium nitrite in the presence of fluoroboric acid at low temperatures. The resulting diazonium salt is then thermally decomposed. The final hydrolysis of the acetyl group is achieved by heating with an aqueous NaOH solution.[1] The combined yield for the final steps is often the bottleneck, with reported yields around 50-65%.[1]

Route 2: Nucleophilic Aromatic Substitution (SNAr) Pathways

Nucleophilic aromatic substitution provides a more direct route to the target molecule, often involving fewer steps. The key principle is the displacement of a leaving group (typically a halide) from an electron-deficient pyridine ring by an amine nucleophile.

Option A: Amination of 2-Halo-5-fluoropyridines

This approach involves reacting a 2-halo-5-fluoropyridine (where halo = Cl, Br) with an ammonia source. While conceptually simple, this often requires harsh conditions or specialized catalytic systems. A more modern and versatile approach is the Buchwald-Hartwig amination.

Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction has revolutionized C-N bond formation.[4] It allows for the amination of aryl halides under relatively mild conditions with excellent functional group tolerance.[4]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

The Causality Behind the Experimental Choices:

• Catalyst System: The choice of palladium precursor (e.g., Pd₂(dba)₃) and phosphine ligand (e.g., XPhos) is critical.[5] Sterically hindered, electron-rich ligands accelerate the key steps of oxidative addition and reductive elimination, leading to higher efficiency.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine in the catalytic cycle, making it a more potent nucleophile.[5]

• Amine Source: While direct amination with ammonia can be challenging due to its volatility, protected ammonia equivalents or specific conditions in sealed vessels can be employed.[6]

Representative Protocol: Buchwald-Hartwig Amination

• To a solution of 2-bromo-5-fluoropyridine (1.0 eq) in anhydrous toluene are added the amine (1.5 eq), Pd₂(dba)₃ (e.g., 2 mol % Pd), XPhos (e.g., 4 mol %), and NaOtBu (3.0 eq) under an inert argon atmosphere.[5]

• The reaction mixture is heated, for instance, to 100°C for 24 hours.[5]

• After cooling, the reaction is worked up and purified by column chromatography.

• Yields can vary significantly based on the amine source, but this method is highly versatile for producing substituted aminopyridines. For aniline, a yield of 25% has been reported under these specific conditions.[5]

Option B: Fluorination then Reduction

A recent patent describes a two-step process starting from 2-nitro-5-halopyridine.[7] This route is attractive for its operational simplicity and potentially mild conditions, making it suitable for large-scale production.[7]

• Halogen Exchange (Halex) Reaction: A 2-nitro-5-halopyridine (e.g., chloro- or bromo-) undergoes a nucleophilic substitution with a fluoride source, such as potassium fluoride (KF) or cesium fluoride (CsF), to yield 2-nitro-5-fluoropyridine.[7] The electron-withdrawing nitro group is essential here, as it activates the pyridine ring towards nucleophilic attack.

• Nitro Group Reduction: The intermediate 2-nitro-5-fluoropyridine is then reduced to the target 2-amino-5-fluoropyridine. This is typically achieved via catalytic hydrogenation using a catalyst like Pd/C and hydrogen gas.[7]

Route 3: The Chichibabin Reaction

The Chichibabin reaction is a classic method for the direct amination of pyridines using sodium amide (NaNH₂).[8] It proceeds via a nucleophilic substitution of a hydride ion (H⁻).[8]

Mechanism Insight: The reaction involves the addition of the amide anion (NH₂⁻) to the C2 position of the pyridine ring, forming a σ-adduct intermediate. Aromaticity is restored by the elimination of a hydride ion, which then reacts with an acidic proton source (like another molecule of amine) to evolve hydrogen gas.[8]

Applicability and Limitations: While elegant in its directness, applying the Chichibabin reaction to 5-fluoropyridine is not straightforward. The reaction typically requires high temperatures and the use of hazardous sodium amide.[8][9] Furthermore, regioselectivity can be an issue, although the C2 position is generally favored. Modern improvements involve conducting the reaction under pressure with additives to improve yields and isomer ratios.[9][10] For these reasons, it is less commonly employed in fine chemical synthesis compared to the other routes discussed.

Comparative Data Summary

Synthetic Route	Key Starting Material	Number of Steps	Typical Overall Yield	Key Advantages	Key Disadvantages
Multi-step via Schiemann	2-Aminopyridine	~5-6	~35-45%	Inexpensive starting material, well-established chemistry.	Lengthy process, use of hazardous reagents (nitrating acids), often moderate overall yield.
Buchwald-Hartwig Amination	2-Bromo-5-fluoropyridine	1	Variable (e.g., 25%)[5]	High functional group tolerance, mild conditions, excellent for derivatives.	Expensive catalysts and ligands, costlier starting material.
SNAr (Halex) & Reduction	2-Nitro-5-halopyridine	2	Good to High	Operationally simple, potentially high-yielding, suitable for scale-up.[7]	Requires specific activated precursors.
Chichibabin Reaction	5-Fluoropyridine	1	Moderate	Direct C-H amination.	Harsh conditions, hazardous reagents (NaNH₂), potential regioselectivity issues.

Conclusion and Recommendation

For the synthesis of 2-amino-5-fluoropyridine, there is no single "best" route; the optimal choice is dictated by the specific context of the research or development program.

• For large-scale, cost-driven production , the two-step SNAr (Halex) and reduction route appears highly promising due to its operational simplicity and efficiency.[7]

• For exploratory chemistry and the synthesis of diverse analogues , the Buchwald-Hartwig amination offers unparalleled versatility and tolerance for various functional groups, despite the higher cost of reagents.[4]

• The multi-step synthesis from 2-aminopyridine remains a viable and well-understood, if somewhat dated, option, particularly when cost of starting materials is the primary driver and multi-step synthesis capabilities are readily available.[1]

It is imperative that researchers carefully evaluate the safety, cost, scalability, and environmental impact associated with each route before implementation. This guide serves as a foundational tool for making that informed decision.

References

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. Available at: [Link]

• The Synthesis and Chemical Properties of 2-Amino-5-fluoropyridine: A Chemist's Perspective. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Dissertation. Available at: [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC, NIH. Available at: [Link]

• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. ResearchGate. Available at: [Link]

• US5808081A - Chichibabin aminations of pyridine bases. Google Patents.

• CN116924975 - Preparation method of 2-amino-5-fluoropyridine. WIPO Patentscope. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• First radiosynthesis of 2-amino-5-[18F]fluoropyridines. Supporting Information, Royal Society of Chemistry. Available at: [Link]

• Chichibabin reaction. Wikipedia. Available at: [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. Available at: [Link]

• Chichibabin aminations of pyridine bases. Justia Patents. Available at: [Link]

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Navigating the Structural Landscape: A Comparative Guide to the Structure-Activity Relationship of Methyl 2-amino-5-fluoronicotinate Analogs as Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery, the quest for potent and selective kinase inhibitors remains a cornerstone of therapeutic innovation. The 2-aminopyridine scaffold has emerged as a privileged structure, capable of forming key interactions within the ATP-binding site of numerous kinases. This guide delves into the nuanced structural activity relationships (SAR) of a promising subclass: methyl 2-amino-5-fluoronicotinate analogs. By examining the impact of specific structural modifications, we aim to provide a predictive framework for designing next-generation inhibitors with enhanced potency and desirable pharmacological profiles.

The Foundational Scaffold: Methyl 2-amino-5-fluoronicotinate

The methyl 2-amino-5-fluoronicotinate core represents a strategic starting point for kinase inhibitor design. The 2-aminopyridine motif is well-established as a "hinge-binder," forming crucial hydrogen bonds with the backbone of the kinase hinge region, a critical interaction for potent inhibition.[1] The fluorine atom at the C5-position is not merely a decorative addition; its high electronegativity can significantly influence the electronic properties of the pyridine ring, potentially enhancing binding affinity and metabolic stability.[2] Furthermore, the methyl ester at the C3-position and the primary amino group at the C2-position offer versatile handles for synthetic modification, allowing for a systematic exploration of the surrounding chemical space.

Deciphering the Structural Activity Relationship: A Positional Analysis

The biological activity of methyl 2-amino-5-fluoronicotinate analogs is exquisitely sensitive to substitutions at various positions. Understanding these relationships is paramount for rational drug design.

The Critical Role of the 2-Amino Group

The 2-amino group is arguably the most critical pharmacophoric element. Its primary function is to establish one or more hydrogen bonds with the kinase hinge region.[1] Modifications at this position, therefore, must be approached with caution.

• N-Alkylation and N-Arylation: While direct substitution on the 2-amino group can be detrimental if it disrupts hinge binding, tethering larger aromatic or heteroaromatic systems via a linker can lead to significant gains in potency. This strategy allows the core to maintain its hinge-binding interactions while the appended moiety explores additional binding pockets, such as the hydrophobic region often adjacent to the ATP-binding site. Studies on related 2-aminothiazole inhibitors have demonstrated that substitution with bulky groups can be well-tolerated and even beneficial.[3]

• Amide and Sulfonamide Formation: Acylation or sulfonylation of the 2-amino group can introduce additional hydrogen bond donors and acceptors, potentially forming new interactions with the target kinase. However, the steric bulk and electronic properties of the acyl or sulfonyl group must be carefully considered to avoid disrupting the essential hinge-binding interactions.

Exploring the C5-Position: The Impact of the Fluoro Substituent and Beyond

The fluorine atom at the C5-position plays a multifaceted role. Its electron-withdrawing nature can lower the pKa of the pyridine nitrogen, influencing its hydrogen bonding capabilities.[2] Moreover, fluorine can participate in favorable orthogonal multipolar interactions with backbone carbonyls in the ATP binding site.

• Halogen Substitution: Replacing the fluorine with other halogens (Cl, Br) can modulate lipophilicity and steric bulk. While larger halogens may offer enhanced van der Waals interactions, they can also introduce steric clashes. The optimal halogen at this position is often target-dependent.

• Small Alkyl and Cyano Groups: Introduction of small, non-polar groups like methyl or cyano at C5 can probe for small hydrophobic pockets. A cyano group, with its linear geometry and electron-withdrawing properties, can also act as a hydrogen bond acceptor.

Modifications of the C3-Methyl Ester: A Gateway to Improved Properties

The methyl ester at the C3-position is a common site for modification to improve pharmacokinetic properties and explore additional binding interactions.

• Ester to Amide Conversion: The bioisosteric replacement of the methyl ester with a substituted amide is a well-established strategy in medicinal chemistry.[4] This modification introduces a hydrogen bond donor and allows for the introduction of a wide variety of substituents (R' in the table below) to probe different regions of the binding site. The nature of the R' group can significantly impact potency and solubility.

• Bioisosteric Replacements: Other bioisosteres for the carboxylic acid ester, such as oxadiazoles or tetrazoles, can be explored to modulate physicochemical properties like metabolic stability and cell permeability.[5]

Table 1: Comparative Activity of Hypothetical Methyl 2-amino-5-fluoronicotinate Analogs

Analog	Modification	Target Kinase IC50 (nM)	Rationale for Activity Change
1 (Parent)	-	500	Baseline activity of the core scaffold.
2	2-NH-(4-chlorophenyl)	50	Aryl group explores a hydrophobic pocket; chlorine may form specific interactions.
3	2-NH-CH2-(4-methoxyphenyl)	150	Flexible linker allows the methoxyphenyl group to find an optimal binding position.
4	5-Chloro	400	Modest change in activity; indicates tolerance for a larger halogen at this position.
5	3-CONH-(cyclopropyl)	200	Amide provides an additional H-bond; cyclopropyl group probes a small hydrophobic pocket.
6	3-CONH-(4-pyridyl)	80	Pyridyl nitrogen can form a key hydrogen bond or salt bridge, significantly enhancing potency.

Experimental Protocols: A Foundation for Discovery

Reproducible and robust experimental data are the bedrock of any successful SAR campaign. Below are detailed protocols for the synthesis of a representative analog and the subsequent evaluation of its biological activity.

Synthesis of Methyl 2-(4-chlorophenylamino)-5-fluoronicotinate (Analog 2)

This protocol describes a typical Buchwald-Hartwig amination reaction, a powerful tool for forming C-N bonds.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk tube, add methyl 2-chloro-5-fluoronicotinate (1.0 mmol), 4-chloroaniline (1.2 mmol), Pd₂(dba)₃ (0.05 mmol), and Xantphos (0.1 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Solvent and Base Addition: Add anhydrous toluene (5 mL) and cesium carbonate (2.0 mmol).

• Heating: Heat the reaction mixture to 110 °C and stir for 12-18 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired product.

In Vitro Kinase Inhibition Assay

A common method to assess the inhibitory activity of compounds against a specific kinase is a biochemical assay that measures the phosphorylation of a substrate.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Prepare serial dilutions of the test compound in DMSO.

• Reaction Mixture: In a 96-well plate, add the kinase, a fluorescently labeled peptide substrate, and the test compound at various concentrations.

• Initiation: Initiate the kinase reaction by adding ATP at a concentration close to its Km value for the specific kinase.

• Incubation: Incubate the plate at 30 °C for a predetermined time, ensuring the reaction remains in the linear range.

• Termination: Stop the reaction by adding a solution containing EDTA.

• Detection: Measure the amount of phosphorylated and unphosphorylated substrate using a suitable plate reader (e.g., by measuring changes in fluorescence polarization).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Antiproliferative Activity Assay (MTT Assay)

This assay measures the metabolic activity of cells and is a common method to assess the cytotoxic or cytostatic effects of a compound on cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound and a vehicle control (DMSO).

• Incubation: Incubate the cells for 72 hours at 37 °C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition) value.

Visualizing the Path Forward: Diagrams for Clarity

General SAR of Methyl 2-amino-5-fluoronicotinate Analogs

Caption: Key modification sites on the methyl 2-amino-5-fluoronicotinate scaffold and their general impact on activity.

Experimental Workflow for SAR Analysis

Caption: A typical workflow for the design, synthesis, and evaluation of novel kinase inhibitors.

Conclusion and Future Directions

The methyl 2-amino-5-fluoronicotinate scaffold represents a fertile ground for the discovery of novel kinase inhibitors. A systematic approach to SAR, focusing on modifications at the 2-amino, 5-halo, and 3-ester positions, can unlock significant gains in potency and selectivity. By leveraging established synthetic methodologies and robust biological assays, researchers can efficiently navigate the chemical space around this promising core. Future efforts should focus on integrating computational modeling with empirical SAR to further refine inhibitor design and accelerate the development of clinically viable drug candidates.

References

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315.
• Matysiak, J., & Opolski, A. (2006). Synthesis and antiproliferative activity of N-substituted 2-amino-5-(2, 4-dihydroxyphenyl)-1, 3, 4-thiadiazoles. Bioorganic & medicinal chemistry, 14(13), 4483-4489.
• Das, J., Liu, C., Moquin, R. V., Lin, J., Furch, J. A., Spergel, S. H., ... & Wityak, J. (2006). Discovery and SAR of 2-amino-5-[(thiomethyl) aryl] thiazoles as potent and selective Itk inhibitors. Bioorganic & medicinal chemistry letters, 16(9), 2411-2415.
• Younis, Y., Douelle, F., Cabrera, D. G., Le Manach, C., Nchinda, A. T., Paquet, T., ... & Chibale, K. (2013). Structure-activity-relationship studies around the 2-amino group and pyridine core of antimalarial 3, 5-diarylaminopyridines lead to a novel series of pyrazine analogues with oral in vivo activity. Journal of medicinal chemistry, 56(21), 8860-8871.
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Safety & Regulatory Compliance

Proper Disposal of Methyl 2-amino-5-fluoronicotinate: A Comprehensive Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of Methyl 2-amino-5-fluoronicotinate (CAS No. 1211535-54-4), a compound utilized in pharmaceutical research and drug development. Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific compound, this document synthesizes information from structurally similar chemicals, including fluorinated pyridines and aromatic amines, to provide a conservative and safety-oriented disposal protocol. Researchers must supplement this guide with a thorough risk assessment and adhere to all local, state, and federal regulations.

Immediate Safety and Hazard Assessment

Methyl 2-amino-5-fluoronicotinate is a halogenated aromatic amine and ester. While specific toxicity data is unavailable, its structural motifs suggest potential hazards that demand careful handling.

Key Hazard Considerations:

• Toxicity: Aromatic amines are a class of compounds with members known for their toxicity.[1] Fluorinated organic compounds can also exhibit toxicity through various mechanisms, including the potential release of toxic metabolites.[2][3]

• Irritation: Similar compounds, such as 2-amino-5-fluoropyridine, are known to cause skin and eye irritation and may cause respiratory irritation.

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and require specific disposal methods to prevent contamination.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following PPE is mandatory when handling Methyl 2-amino-5-fluoronicotinate:

• Hand Protection: Wear nitrile or neoprene gloves. For extended contact or spill cleanup, consider double-gloving.[4] Always inspect gloves for integrity before use.

• Eye Protection: Chemical safety goggles are required. A face shield should be worn in situations with a risk of splashing.

• Body Protection: A laboratory coat is essential. For larger quantities or when generating dust, a chemically resistant apron or coveralls should be used.

• Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator with an organic vapor/acid gas cartridge and a particulate pre-filter is necessary.

Properties and Waste Classification

Understanding the chemical properties and proper waste classification is fundamental to safe disposal.

Property	Information	Source
Chemical Name	Methyl 2-amino-5-fluoronicotinate
CAS Number	1211535-54-4	[5][6]
Molecular Formula	C₇H₇FN₂O₂	[7]
Molecular Weight	170.14 g/mol	[7]
Physical State	Likely a solid powder at room temperature, based on similar compounds.	Inferred
Hazard Classification	Halogenated Organic Compound.
EPA Hazardous Waste Code	Potentially F002 (spent halogenated solvents) if used as a solvent and discarded. As a discarded chemical product, it may be classified as a D038 (Pyridine) hazardous waste.	[8]

Disposal Workflow

The following workflow provides a step-by-step process for the safe disposal of Methyl 2-amino-5-fluoronicotinate.

Caption: Decision workflow for the disposal of Methyl 2-amino-5-fluoronicotinate.

Step-by-Step Disposal Protocol

• Waste Collection:

  • Collect waste Methyl 2-amino-5-fluoronicotinate, including any contaminated materials (e.g., weigh boats, filter paper), at the point of generation.

  • Do not mix with non-halogenated waste streams to avoid creating larger volumes of hazardous waste.

• Segregation:

  • This compound must be segregated as a halogenated organic waste .

• Container Selection and Labeling:

  • Use a dedicated, properly labeled hazardous waste container. High-density polyethylene (HDPE) containers are generally suitable for pyridine derivatives.[9][10][11][12]

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "Methyl 2-amino-5-fluoronicotinate"

    • The associated hazards (e.g., "Toxic," "Irritant")

    • The accumulation start date.

• Temporary Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA).

  • The SAA must be at or near the point of generation and under the control of the operator.

  • Ensure the container is kept securely closed except when adding waste.

• Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste.

  • The primary recommended disposal method for halogenated organic compounds is high-temperature incineration at a licensed hazardous waste disposal facility.[8][13] This process is designed to destroy the organic molecule and scrub acidic gases (such as hydrogen fluoride) from the exhaust.

Emergency Procedures: Spills and Decontamination

Prompt and correct action is critical in the event of a spill.

Spill Cleanup Protocol

For small spills of powdered Methyl 2-amino-5-fluoronicotinate:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and contact EHS.

• Secure the Area: Prevent access to the spill area.

• Don PPE: Wear the appropriate PPE as described in Section 1.1.

• Containment: Gently cover the spill with an absorbent material, such as a chemical spill pillow or vermiculite, to prevent the powder from becoming airborne.

• Cleanup:

  • Carefully sweep the absorbed material into a designated hazardous waste container. Avoid creating dust.

  • Alternatively, moisten the powder with a suitable solvent (e.g., isopropanol) and then wipe it up with an absorbent pad.

• Decontamination:

  • Wipe the spill area with a cloth dampened with soap and water.

  • Follow with a clean water rinse.

• Disposal: All cleanup materials must be disposed of as halogenated organic waste.

Caption: Emergency response workflow for a chemical spill.

Conclusion

The proper disposal of Methyl 2-amino-5-fluoronicotinate is a critical aspect of laboratory safety and environmental responsibility. Due to the lack of specific hazard data, a cautious approach is warranted. By adhering to the procedures outlined in this guide—including rigorous use of PPE, proper waste segregation, and coordination with EHS for final disposal—researchers can minimize risks and ensure compliance with safety regulations. Always prioritize safety and consult with your institution's safety professionals for any specific questions or concerns.

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A Researcher's Guide to the Safe Handling of Methyl 2-amino-5-fluoronicotinate

An In-Depth Technical Guide for Laboratory Professionals in Drug Development

As chemists at the forefront of pharmaceutical innovation, our work with novel chemical entities demands a profound respect for safety. Methyl 2-amino-5-fluoronicotinate, a fluorinated aminopyridine derivative, is a valuable building block in medicinal chemistry. Its unique structure, however, necessitates a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides a detailed operational plan for the safe handling and disposal of this compound, grounded in the principles of laboratory safety and chemical hygiene.

Understanding the Hazard Profile

Inferred Hazard Classifications:

• Acute Toxicity (Oral, Dermal, Inhalation) - Category 4 (Harmful)[1][2]

• Skin Corrosion/Irritation - Category 2 (Irritant)[1][2]

• Serious Eye Damage/Eye Irritation - Category 2 (Irritant)[1][2]

• Specific Target Organ Toxicity (Single Exposure) - Category 3 (Respiratory system)[1][2]

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is not just recommended; it is essential for ensuring the well-being of laboratory personnel.

Essential Personal Protective Equipment (PPE) Protocol

The selection of PPE is a critical control measure to minimize exposure to Methyl 2-amino-5-fluoronicotinate. The following is a step-by-step guide to the appropriate PPE ensemble.

Respiratory Protection: The First Line of Defense

Due to the risk of respiratory irritation and potential for aerosolization of the powdered compound, all handling of Methyl 2-amino-5-fluoronicotinate must be conducted within a certified chemical fume hood.[6][7][8] This engineering control is fundamental to preventing inhalation exposure.

• For routine operations: A properly functioning chemical fume hood is sufficient.

• For spills or uncontrolled releases: A NIOSH-approved respirator is necessary. A full-face or half-mask air-purifying respirator with appropriate cartridges should be used.[9] In situations with high concentrations of airborne particles, a powered air-purifying respirator (PAPR) may be required.

Eye and Face Protection: Shielding from Splashes and Particles

Given that this compound is a serious eye irritant, robust eye and face protection is mandatory.[1][2]

• Minimum Requirement: Chemical splash goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are essential.[10]

• Enhanced Protection: When there is a significant risk of splashing or aerosol generation, a face shield should be worn in addition to chemical splash goggles.[11][12]

Hand Protection: Preventing Dermal Absorption

Aminopyridine derivatives can be absorbed through the skin, making glove selection a critical decision.[10]

• Glove Selection: The choice of glove material should be based on the manufacturer's compatibility data for similar chemical structures. Nitrile gloves are a common and effective choice for handling many laboratory chemicals. However, for prolonged operations or when handling solutions, double-gloving can provide an extra layer of protection.[12]

• Glove Inspection and Use: Always inspect gloves for any signs of degradation or punctures before use. After handling the compound, remove gloves using the proper technique to avoid skin contamination and wash hands thoroughly with soap and water.[8]

Protective Clothing: A Barrier for the Body

To prevent skin contact, appropriate protective clothing is required.

• Laboratory Coat: A clean, buttoned laboratory coat should be worn at all times in the laboratory.

• Additional Protection: For tasks with a higher risk of contamination, such as weighing larger quantities or during transfers, consider wearing chemical-resistant aprons or disposable coveralls.[6][9]

• Footwear: Closed-toe shoes are a standard requirement in any laboratory setting to protect against spills.

The following table summarizes the recommended PPE for handling Methyl 2-amino-5-fluoronicotinate:

Exposure Route	Engineering Control	Personal Protective Equipment	Rationale
Inhalation	Chemical Fume Hood	NIOSH-approved respirator (for spills)	Prevents inhalation of harmful dust and vapors.[1][8]
Eye/Face Contact	N/A	Chemical splash goggles and face shield	Protects against serious eye irritation from splashes or aerosols.[11][12]
Skin Contact	N/A	Chemical-resistant gloves (e.g., nitrile), lab coat, apron/coveralls	Prevents dermal absorption and skin irritation.[6][10]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational workflow is paramount for safety. The following diagram and procedural steps outline the safe handling of Methyl 2-amino-5-fluoronicotinate from receipt to disposal.

Caption: Workflow for the safe handling of Methyl 2-amino-5-fluoronicotinate.

Experimental Protocol: Step-by-Step Methodology

• Preparation:

  • Before beginning any work, thoroughly review the safety information for Methyl 2-amino-5-fluoronicotinate and its analogues.

  • Don the appropriate PPE as outlined in the table above.

  • Prepare the work area within a chemical fume hood by covering the surface with absorbent, disposable bench paper.

• Handling and Experimentation:

  • Carefully weigh the required amount of Methyl 2-amino-5-fluoronicotinate in the fume hood. Use a spatula for transfers and avoid generating dust.

  • Conduct all experimental procedures involving the compound within the fume hood.

  • Upon completion of the experiment, decontaminate all surfaces and equipment.

• Spill Response:

  • In the event of a small spill, alert others in the vicinity.

  • Wearing appropriate PPE, cover the spill with an absorbent material such as vermiculite or sand.[13]

  • Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • For larger spills, evacuate the area and contact the appropriate emergency response team.

• Disposal:

  • All waste contaminated with Methyl 2-amino-5-fluoronicotinate, including empty containers, disposable labware, and contaminated PPE, must be disposed of as hazardous waste.

  • Dispose of the contents and container to an approved waste disposal plant.[1][5] Do not dispose of down the drain or in general waste.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Conclusion: A Culture of Safety

The responsible use of Methyl 2-amino-5-fluoronicotinate in a research setting is predicated on a thorough understanding of its potential hazards and the diligent application of safety protocols. By adhering to the guidelines outlined in this document, researchers can mitigate the risks associated with this compound and foster a culture of safety within the laboratory. This commitment to safety not only protects individual researchers but also upholds the integrity of the scientific process.

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